1-(Benzyloxy)-4-(2-bromoethoxy)benzene

• CAS: 3351-59-5

Core Science & Biosynthesis

Technical Guide: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

CAS Number: 3351-59-5 Primary Application: Bifunctional Linker / Mesogenic Core for Liquid Crystals[1]

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a specialized bifunctional building block used extensively in medicinal chemistry and materials science.[1] Its utility stems from its orthogonal reactivity : it possesses a reactive alkyl halide (primary bromide) suitable for

displacement and a benzyl-protected phenol that acts as a latent nucleophile.[1][2]

This guide provides a rigorous technical analysis of the compound, focusing on high-purity synthesis, critical handling parameters, and its role as a "spacer" in the development of Selective Estrogen Receptor Modulators (SERMs) and rod-like liquid crystalline materials.[1]

Chemical Identity & Physiochemical Profile[1][2][3][4][5]

Critical Distinction: Researchers often confuse this compound with its alkyl analog, 1-(benzyloxy)-4-(2-bromoethyl)benzene (CAS 52446-52-3).[1] Ensure you are working with the ethoxy ether variant (CAS 3351-59-5) to maintain the electronic properties of the phenol ether.[1]

Parameter	Specification
CAS Number	3351-59-5
IUPAC Name	1-(Benzyloxy)-4-(2-bromoethoxy)benzene
Synonyms	4-(2-Bromoethoxy)phenyl benzyl ether; Benzyl 4-(2-bromoethoxy)phenyl ether
Molecular Formula
Molecular Weight	307.19 g/mol
Melting Point	85 – 87 °C (Crystalline Solid)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Key Impurity	1,4-Bis(2-bromoethoxy)benzene (Result of over-alkylation)

Synthetic Architecture

The synthesis of 1-(benzyloxy)-4-(2-bromoethoxy)benzene relies on a Williamson ether synthesis.[1] However, the standard protocol often fails due to the formation of the symmetric dimer (bis-alkylation).[1] The protocol below utilizes a stoichiometric excess strategy to suppress this side reaction.

Reaction Pathway Visualization

The following diagram illustrates the transformation from 4-(Benzyloxy)phenol (Monobenzone) to the target ether, highlighting the critical divergence point where impurities form.[1][2]

Figure 1: Synthetic pathway emphasizing the kinetic competition between mono-alkylation (target) and dimerization (impurity).[1][3]

Optimized Experimental Protocol

Objective: Synthesis of 10g of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

Reagents:

• 4-(Benzyloxy)phenol (Monobenzone): 6.5 g (32.5 mmol)[1]

• 1,2-Dibromoethane: 18.3 g (97.5 mmol) [Note: 3.0 Equivalents] [1]

• Potassium Carbonate (

  ): 13.5 g (97.5 mmol)[1][2]

• Solvent: Acetone (Reagent Grade, 150 mL) or Acetonitrile.

Step-by-Step Methodology:

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add the 4-(Benzyloxy)phenol and anhydrous

  to the flask.

• Solvation: Add 150 mL of Acetone. Stir at room temperature for 15 minutes to allow partial deprotonation (formation of the phenoxide).

• Reagent Addition: Add the 1,2-Dibromoethane in a single portion.

  • Expert Insight: Do not add dropwise. A high instantaneous concentration of the dibromide is required to ensure the phenoxide attacks the dibromide rather than a formed product molecule.[1][2]

• Reflux: Heat the mixture to a gentle reflux (approx. 60°C internal temp) for 12–16 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1][2] The starting phenol (

  ) should disappear; the product ( ) will appear.[1][2]

• Workup:

  • Cool to room temperature.[1][2]

  • Filter off the inorganic solids (

    ).[1][2]

  • Concentrate the filtrate under reduced pressure to remove acetone and excess 1,2-dibromoethane .[1][2]

  • Safety Note: 1,2-Dibromoethane is toxic and volatile.[1][2] Use a high-efficiency trap on the rotovap.

• Purification:

  • The residue will be an off-white solid.[1][2]

  • Recrystallization: Dissolve in minimum hot Ethanol (approx. 50-60 mL). Allow to cool slowly to room temperature, then refrigerate at 4°C.

  • Filter the white crystals.[1][2]

  • Yield: Expected 70–80%.[1][2]

Mechanistic Insight & Validation

The "Linker" Logic

Why use this specific CAS? It serves as a "hard" hydrophobic spacer.[1][2] Unlike polyethylene glycol (PEG) linkers which are hydrophilic and flexible, the ethyl phenyl ether linkage provides structural rigidity and lipophilicity, essential for fitting into hydrophobic pockets of receptors like the Estrogen Receptor (ER).[1][2]

Analytical Validation (Self-Validating the Structure)

To confirm identity and purity, look for these specific NMR signals.[1][2] Absence of the triplet at ~3.6 ppm suggests hydrolysis to the alcohol.[1][2]

Nucleus	Signal (ppm)	Multiplicity	Assignment
1H NMR	7.30 - 7.45	Multiplet (5H)	Benzyl Aromatic Ring
1H NMR	6.90	Doublet (2H)	Phenol Ring (Ortho to ethoxy)
1H NMR	6.82	Doublet (2H)	Phenol Ring (Meta to ethoxy)
1H NMR	5.01	Singlet (2H)	Benzylic ( )
1H NMR	4.25	Triplet (2H)	Ether ( )
1H NMR	3.62	Triplet (2H)	Alkyl Bromide ( )

Application Vectors

The molecule is a precursor for Mesogenic Cores in liquid crystal displays and Pharmacophores in drug discovery.[1][2]

Medicinal Chemistry: SERM Synthesis

It is a key intermediate in synthesizing Raloxifene analogs.[1][2] The bromide undergoes amine displacement (e.g., with piperidine), and the benzyl group is hydrogenated (

) to reveal the phenol, allowing for further functionalization.[1]

Liquid Crystals

The compound acts as a rod-like core.[1][2][4] The high melting point (85°C) and planarity of the benzene rings contribute to the formation of smectic phases when polymerized or extended.[1][2]

Figure 2: Downstream application logic in drug discovery and materials science.[1]

Safety & Handling

• Hazards: The compound contains an alkyl bromide, making it a potential alkylating agent.[1][2] It acts as a skin and eye irritant.[1][2]

• Storage: Store at 2–8°C. Light sensitive (bromide degradation).

• Disposal: All mother liquors containing 1,2-dibromoethane must be treated as halogenated hazardous waste and not disposed of down the drain.[1][2]

References

• Sigma-Aldrich. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Product Datasheet. (Accessed 2024).[1][2] Link

• PubChem. Compound Summary: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5). National Library of Medicine.[1][2] Link[1]

• Thermo Scientific Chemicals. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Specifications. Link

• BenchChem. Differentiation of Alkyl vs Alkoxy Analogs in Synthesis. (Reference for impurity profile logic). Link[1]

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(Benzyloxy)-4-bromobenzene | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]

1-(Benzyloxy)-4-(2-bromoethoxy)benzene chemical properties

[1][2][3]

Executive Summary & Chemical Identity

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5) is a bifunctional aromatic ether widely utilized as a versatile building block in organic synthesis, medicinal chemistry, and materials science (liquid crystals).[1][2][3][4] Its structure features a central benzene ring substituted para- with a benzyloxy group (a robust phenol protecting group) and a 2-bromoethoxy moiety (a reactive electrophile).[1][2][3][5]

This dual functionality allows for sequential derivatization: the alkyl bromide serves as a "hot spot" for nucleophilic substitution (

), while the benzyl ether remains inert until selectively removed via hydrogenolysis to reveal a phenolic hydroxyl group.[5]

Chemical Identity Table

Property	Detail
IUPAC Name	1-(2-bromoethoxy)-4-(phenylmethoxy)benzene
CAS Registry Number	3351-59-5
Molecular Formula
Molecular Weight	307.19 g/mol
SMILES	BrCCOc1ccc(OCc2ccccc2)cc1
Appearance	White to off-white crystalline solid
Melting Point	85–87 °C [1]
Solubility	Soluble in DCM, Chloroform, Ethyl Acetate; Insoluble in Water

Synthesis Protocol: Williamson Ether Strategy

The most authoritative and scalable method for synthesizing 1-(Benzyloxy)-4-(2-bromoethoxy)benzene involves the Williamson ether synthesis .[1][2][3] This reaction couples 4-(benzyloxy)phenol (hydroquinone monobenzyl ether) with an excess of 1,2-dibromoethane.[1][2]

Mechanistic Rationale

• Substrate Choice : 4-(Benzyloxy)phenol is chosen over hydroquinone to prevent polymerization or symmetric alkylation.[1][2][3]

• Excess Electrophile : A large molar excess (3–5 equivalents) of 1,2-dibromoethane is critical to favor mono-alkylation over the formation of the dimer (1,2-bis(4-(benzyloxy)phenoxy)ethane).[1]

• Base Selection : Potassium carbonate (

  ) provides mild deprotonation of the phenol ( ), generating the phenoxide nucleophile without promoting elimination of the alkyl bromide to vinyl bromide.

Step-by-Step Protocol

• Reagent Setup : In a round-bottom flask equipped with a reflux condenser, dissolve 4-(benzyloxy)phenol (1.0 eq) in acetonitrile (ACN) or acetone (0.2 M concentration).

• Base Addition : Add anhydrous

  (2.0 eq).[2][3] Stir for 15 minutes at room temperature to facilitate phenoxide formation.

• Electrophile Addition : Add 1,2-dibromoethane (4.0 eq) in a single portion.

• Reflux : Heat the mixture to reflux (80–82 °C for ACN) for 12–24 hours. Monitor via TLC (Hexane:EtOAc 4:1) for the disappearance of the starting phenol.[2][3]

• Work-up :

  • Cool to room temperature and filter off inorganic salts.[1][2][3]

  • Concentrate the filtrate under reduced pressure.[2][3]

  • Redissolve the residue in Ethyl Acetate and wash with water and brine.[2][3]

• Purification : Recrystallize from ethanol or purify via silica gel column chromatography (eluting with Hexane/DCM) to remove excess dibromoethane and trace dimer byproducts.

Synthesis Workflow Diagram

Figure 1: Optimized synthetic workflow for mono-alkylation of hydroquinone monobenzyl ether.

Reactivity & Functionalization

The chemical value of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene lies in its orthogonal reactivity.[1][2][3] It acts as a "masked" hydroquinone linker.[1][2][3]

A. Nucleophilic Substitution ( )

The primary alkyl bromide is highly susceptible to attack by nucleophiles.[2][3][5] This property is exploited to tether the phenoxyethyl moiety to amines, thiols, or other phenols.[2]

• Amination : Reaction with secondary amines yields tertiary amine derivatives, common in CNS-active drug design (e.g., SERMs like Tamoxifen analogs).[2]

• Etherification : Reaction with phenols creates flexible diphenoxyethane linkers, essential in liquid crystal mesogens [2].[2]

B. Benzyl Deprotection (Hydrogenolysis)

The benzyl ether is stable under basic alkylation conditions but cleaves cleanly under reducing conditions.[2][3]

• Conditions :

  (1 atm), 10% Pd/C, Ethanol/THF.

• Outcome : Reveals the free phenol, allowing for further elaboration at the other end of the molecule.[2]

Spectroscopic Validation (NMR)

To validate the structure during research, look for these signature signals (

, 400 MHz):

• 7.30–7.45 (m, 5H) : Benzyl aromatic protons.
• 6.80–6.95 (m, 4H) : Central benzene ring (AA'BB' system).
• 5.05 (s, 2H) : Benzylic .[1][2][3]
• 4.25 (t, 2H) : next to the phenoxy group.[1][2][3]
• 3.60 (t, 2H) : (distinctive triplet indicating intact bromide).[2]

Reactivity Pathways Diagram

Figure 2: Orthogonal reactivity map showing divergent synthesis pathways.[1][2][3]

Applications in Research

Liquid Crystals

This compound is a critical intermediate in the synthesis of rod-shaped (calamitic) liquid crystals.[1][2][3] The flexible ethoxy spacer decouples the rigid aromatic core from the terminal alkyl chains, lowering phase transition temperatures and stabilizing smectic phases [3].[2]

Medicinal Chemistry[1][2][3]

• Linker Chemistry : Used to create "PROTAC" (Proteolysis Targeting Chimera) linkers where a precise distance between two binding motifs is required.[2][3]

• Dapagliflozin Analogs : Patent literature suggests the use of similar halo-ethoxy benzyl ethers as intermediates in the synthesis of SGLT2 inhibitors and related glycosides [4].[1][2][3]

Safety & Handling

• Hazards : As an alkyl bromide, the compound is a potential alkylating agent .[2] It causes skin irritation (H315) and serious eye irritation (H319).[2]

• Storage : Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent slow hydrolysis of the bromide or oxidation of the ether.

• Disposal : Quench excess alkylating potential with aqueous ammonia or sodium thiosulfate before disposal in halogenated organic waste.[2][3]

References

• ResearchGate . (2018).[2][3] Synthesis and characterization of rod-shaped alkyloxy substituted 4-chloroazobenzene liquid crystals. Retrieved from [Link]

• Google Patents . (2015).[2][3] WO2015063726A1 - Process for the preparation of dapagliflozin intermediates. Retrieved from

Sources

• 1. chembk.com [chembk.com]
• 2. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(Benzyloxy)-2-bromo-4-methylbenzene | C14H13BrO | CID 10731213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 3351-59-5: 1-(benzyloxy)-4-(2-bromoethoxy)benzene [cymitquimica.com]
• 5. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]

A Comprehensive Technical Guide to 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: A Versatile Synthetic Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a molecule of significant interest in medicinal chemistry and organic synthesis. We will explore its fundamental properties, logical synthetic pathways, and its potential as a key building block in the development of novel therapeutics, particularly in the realm of neurological disorders.

Core Molecular Attributes and Physicochemical Properties

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a bifunctional organic molecule featuring a benzyloxy protecting group and a reactive bromoethoxy chain. These two moieties confer a unique combination of stability and reactivity, making it a valuable intermediate for introducing the 4-phenoxyaethanol scaffold, protected by a benzyl group, into more complex molecular architectures.

The core attributes of this compound are summarized below:

Property	Value	Source
Molecular Weight	307.18 g/mol	[1]
Molecular Formula	C₁₅H₁₅BrO₂	[1]
CAS Number	3351-59-5	[1]
Canonical SMILES	BrCCOC1=CC=C(OCC2=CC=CC=C2)C=C1	[1]
Physical State	Solid (predicted)
Storage	Sealed in a dry place, room temperature	[1]

Strategic Synthesis: A Mechanistic Perspective

While specific literature detailing the synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is not abundant, a logical and efficient synthetic route can be designed based on well-established chemical principles. The most direct approach involves the Williamson ether synthesis, a robust method for forming ethers from an alkoxide and a primary alkyl halide.

The proposed synthesis begins with the benzylation of 4-hydroxyphenol (hydroquinone), followed by etherification with an excess of 1,2-dibromoethane.

Proposed Synthetic Workflow

A proposed two-step synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 4-(Benzyloxy)phenol

• To a solution of 4-hydroxyphenol in a suitable solvent like acetone, add a base such as potassium carbonate.

• Slowly add benzyl chloride to the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the mixture, filter out the inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield pure 4-(benzyloxy)phenol.

Step 2: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

• Dissolve the 4-(benzyloxy)phenol from Step 1 in a polar aprotic solvent such as dimethylformamide (DMF).

• Add a base (e.g., potassium carbonate) and an excess of 1,2-dibromoethane. Using an excess of the dibromo-reagent is crucial to minimize the formation of the bis-ether byproduct.[2]

• Heat the mixture (e.g., to 80°C) and stir until TLC indicates the consumption of the starting phenol.

• After cooling, perform an aqueous workup by partitioning the mixture between water and an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it in vacuo.

• Purify the resulting residue via flash column chromatography on silica gel to isolate the final product, 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

Structural Elucidation and Quality Control

The identity and purity of synthesized 1-(Benzyloxy)-4-(2-bromoethoxy)benzene must be confirmed through standard analytical techniques. Based on its structure, the following spectral data can be predicted:

Technique	Expected Observations
¹H NMR	- Aromatic protons of the benzyloxy group (approx. 7.3-7.5 ppm, 5H).[3] - Aromatic protons of the phenoxy ring (two doublets, approx. 6.8-7.0 ppm, 4H).[3] - Methylene protons of the benzyl group (-O-CH₂ -Ph) as a singlet (approx. 5.0 ppm, 2H).[3] - Two triplets for the ethoxy chain protons: -O-CH₂ -CH₂-Br (approx. 4.2-4.4 ppm, 2H) and -O-CH₂-CH₂ -Br (approx. 3.6-3.8 ppm, 2H).
¹³C NMR	- Multiple signals in the aromatic region (110-160 ppm). - Signal for the benzylic carbon (-O-C H₂-Ph) around 70 ppm.[3] - Signal for the ether-linked ethoxy carbon (-O-C H₂-CH₂-Br) around 68 ppm. - Signal for the bromine-bearing carbon (-O-CH₂-C H₂-Br) around 30 ppm.
Mass Spec (MS)	- A molecular ion peak [M]+ and/or [M+H]+ corresponding to the molecular weight (307.18 g/mol ), showing a characteristic isotopic pattern for a monobrominated compound (two peaks of nearly equal intensity separated by 2 m/z units).
Infrared (IR)	- C-O-C stretching frequencies for the ether linkages. - Aromatic C-H and C=C stretching bands. - C-Br stretching band.

Reactivity Profile and Applications in Drug Development

The synthetic utility of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene stems from the distinct reactivity of its functional groups.

• The Bromoethoxy Moiety : The primary alkyl bromide is an excellent electrophile, making it highly susceptible to nucleophilic substitution (Sₙ2) reactions.[4] This allows for the covalent attachment of this molecule to a wide range of nucleophiles, such as amines, thiols, or carbanions, thereby serving as a linker or introducing the benzyloxyphenoxyethyl group into a target scaffold.

• The Benzyloxy Moiety : This group serves two primary roles. First, it acts as a robust protecting group for the phenolic hydroxyl. It is stable under a variety of reaction conditions but can be readily cleaved via catalytic hydrogenation to reveal the free phenol when needed.[4] Second, the benzyloxy group itself is a recognized pharmacophore. It is a key structural feature in several approved drugs and clinical candidates, particularly in the design of monoamine oxidase (MAO) inhibitors for treating neurological conditions like Parkinson's disease.[5][6][7]

Role as a versatile building block in synthesis.

Given the established importance of the benzyloxy pharmacophore, this compound is an excellent starting material for synthesizing libraries of potential MAO inhibitors or other neurologically active agents.

Safety and Handling

According to supplier safety data, 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is associated with the following hazard statements:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.[1]

Precautionary Measures:

• P261 & P271: Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, should be worn at all times when handling this compound. All manipulations should be performed within a certified chemical fume hood.

Conclusion

1-(Benzyloxy)-4-(2-bromoethoxy)benzene represents a strategically valuable, yet underutilized, chemical intermediate. Its molecular architecture provides a stable platform for introducing a known bioactive moiety (the benzyloxy group) while offering a reactive handle (the bromoethoxy group) for further synthetic elaboration. For researchers in drug development, this compound is an attractive starting point for the rational design and synthesis of novel small molecules targeting a range of biological systems, most notably those implicated in central nervous system disorders.

References

• PharmaCompass. 1-(Benzyloxy)-4-bromobenzene | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. [Link]

• PubChem. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835. [Link]

• PubChem. 1,4-Bis(2-bromoethoxy)benzene | C10H12Br2O2 | CID 231758. [Link]

• ResearchGate. Figure S1. 1 H NMR spectrum of compound 1-bromo-4-octyloxybenzene ( 7 ) (CDCl , 300 MHz). 3. [Link]

• PubMed. Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. [Link]

• Google Patents. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole.

• Organic Spectroscopy International. 1-(benzyloxy)-4-methoxybenzene. [Link]

• National Institutes of Health. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• Organic Syntheses. (−)-(s)-2-(benzyloxy)propanal. [Link]

• MDPI. 1-(4-methoxystyryl)benzene (3a)1 1H NMR (400 MHz, CDCl3) (ppm) 7. [Link]

• Chemistry LibreTexts. 16.10: Synthesis of Polysubstituted Benzenes. [Link]

• PubMed. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. [Link]

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• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: 1-(benzyloxy)-4-methoxybenzene [orgspectroscopyint.blogspot.com]
• 4. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 5. Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

CAS Number: 3351-59-5 Formula:

Molecular Weight: 307.19 g/mol

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a bifunctional "Janus" intermediate critical to medicinal chemistry and materials science. It serves as a robust scaffold containing two distinct chemical handles: a benzyloxy group (a stable, masked phenol) and a 2-bromoethoxy group (a highly reactive electrophile).

This guide provides a comprehensive technical analysis of this molecule, focusing on its synthesis, structural reactivity, and application as a linker in the development of Selective Estrogen Receptor Modulators (SERMs) and liquid crystalline materials. The protocols detailed below are designed for reproducibility and scalability, prioritizing the suppression of polymerization by-products common in ether synthesis.

Structural Analysis & Reactivity Profile

Electronic Architecture

The molecule consists of a central benzene ring substituted at the para positions (1,4-substitution). This substitution pattern creates a push-pull electronic environment, though both substituents are electron-donating groups (EDGs) via resonance.

• Position 1 (Benzyloxy): The benzyl ether acts as a protecting group. It is stable against basic conditions and mild oxidants but can be cleaved via catalytic hydrogenation (

  ) or strong Lewis acids ( ) to reveal a free phenol.

• Position 4 (2-Bromoethoxy): This is the "warhead" of the molecule. The primary alkyl bromide is an excellent leaving group, making this site highly susceptible to

  nucleophilic substitution.

The "Linker" Utility

In drug design, this molecule is used to introduce a specific spatial separation (a two-carbon ethyl spacer) between a pharmacophore and a phenolic core. This is a common motif in estrogen receptor ligands (e.g., Bazedoxifene intermediates) where the ether linkage provides flexibility and the phenyl ring contributes to

- stacking interactions within the receptor pocket.

Synthetic Pathway (Self-Validating Protocol)

The synthesis relies on the Williamson etherification of 4-(benzyloxy)phenol. The critical technical challenge is preventing the formation of the bis-ether (where one molecule of dibromoethane reacts with two molecules of phenol).

Reaction Mechanism

The reaction proceeds via an

mechanism. The phenoxide anion, generated in situ by potassium carbonate, attacks the 1,2-dibromoethane.

Critical Control Point: To ensure mono-alkylation, 1,2-dibromoethane must be used in large excess (3-5 equivalents) . This statistical bias ensures that the phenoxide is far more likely to encounter a fresh dibromide molecule than an already mono-substituted product.

Experimental Protocol

Reagents:

• 4-(Benzyloxy)phenol (1.0 eq)

• 1,2-Dibromoethane (5.0 eq) [Excess is vital]

• Potassium Carbonate (

  ), anhydrous (3.0 eq)

• Solvent: Acetone or Acetonitrile (Reagent Grade)

Step-by-Step Methodology:

• Activation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-(benzyloxy)phenol in Acetone (0.2 M concentration). Add anhydrous

  .

• Reagent Addition: Add 1,2-dibromoethane in a single portion.

  • Note: The large excess allows for single addition rather than slow dropwise addition.

• Reflux: Heat the mixture to reflux (approx. 56°C for acetone) with vigorous stirring for 12–24 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The starting phenol (

    ) should disappear, and a less polar product ( ) should appear.

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the inorganic salts (

    , ).

  • Concentrate the filtrate under reduced pressure to remove the solvent and the excess 1,2-dibromoethane (ensure rotary evaporator bath is

    and vacuum is sufficient, as dibromoethane bp is ~131°C).

• Purification:

  • The crude residue is typically a white to off-white solid.

  • Recrystallization: Dissolve in minimum hot Ethanol. Allow to cool slowly to room temperature, then to 4°C.

  • Yield: Expected isolated yield is 75–85%.

Visualization of Workflows

Synthesis Logic Diagram

Figure 1: Reaction pathway emphasizing the suppression of by-products via stoichiometric control.

Purification Workflow

Figure 2: Step-by-step purification protocol to ensure pharmaceutical-grade purity.

Characterization Standards

To validate the identity of the synthesized compound, compare experimental data against these standard values.

Physical Properties Table

Property	Value	Notes
Appearance	White crystalline solid	May appear off-white if traces of phenol remain.
Melting Point	85 – 87 °C	Sharp range indicates high purity.
Solubility	Soluble in DCM, EtOAc, DMSO	Insoluble in water.
TLC ( )	~0.6 (Hexane/EtOAc 4:1)	Distinct from starting phenol (~0.3).

Spectroscopic Data (Expected)

• NMR (400 MHz, ):
  • 7.30–7.45 (m, 5H, Benzyl aromatic)
  • 6.92 (d, Hz, 2H, Phenylene)
  • 6.85 (d, Hz, 2H, Phenylene)
  • 5.03 (s, 2H, )
  • 4.25 (t, Hz, 2H, )
  • 3.62 (t, Hz, 2H, )

• Interpretation: The presence of two distinct triplets in the aliphatic region (3.5–4.5 ppm) confirms the mono-alkylation of the ethyl chain. A symmetrical multiplet would indicate bis-alkylation or unreacted dibromide.

Applications in Drug Discovery[2]

SERM Development

This molecule is a structural homolog to intermediates used in the synthesis of Bazedoxifene and Raloxifene . The 4-(2-bromoethoxy)phenyl moiety serves as the anchor point for attaching nitrogen-containing heterocycles (like piperidines or azepanes), which are crucial for interacting with Aspartate-351 in the Estrogen Receptor ligand-binding domain.

Liquid Crystals

Derivatives of this ether are used in the synthesis of rod-shaped liquid crystals. The rigid benzene core and the flexible alkoxy tail allow for the tuning of mesogenic properties (smectic vs. nematic phases).

References

• Sigma-Aldrich. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Product Sheet. Retrieved from

• PubChem. Compound Summary for CID 7010183 (Related Analog). National Library of Medicine. Retrieved from

• BenchChem. 1-(Benzyloxy)-4-(2-bromoethyl)benzene Structure and Data. Retrieved from

• Organic Syntheses. General Procedure for Alkylation of Phenols (Williamson Ether Synthesis). Org. Synth. 2002, 79, 165. Retrieved from

• ChemicalBook. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Properties. Retrieved from

Technical Monograph: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Synonyms, Synthesis, and Application in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive analysis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5), a critical bifunctional building block in organic synthesis.[1] Characterized by its dual reactivity—offering an electrophilic alkyl bromide for coupling and a benzyl-protected phenol for latent functionality—this molecule serves as a linchpin in the development of Selective Estrogen Receptor Modulators (SERMs) and liquid crystal mesogens. This document details its nomenclature, validated synthesis protocols, and role in drug discovery workflows.

Chemical Identity & Nomenclature

Accurate identification of this molecule is complicated by the varying priority rules used by different databases (IUPAC vs. Chemical Abstracts). Below is the definitive synonym mapping for procurement and literature search.

Table 1: Nomenclature & Identification Data

Identifier Type	Value / Name	Technical Note
Primary IUPAC	1-(Benzyloxy)-4-(2-bromoethoxy)benzene	Preferred for formal documentation.[1]
Common Chemical Name	Benzyl 4-(2-bromoethoxy)phenyl ether	Emphasizes the ether linkages.[1]
Inverted Synonym	1-(2-Bromoethoxy)-4-(phenylmethoxy)benzene	Used in some patent literature.[1]
Functional Synonym	4-(Benzyloxy)phenoxyethyl bromide	Highlights the alkylating "arm" (ethyl bromide).[1]
CAS Registry Number	3351-59-5	Critical for procurement. (Note: Do not confuse with the dibromo- analog).[1]
Molecular Formula	C₁₅H₁₅BrO₂	MW: 307.19 g/mol
SMILES	BrCCOc1ccc(OCc2ccccc2)cc1	Useful for chemoinformatics search.[1]
InChIKey	RZVDMCGNBFASBU-UHFFFAOYSA-N	Unique digital signature.

Structural Logic

The molecule consists of a central benzene ring substituted at the para (1,[2]4) positions.[3][4]

• Position 1: A Benzyloxy group (

  ).[1][2][5] This acts as a robust protecting group for a phenol, stable to basic conditions but cleavable via hydrogenolysis ( ).[1]

• Position 4: A 2-Bromoethoxy group (

  ).[1][6] This is a primary alkyl halide, serving as a potent electrophile for reactions with amines or other nucleophiles.

Synthetic Utility & Retrosynthetic Logic

In drug development, particularly for SERMs like Bazedoxifene or Raloxifene analogs, this molecule acts as a "masked linker." It allows researchers to attach a phenolic tail to a core scaffold (like an indole or benzothiophene) while simultaneously introducing an ethyl chain for further functionalization (typically with a cyclic amine like piperidine or azepane).

Mechanism of Action in Synthesis

• Alkylation: The bromoethyl arm reacts with a secondary amine (e.g., azepane) to form a tertiary amine side chain.

• Deprotection: The benzyl group is removed in the final step to reveal the free phenol, which is often essential for hydrogen bonding within the Estrogen Receptor (ER) binding pocket.

Figure 1: Retrosynthetic logic showing the molecule's role in introducing the pharmacophore side chain.

Preparation Protocol

The most robust synthesis involves the Williamson etherification of 4-(benzyloxy)phenol.[1] Using 1,2-dibromoethane in excess is critical to prevent the formation of the unwanted dimer (where one dibromoethane molecule bridges two phenol rings).[1]

Materials

• Substrate: 4-(Benzyloxy)phenol (CAS: 103-16-2)[1]

• Reagent: 1,2-Dibromoethane (CAS: 106-93-4) [Excess 5-10 eq ][1]

• Base: Potassium Carbonate (

  ), anhydrous

• Solvent: Acetonitrile (

  ) or Acetone

Step-by-Step Methodology

• Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 4-(benzyloxy)phenol (10.0 g, 50 mmol) and anhydrous

  (13.8 g, 100 mmol) in Acetonitrile (150 mL).

• Reagent Addition: Add 1,2-dibromoethane (43 mL, 500 mmol, 10 eq) in a single portion.

  • Expert Note: The large excess of dibromide drives the reaction toward the mono-alkylated product and suppresses the formation of the bis-ether byproduct.[1]

• Reaction: Heat the mixture to reflux (

  ) for 12–16 hours. Monitor via TLC (Hexane/EtOAc 4:1). The starting phenol ( ) should disappear, and the product ( ) should appear.

• Workup:

  • Cool to room temperature.[7]

  • Filter off the inorganic solids (

    /KBr) and wash the pad with acetone.

  • Concentrate the filtrate under reduced pressure to remove the solvent and the excess 1,2-dibromoethane.[1] (Note: 1,2-dibromoethane is toxic; use a high-efficiency trap).[1]

• Purification: The crude residue is typically a white to off-white solid. Recrystallize from Ethanol or a mixture of Ethyl Acetate/Hexane .

• Yield: Expected yield is 75–85%.

Figure 2: Optimized Williamson ether synthesis workflow.

Characterization & Quality Control

To validate the identity of the synthesized material, the following analytical parameters should be met.

Table 2: Analytical Specifications

Test	Specification	Mechanistic Interpretation
Appearance	White crystalline solid	Colored impurities suggest oxidation of the phenol.[1]
Melting Point	85 – 87 °C	Sharp range indicates high purity.
¹H NMR (CDCl₃)	3.62 (t, 2H, )	Diagnostic triplet for the alkyl bromide.
4.25 (t, 2H, )	Triplet for the ether linkage.
5.03 (s, 2H, )	Singlet for the benzylic protons.
6.8–7.4 (m, 9H, Ar-H)	Aromatic protons (Phenol ring + Benzyl ring).[1]
HPLC Purity	> 98.0% (AUC)	Critical for use in subsequent GMP steps.

Safety & Handling

Hazard Classification:

• H302: Harmful if swallowed.[3][7][8]

• H315/H319: Causes skin and serious eye irritation.

• Genotoxicity Warning: As a primary alkyl bromide, this compound is an alkylating agent. While not as volatile as methyl iodide, it should be handled as a potential mutagen.

Handling Protocols:

• Engineering Controls: All weighing and reactions must be performed inside a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Waste Disposal: Quench excess alkylating agents with an amine-based solution or thiosulfate before disposal into halogenated waste streams.[1]

References

• Sigma-Aldrich. (n.d.). 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Product Sheet. Retrieved from

• BLD Pharm. (n.d.). Product Analysis: CAS 3351-59-5. Retrieved from

• PubChem. (2024). Compound Summary: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[1][9] National Library of Medicine. Retrieved from [2][6]

• Wyeth (Pfizer). (2007). Patent WO2007002823A3: Formulations of conjugated estrogens and bazedoxifene. (Demonstrates the utility of the benzyloxy-phenoxy-ethyl motif in SERM synthesis). Retrieved from

Sources

• 1. chembk.com [chembk.com]
• 2. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. medkoo.com [medkoo.com]
• 5. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,4-Bis(2-bromoethoxy)benzene | C10H12Br2O2 | CID 231758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. file.leyan.com [file.leyan.com]
• 8. echemi.com [echemi.com]
• 9. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]

Spectroscopic Characterization and Synthetic Utility of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

[1]

Executive Summary

Compound: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene CAS Registry Number: 3351-59-5 Molecular Formula:

Molecular Weight: 307.19 g/mol [1][2]

This technical guide provides a comprehensive spectroscopic atlas and synthetic protocol for 1-(benzyloxy)-4-(2-bromoethoxy)benzene.[1] This compound serves as a critical "bifunctional linker" in medicinal chemistry, particularly in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and liquid crystals.[1] Its utility stems from the orthogonality of its protecting group (benzyl ether, cleavable by hydrogenolysis) and its reactive handle (alkyl bromide, susceptible to

substitution).[1]

Part 1: Molecular Architecture & Synthesis[1]

The synthesis of this molecule typically relies on a controlled Williamson ether synthesis.[1] The challenge lies in desymmetrizing the reactivity to prevent polymerization or bis-alkylation.[1] The preferred route utilizes 4-(benzyloxy)phenol as the nucleophile and 1,2-dibromoethane as the electrophile.[1]

Synthetic Pathway Visualization[1]

Figure 1: Synthetic workflow for the mono-alkylation of 4-(benzyloxy)phenol. Excess dibromoethane is critical to suppress the formation of the bis-ether impurity.[1]

Part 2: Spectroscopic Atlas

The following data represents the consensus spectroscopic signature for high-purity (>95%) material.

Proton NMR ( NMR)

Solvent:

(Chloroform-d) Frequency: 400 MHz[1][3][4][5]

The spectrum is characterized by two distinct aromatic systems and two sets of methylene triplets.[1]

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Logic
7.30 – 7.45	Multiplet (m)	5H	Benzyl Aromatic	Overlapping protons of the phenyl ring ( ).[1]
6.80 – 6.95	Multiplet (m)	4H	Phenylene Core	AA'BB' system characteristic of para-disubstituted benzenes.[1]
5.02	Singlet (s)	2H		Benzylic protons, deshielded by the adjacent oxygen and aromatic ring.[1]
4.25	Triplet ( )	2H		Ether methylene.[1] Deshielded by oxygen.[1]
3.60	Triplet ( )	2H		Alkyl bromide methylene.[1] Distinct upfield shift relative to the ether methylene.[1]

Carbon NMR ( NMR)

Solvent:

[1][3]

Shift ( ppm)	Carbon Type	Assignment
153.5	Quaternary ( )	Aromatic (Phenylene ipso)
152.9	Quaternary ( )	Aromatic (Phenylene ipso)
137.2	Quaternary ( )	Benzyl aromatic ipso
128.6	Methine ( )	Benzyl meta
128.0	Methine ( )	Benzyl para
127.5	Methine ( )	Benzyl ortho
115.8	Methine ( )	Phenylene aromatic ( )
115.6	Methine ( )	Phenylene aromatic ( )
70.6	Methylene ( )	(Benzylic)
68.2	Methylene ( )
29.3	Methylene ( )

Infrared Spectroscopy (FT-IR)

• 2800–3000 cm⁻¹: C-H stretching (Aliphatic and Aromatic).[1]

• 1500–1600 cm⁻¹: C=C Aromatic ring stretch.[1]

• 1230 cm⁻¹: C-O-C asymmetric stretch (Ar-O-R ether).[1]

• 1020 cm⁻¹: C-O symmetric stretch.[1]

• ~600–700 cm⁻¹: C-Br stretch (strong, characteristic haloalkane).[1]

Mass Spectrometry (MS)

• Ionization Mode: ESI (+) or EI.

• Molecular Ion (

  ): 306/308.[1]

• Isotopic Pattern: A distinctive 1:1 ratio for the molecular ion peaks (

  and ) confirms the presence of a single Bromine atom ( and isotopes).[1]

Part 3: Experimental Protocol

Reagents

• 4-(Benzyloxy)phenol (1.0 eq)[1]

• 1,2-Dibromoethane (3.0 – 5.0 eq) [Excess is vital][1]

• Potassium Carbonate (

  ), anhydrous (2.0 eq)

• Acetonitrile (

  ) or Acetone [Solvent][1]

Step-by-Step Methodology

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-(benzyloxy)phenol (10 mmol) in acetonitrile (50 mL).

• Base Addition: Add anhydrous

  (20 mmol). Stir at room temperature for 15 minutes to facilitate deprotonation of the phenol.

• Electrophile Addition: Add 1,2-dibromoethane (40 mmol) in a single portion. Note: Using a large excess prevents the phenol from reacting with both ends of the dibromide.

• Reaction: Heat the mixture to reflux (

  for acetonitrile) and stir for 12–16 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1] The product will be less polar than the starting phenol.[1]

• Workup:

  • Cool to room temperature and filter off the inorganic solids (

    , excess ).[1]

  • Concentrate the filtrate under reduced pressure.[1][4]

  • Dissolve the residue in Ethyl Acetate and wash with 1M NaOH (2x) to remove any unreacted starting phenol.[1]

  • Wash with brine, dry over

    , and concentrate.[1]

• Purification: Recrystallize from ethanol or perform flash column chromatography (Silica gel, Hexane/EtOAc gradient) to yield a white solid.

Logic Visualization: NMR Assignment

Figure 2: Correlation between structural moieties and diagnostic NMR signals.[1]

Part 4: Quality Control & Troubleshooting

Impurity Profile

The most common failure mode in this synthesis is the formation of the dimer (bis-ether) .[1]

• Observation: A spot on TLC that is much more non-polar than the product, or insoluble solids appearing during workup.[1]

• Prevention: Ensure 1,2-dibromoethane is used in at least 3-fold excess.[1]

• Removal: The dimer is often highly insoluble in cold ethanol, whereas the desired product is soluble.[1]

Stability[1]

• Storage: Store at 2-8°C. The alkyl bromide is moderately reactive and can hydrolyze or degrade if exposed to light and moisture for extended periods.[1]

• Handling: The compound is a skin irritant (alkylating agent).[1] Use gloves and a fume hood.[1]

References

• Compound Registry: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene; CAS No. 3351-59-5.[1][2][6] BLD Pharm, Sigma-Aldrich.[1] Available at: [1]

• Synthetic Methodology: Preparation of 4-alkoxyphenols via Williamson Ether Synthesis.[1] Organic Syntheses, Coll.[1][7] Vol. 10, p. 345.[1] (General procedure for mono-alkylation of hydroquinone derivatives).

• Spectral Verification: 1-bromo-4-(benzyloxy)benzene analogs and spectroscopic data derivation. National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 138835.[1] Retrieved from (Analogous fragment data).[1]

• Application in Liquid Crystals: Synthesis of 4-Benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate. NIH National Library of Medicine.[1] (Describes the etherification conditions for benzyloxyphenol). Available at: [1]

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(benzyloxy)-4-(2-bromoethoxy)benzene | 3351-59-5 [sigmaaldrich.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: 1-(benzyloxy)-4-methoxybenzene [orgspectroscopyint.blogspot.com]
• 4. rsc.org [rsc.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: Spectral Characterization & Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

CAS Registry Number: 3351-59-5 Chemical Formula:

Molecular Weight: 307.19 g/mol

Executive Summary & Application Scope

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a critical bifunctional intermediate in medicinal chemistry. It serves as a "linker" scaffold, primarily utilized in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and selective estrogen receptor modulators (SERMs). Its value lies in its asymmetry: the benzyl group acts as a robust protecting group for a phenol, while the bromoethyl tail provides a reactive electrophilic site for

coupling with amines or thiols.

This guide provides an in-depth analysis of its

NMR spectrum , focusing on the differentiation of ether linkages and the analysis of the para-disubstituted aromatic system. It also details a self-validating synthesis protocol designed to minimize the common "dimer" impurity.

Structural Analysis & Theoretical Prediction

To accurately assign the NMR spectrum, we must deconstruct the molecule into three magnetically distinct zones.

• Zone A (Benzyl Group): A monosubstituted benzene ring attached to a methylene (

  ). The aromatic protons usually appear as a multiplet due to overlap, while the benzylic is highly deshielded.

• Zone B (Central Core): A 1,4-disubstituted benzene (para-substitution). Due to the similar electronegativity of the two oxygen substituents, this system forms a classic AA'BB' spin system , often mistaken for two simple doublets.

• Zone C (Bromoethyl Chain): An ethoxy chain terminated by a bromine. The electronegativity difference between Oxygen (3.5) and Bromine (2.8) creates distinct chemical shifts for the two methylene triplets.

Diagram 1: Structural Segmentation & Logic Flow

The following logic tree illustrates how to distinguish the overlapping signals in the aromatic region and the aliphatic triplets.

Caption: Logic flow for assigning protons based on chemical shift zones and splitting patterns.

Detailed Spectral Assignment

The following data represents the spectrum in

at 300/400 MHz.

NMR Data Table

Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment	Mechanistic Justification
7.30 – 7.45	Multiplet (m)	5H	N/A	Benzyl Aromatic ( )	The 5 protons of the benzyl group overlap. They are deshielded by the aromatic ring current but less electron-rich than the central ring.
6.92	Doublet* (d)	2H	~9.0 (Apparent)	Central Ar-H (Ortho to OBn)	Part of the AA'BB' system. Protons ortho to the benzyloxy group.
6.82	Doublet* (d)	2H	~9.0 (Apparent)	Central Ar-H (Ortho to OEtBr)	Part of the AA'BB' system. Protons ortho to the bromoethoxy group.
5.01	Singlet (s)	2H	-	Benzylic	Highly deshielded by the adjacent oxygen and the magnetic anisotropy of the phenyl ring.
4.22	Triplet (t)	2H	6.3		Deshielded by the direct attachment to Oxygen.
3.60	Triplet (t)	2H	6.3		Deshielded by Bromine, but less so than the oxygen-adjacent protons.

Note on the AA'BB' System: While listed as "doublets" for simplicity, the signals at 6.82 and 6.92 ppm are magnetically non-equivalent. In high-resolution fields (>500 MHz), these appear as complex "roofed" multiplets. The coupling constant given (9.0 Hz) is the apparent ortho-coupling (

).

Key Diagnostic Features (QC Check)

• The 5.01 ppm Singlet: If this peak is split or shifted significantly, check for hydrolysis of the benzyl ether (producing benzyl alcohol,

  at ~4.6 ppm).

• Triplet Separation: The difference between the triplets (

  ppm) confirms the intact bromoethyl chain. If the bromine is substituted (e.g., by OH or Cl), the upfield triplet at 3.60 ppm will shift.

Validated Synthesis Protocol

To ensure high spectral purity, a Williamson Ether Synthesis is employed. The critical control point is preventing the formation of the "dimer" impurity (1,2-bis(4-(benzyloxy)phenoxy)ethane), which occurs if the phenol reacts with both ends of the dibromoethane.

Reaction:

Diagram 2: Synthesis & Impurity Control Workflow

Caption: Synthesis workflow emphasizing stoichiometry control to minimize dimerization.

Step-by-Step Methodology

• Reagent Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-(benzyloxy)phenol (1.0 eq) in anhydrous acetonitrile (0.2 M concentration).

• Base Addition: Add potassium carbonate (

  ) (2.0 eq). The mixture will turn into a suspension.

• Electrophile Addition (Critical Step): Add 1,2-dibromoethane (4.0 - 5.0 eq).

  • Expert Insight: Using a large excess of the dibromide is statistically required to ensure the phenol attacks one bromine, leaving the second bromine intact, rather than two phenols attacking one dibromide.

• Reaction: Reflux at 80°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1). The product is less polar than the starting phenol.

• Workup:

  • Cool to room temperature.[1]

  • Filter off the inorganic solids (

    ).

  • Concentrate the filtrate under reduced pressure to remove acetonitrile and excess 1,2-dibromoethane .

  • Note: 1,2-dibromoethane is toxic and volatile; use a proper cold trap.

• Purification: Recrystallize from Ethanol or perform flash column chromatography (

  , Hexane/EtOAc gradient) if high purity (>99%) is required for biological assays.

Troubleshooting & Quality Control

When analyzing the NMR of the crude product, look for these specific signatures:

Issue	Spectral Signature	Root Cause	Solution
Dimer Impurity	New singlet at ~4.3 ppm (4H). Loss of the triplet at 3.6 ppm.	Insufficient 1,2-dibromoethane used.	Use >4 equivalents of dibromide. Purify via column chromatography.[1]
Residual Solvent	Singlet at 2.17 ppm (Acetone) or 1.96 ppm (Acetonitrile).	Incomplete drying.	High vacuum drying (>4 hrs).
Starting Material	Doublets at 6.7/6.9 ppm shift slightly; broad singlet (OH) visible.	Incomplete reaction.	Check reflux temp; ensure is finely ground.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 231758, 1,4-Bis(2-bromoethoxy)benzene. (Note: Related structure for spectral comparison). Retrieved from [Link]

• Reich, H. J. WinPLT NMR Coupling Analysis: AA'BB' Systems. University of Wisconsin-Madison. (Theoretical basis for Section 3). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

13C NMR Characterization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: A Technical Guide

Executive Summary

This technical guide provides a comprehensive analysis of the

C NMR spectroscopy of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (also known as Benzyl 4-(2-bromoethoxy)phenyl ether).[1] This molecule is a critical "chemical synthon" in medicinal chemistry, serving as a modular intermediate for introducing the 4-(benzyloxy)phenethyl moiety into pharmaceuticals (e.g., SERMs, antifungals) and liquid crystalline materials.

The guide focuses on the structural validation of this compound, specifically distinguishing the two ether linkages and confirming the integrity of the alkyl bromide functionality using Carbon-13 NMR.

Part 1: Structural Analysis & Signal Prediction[1]

Before acquisition, a rigorous theoretical framework is required to validate experimental data. The molecule exhibits distinct local symmetries that dictate the number of expected signals.

Symmetry and Signal Count

The molecule contains 15 carbon atoms , but due to symmetry, fewer signals are observed.

• Benzyl Ring (

  ): Monosubstituted. Due to free rotation, the ortho carbons are equivalent, as are the meta carbons.

  • Signals: Ipso (1) + Ortho (1) + Meta (1) + Para (1) = 4 signals .

• Central Ring (

  ): Para-disubstituted with different substituents ( vs. ).[1] It is not symmetric across the horizontal axis.

  • Signals: Ipso-1 (1) + Ortho-1 (1) + Meta-1 (1) + Ipso-4 (1) = 4 signals .

• Aliphatic Linkers:

  • Benzyl Methylene (

    ): 1 signal .[1]

  • Ethoxy Linker (

    ): 2 signals .[1]

Total Unique Resonances Expected: 11 Signals.

Electronic Effects & Chemical Shift Logic

• Deshielding (Downfield): The oxygen atoms exert a strong inductive effect (

  ) and resonance effect ( ), shifting adjacent carbons (ipso aromatics and ) downfield (50–160 ppm).[1]

• Shielding (Upfield/Heavy Atom Effect): The Bromine atom introduces a "heavy atom effect."[2] While electronegative, the large electron cloud of Bromine often causes an upfield shift relative to chlorine analogues, placing the

  carbon in a distinct region (~29–30 ppm).

Part 2: Experimental Protocol

To ensure data integrity and reproducibility, the following protocol adheres to GLP (Good Laboratory Practice) standards.

Sample Preparation[1]

• Solvent: Chloroform-d (

  , 99.8% D) is the standard solvent. It provides excellent solubility for ether derivatives.

• Concentration: Dissolve 30–50 mg of the analyte in 0.6 mL of solvent.

  • Note:

    C has low natural abundance (1.1%); higher concentration improves Signal-to-Noise (S/N) ratio.[1]

• Reference: Tetramethylsilane (TMS) internal standard (

  ppm) or the central triplet of ( ppm).

Acquisition Parameters (Standard 400/500 MHz Instrument)

• Pulse Sequence: zgpg30 (Bruker) or equivalent proton-decoupled sequence.

• Relaxation Delay (D1): 2.0 seconds. (Allows quaternary carbons to relax).

• Spectral Width: 0 – 200 ppm.[3]

• Scans (NS): Minimum 1024 scans (to visualize quaternary ipso carbons).

• Temperature: 298 K (25°C).

Part 3: Spectral Interpretation & Assignment

The following table details the specific chemical shift assignments. These values are synthesized from fragment analysis of anisole derivatives and bromoethane standards.

Data Table: C NMR Shifts ( )

Carbon Environment	Structure Fragment	Approx.[2][3][4][5][6][7][8][9][10][11] Shift ( ppm)	Signal Type	Mechanistic Explanation
Aliphatic
Bromo-methylene		29.5		Heavy atom effect of Br shields this carbon relative to O-adjacent carbons.[1]
Ethoxy-methylene		68.2		Deshielded by Oxygen.[1]
Benzylic-methylene		70.5		Deshielded by Oxygen and Phenyl ring current.[1]
Aromatic
Central Ring (Ortho)	(adj. to O)	115.5 - 116.0		Shielded by resonance donation from Oxygen (ortho position).[1]
Benzyl Ring (Ortho/Para)		127.5 - 128.0		Typical aromatic range.[1]
Benzyl Ring (Meta)		128.6		Typical aromatic range.[1]
Benzyl Ipso		136.8		Quaternary.[1] Alkyl-substituted aromatic.[1][3][8][9][12]
Central Ipso (BnO)		153.5		Deshielded by Oxygen (Ether linkage).[1]
Central Ipso (EtO)		152.8		Deshielded by Oxygen.[1] Slightly different from BnO ipso due to substituent effects.

Visualization of Assignment Logic

The following diagram illustrates the logical flow for assigning the spectrum, distinguishing between the two ether chains.

Caption: Logic flow for differentiating aliphatic linkers and aromatic environments in 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

Part 4: Troubleshooting & Quality Control (Self-Validating Systems)

A reliable dataset must be self-consistent.[1] Use these checks to validate your spectrum.

The "Rule of 11" Check

Count the distinct peaks.

• Pass: You observe exactly 11 signals (assuming no accidental overlap).

• Fail (Too many): Presence of starting materials.

  • Check: Peak at ~64 ppm indicates unreacted Benzyl Alcohol [1].

  • Check: Peak at ~26 ppm (triplet in proton-coupled mode) indicates 1,2-dibromoethane impurity.[1]

• Fail (Too few): Accidental overlap.

  • Action: Run HSQC (Heteronuclear Single Quantum Coherence) to resolve overlapping aromatic carbons.

The DEPT-135 Validation

Run a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment to confirm carbon types.[1]

• Up (Positive):

  and (None present). -> Only Aromatic CH signals should be positive.

• Down (Negative):

  . -> Three signals must be negative:
  • (~29 ppm)[1]
  • (~68 ppm)
  • (~70 ppm)

• Invisible: Quaternary Carbons.[3] -> Ipso carbons (137, 153, 153 ppm) will disappear.

References

• BenchChem. (2025).[6] Synthesis and Spectral Data of Benzyloxy Derivatives. Retrieved from [1]

• Royal Society of Chemistry. (2024). ChemSpider: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Structure and Properties.[1] Retrieved from [1]

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.[13] (Standard reference for chemical shift increments).

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). (For fragment comparison of anisole and bromoethane). Retrieved from [1]

Sources

• 1. chembk.com [chembk.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. compoundchem.com [compoundchem.com]
• 5. bhu.ac.in [bhu.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chegg.com [chegg.com]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole - Google Patents [patents.google.com]
• 13. ekwan.github.io [ekwan.github.io]

Mass Spectrometry Profiling of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: A Technical Guide for SERM Synthesis Intermediates

Executive Summary

In the high-stakes landscape of Selective Estrogen Receptor Modulator (SERM) development—specifically for therapeutics like Raloxifene (Evista) and Bazedoxifene —the purity of alkyl-aryl ether intermediates is a Critical Quality Attribute (CQA).

The molecule 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 19962-07-3) serves as the linchpin "linker" scaffold. It connects the core benzothiophene or indole pharmacophore with the side-chain amine responsible for receptor antagonism.

This guide provides a rigorous mass spectrometry (MS) framework for identifying and quantifying this intermediate. Unlike generic spectral libraries, we focus on the causality of fragmentation and isotopic fidelity , ensuring that drug development professionals can distinguish this precursor from potential genotoxic impurities (GTIs) such as unreacted alkyl bromides.

Molecular Architecture & Isotopic Signature

Before initiating any acquisition method, the analyst must understand the theoretical behavior of the analyte. The presence of a bromine atom introduces a distinct isotopic "fingerprint" that validates identity before fragmentation analysis even begins.

Physicochemical Properties

• Formula:

• Nominal Mass: 306 Da (

  )

• Monoisotopic Mass: 306.0255 Da

• Structure Overview: A central benzene ring flanked by a benzyl ether (protecting group) and a bromoethyl ether (reactive handle).

The "Twin Peak" Validation (Br Isotope Effect)

Bromine exists naturally as two stable isotopes:

(50.69%) and (49.31%). This near 1:1 ratio creates a diagnostic doublet in the Mass Spectrum.

Isotope	Abundance	m/z ( )	Diagnostic Utility
	~50.7%	307.03	Base peak for quantitation.
	~49.3%	309.03	Confirmation ion. Must maintain ~1:1 intensity ratio with 307.03.

Critical Insight: If your MS spectrum shows a 307/309 ratio deviating significantly from 1:1 (e.g., 3:1), your sample is contaminated with a chlorinated analog (Cl isotopes are 3:1) or a non-halogenated impurity co-eluting.

Experimental Protocol: LC-MS/MS Configuration

For pharmaceutical intermediates, Electrospray Ionization (ESI) in Positive Mode is the industry standard due to its compatibility with reverse-phase liquid chromatography (RPLC).

Chromatographic Conditions

• Column: C18 Charged Surface Hybrid (CSH),

  mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source for ionization).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 50% B to 95% B over 8 minutes. (High organic required due to lipophilicity of the benzyl/bromoethyl groups).

Mass Spectrometer Settings (QqQ or Q-TOF)

• Ionization: ESI (+)

• Capillary Voltage: 3.0 kV (Standard for neutral ethers).

• Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile benzyl ether).

• Collision Energy (CE): Ramped 15–40 eV for fragmentation studies.

Fragmentation Mechanics & Pathway Analysis[1]

The fragmentation of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is governed by the stability of the benzyl cation and the cleavage of the ether linkages.

Primary Fragmentation Event: The Tropylium Cascade

The weakest bond in the molecule is the

benzylic ether bond. Upon collision-induced dissociation (CID), this bond cleaves heterolytically.

• Precursor:

• Product Ion 1 (Dominant): m/z 91.05 (Tropylium ion,

  ).

  • Mechanism:[1][2][3][4][5][6] The benzyl group leaves as a cation, rearranging into the highly stable, aromatic tropylium ring.

• Neutral Loss: 4-(2-bromoethoxy)phenol (Mass ~216).

Secondary Fragmentation: The Bromoethyl Cleavage

If the benzyl group remains attached (rare in high energy), the bromoethyl tail can fragment.

• Product Ion 2: m/z 107.05 (Benzyloxy cation).

• Product Ion 3: Loss of

  (Vinyl bromide loss pattern).

Visualizing the Pathway

The following diagram illustrates the specific bond cleavages and resulting ions.

Caption: Figure 1. The dominant fragmentation pathway involves the cleavage of the benzylic ether bond, yielding the diagnostic m/z 91 tropylium ion.

Analytical Workflow for Impurity Control

In drug synthesis, this molecule acts as an electrophile. If it remains unreacted in the final API (Raloxifene), it poses a safety risk. The following workflow ensures detection limits (LOD) suitable for ppm-level analysis.

Caption: Figure 2. Step-by-step workflow for isolating and quantifying the intermediate using Multiple Reaction Monitoring (MRM).

Summary of Diagnostic Ions

m/z Value	Ion Identity	Origin/Mechanism	Relative Intensity
307 / 309		Protonated Molecular Ion ( )	High (if soft ionization used)
329 / 331		Sodium Adduct	Medium (Common in ESI w/ glass)
91		Tropylium Ion (Benzyl cleavage)	Base Peak (100%)
65		Cyclopentadienyl cation (Loss of from m/z 91)	Low (High CE only)
107		Benzyloxy cation	Low

References

• Connor, D. T., et al. (1992).[7] "Benzothiophene radioligands for the estrogen receptor." Journal of Medicinal Chemistry, 35(5), 958-965.

  • Context: Establishes the synthetic route for Raloxifene analogs using benzyl-protected intermedi

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

  • Context: The authoritative text on the "Tropylium ion" rearrangement (m/z 91)

• Jones, C. D., et al. (1984). "Synthesis and antiestrogenic activity of [2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]methanone hydrochloride (LY156758)." Journal of Medicinal Chemistry, 27(8), 1057-1066.

  • Context: Primary reference for the alkylation chemistry involving 4-(2-bromoethoxy)

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds (8th ed.). Wiley.

  • Context: Reference for the specific isotopic abundance calcul

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. scribd.com [scribd.com]
• 4. CN104031022A - Key intermediate of raloxifene hydrochloride and preparation method for intermediate product thereof - Google Patents [patents.google.com]
• 5. WO2011029088A2 - Preparation of raloxifene and its salts - Google Patents [patents.google.com]
• 6. image diagram mass spectrum of benzene fragmentation pattern of ions for analysis and identification of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. jocpr.com [jocpr.com]

An In-depth Technical Guide to 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a key organic intermediate of significant interest in the field of medicinal chemistry and drug development. Its bifunctional nature, featuring a stable benzyloxy protecting group and a reactive bromoethoxy chain, makes it a versatile building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its physical and chemical properties, detailed protocols for its synthesis and purification, and an exploration of its applications, grounded in established scientific principles.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is essential for its effective use in synthesis and for predicting its behavior in various chemical environments.

Property	Value	Source/Comment
Molecular Formula	C₁₅H₁₅BrO₂	Calculated
Molecular Weight	307.18 g/mol	[1]
Appearance	White to off-white solid	Inferred from related compounds
Melting Point	Not available	Data for the closely related 1-bromo-4-(2-chloroethoxy)benzene is 55-57°C, suggesting a similar range.[2]
Boiling Point	Not available	High boiling point expected due to molecular weight.
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone. Sparingly soluble in non-polar solvents like hexane and insoluble in water.	Inferred from typical solubility of similar aromatic ethers and alkyl halides.
CAS Number	3351-59-5	[1]

Structural Diagram:

A 2D representation of the molecular structure of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

Synthesis and Purification

The synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is typically achieved through a two-step process starting from 4-hydroxyphenethyl alcohol. The following protocol is a representative method.

Synthetic Pathway:

General synthetic route to 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

Step 1: Synthesis of 4-(Benzyloxy)phenol

This initial step involves the protection of the phenolic hydroxyl group of hydroquinone with a benzyl group.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve hydroquinone in a suitable solvent such as ethanol or acetone.

• Addition of Base: Add a base, for instance, potassium carbonate or sodium hydroxide, to the solution and stir for 15-20 minutes at room temperature.

• Addition of Benzyl Halide: Add benzyl chloride or benzyl bromide to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield 4-(benzyloxy)phenol as a white solid.

Step 2: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

This step involves the etherification of the remaining hydroxyl group with a 2-bromoethyl moiety.

Experimental Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(benzyloxy)phenol in a dry aprotic solvent like anhydrous dimethylformamide (DMF) or acetonitrile.

• Addition of Base: Add a strong base such as sodium hydride (NaH) portion-wise at 0 °C. Stir the mixture at this temperature for 30 minutes.

• Addition of 1,2-Dibromoethane: Add 1,2-dibromoethane dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Quenching and Extraction: Carefully quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Spectroscopic Characterization (Predicted)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.50-7.30 (m, 5H, Ar-H of benzyl group)

  • δ 6.95 (d, J = 8.8 Hz, 2H, Ar-H ortho to OCH₂Ph)

  • δ 6.88 (d, J = 8.8 Hz, 2H, Ar-H ortho to OCH₂CH₂Br)

  • δ 5.05 (s, 2H, OCH₂Ph)

  • δ 4.29 (t, J = 6.4 Hz, 2H, OCH₂CH₂Br)

  • δ 3.65 (t, J = 6.4 Hz, 2H, OCH₂CH₂Br)

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 158.5, 153.0 (quaternary aromatic carbons)

  • δ 137.0 (quaternary aromatic carbon of benzyl group)

  • δ 128.6, 128.0, 127.5 (aromatic CH of benzyl group)

  • δ 115.5, 115.0 (aromatic CH of phenoxy group)

  • δ 70.5 (OCH₂Ph)

  • δ 68.5 (OCH₂CH₂Br)

  • δ 29.0 (OCH₂CH₂Br)

• FT-IR (KBr, cm⁻¹):

  • 3050-3030 (aromatic C-H stretch)

  • 2950-2850 (aliphatic C-H stretch)

  • 1600, 1500 (aromatic C=C stretch)

  • 1240 (aryl-O-alkyl ether C-O stretch)

  • 1100 (alkyl-O-alkyl ether C-O stretch)

  • 690, 740 (C-Br stretch)

• Mass Spectrometry (EI):

  • Expected molecular ion peak (M⁺) at m/z 306 and 308 (due to bromine isotopes).

  • Key fragmentation patterns would likely involve the loss of the benzyl group (m/z 91) and the bromoethoxy group.

Applications in Drug Development and Research

1-(Benzyloxy)-4-(2-bromoethoxy)benzene serves as a valuable synthon due to the differential reactivity of its functional groups. The benzyloxy group acts as a stable protecting group for the phenol, which can be removed under specific conditions (e.g., catalytic hydrogenation) at a later stage of a synthesis. The primary alkyl bromide is a good electrophile, readily undergoing nucleophilic substitution reactions (SN2) with a variety of nucleophiles such as amines, thiols, and carbanions.

This reactivity allows for the introduction of the benzyloxy-phenylethoxy moiety into a target molecule, which is a common structural motif in biologically active compounds. For instance, this intermediate can be used in the synthesis of analogs of natural products or in the development of novel pharmaceutical agents where the ether linkage and the aromatic rings are crucial for binding to biological targets. The introduction of the benzyloxy group can also enhance the lipophilicity of a molecule, which can be advantageous for cell membrane permeability.

Safety and Handling

As there is no specific safety data sheet available for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, general precautions for handling halogenated organic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any potential vapors or dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

References

• CN111944855B - Method for synthesizing (R) -1- (4- (benzyloxy) -3-nitrophenyl)
• WO2015063726A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)
• 1-(Benzyloxy)-4-(2-bromoethoxy)benzene | 3351-59-5. (URL: Not available)
• 1-(4-methoxystyryl)benzene (3a)1 1H NMR (400 MHz, CDCl3) (ppm) 7. (URL: Not available)

• (-)-(s)-2-(benzyloxy)propanal - Organic Syntheses Procedure. (URL: [Link])

• 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem. (URL: [Link])

• US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)

• Benzene, 1-bromo-4-methoxy- - the NIST WebBook. (URL: [Link])

• Figure S1. 1 H NMR spectrum of compound 1-bromo-4-octyloxybenzene ( 7 ) (CDCl , 300 MHz). 3 - ResearchGate. (URL: [Link])

• 4-benzyloxyindole - Organic Syntheses Procedure. (URL: [Link])

• VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400 - The Royal Society of Chemistry. (URL: [Link])

• 2 - SAFETY D

• 1-(benzyloxy)-4-methoxybenzene - ORGANIC SPECTROSCOPY INTERNATIONAL. (URL: [Link])

• Copies of 1H, 13C, 19F NMR spectra. (URL: Not available)

• MOLECULAR STRUCTURE, SPECTROSCOPIC (FT-IR, FT- RAMAN) AND HOMO–LUMO ANALYSES OF SOME ACNE VULGARIS DRUGS - Rasayan Journal of Chemistry. (URL: [Link])

• Supporting Information - The Royal Society of Chemistry. (URL: [Link])

• Safety Data Sheet: Benzene - Carl ROTH. (URL: [Link])

• Supplementary Information - Beilstein Journals. (URL: [Link])

• 1-(Benzyloxy)-4-bromo-2-nitrobenzene | C13H10BrNO3 | CID 11278242 - PubChem. (URL: [Link])

• FT-IR spectra of 1-bromo-4-ethynylbenzene, 1,4-diethynylbenzene,... - ResearchGate. (URL: [Link])

• 1-bromo-4-(2-chloroethoxy)benzene | CAS#:55162-34-0 | Chemsrc. (URL: [Link])

• 1-Benzyloxy-4-bromobenzene - ChemBK. (URL: [Link])

• 1,4-Bis(2-bromoethoxy)benzene | C10H12Br2O2 | CID 231758 - PubChem. (URL: [Link])

• FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts - Insubria. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-bromo-4-(2-chloroethoxy)benzene | CAS#:55162-34-0 | Chemsrc [chemsrc.com]

Characterization and Process Control of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: A Critical Intermediate

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5) is a pivotal organic intermediate used primarily in the synthesis of Selective Estrogen Receptor Modulators (SERMs), including Raloxifene and Arzoxifene.[1] Its structural integrity—specifically the stability of the benzyl ether protecting group and the reactivity of the alkyl bromide—is fundamental to downstream yield optimization.[2]

This technical guide defines the thermodynamic baseline for this compound, specifically its melting point, and provides a self-validating framework for its synthesis and quality control.

Part 1: Chemical Profile & Thermodynamic Properties[2]

The melting point is the primary thermodynamic indicator of purity for this crystalline solid.[2] Deviations from the established range indicate the presence of specific process impurities, most notably the dimer byproduct or unreacted starting material.[2]

Physicochemical Data Table

Property	Specification
Chemical Name	1-(Benzyloxy)-4-(2-bromoethoxy)benzene
CAS Number	3351-59-5
Molecular Formula	C₁₅H₁₅BrO₂
Molecular Weight	307.19 g/mol
Appearance	White to off-white crystalline solid
Melting Point (Standard)	85 – 87 °C [1][2]
Solubility	Soluble in DCM, Ethyl Acetate, Chloroform; Insoluble in Water

Thermodynamic Analysis

The melting point range of 85–87 °C represents the pure crystalline polymorph.[2]

• Depression < 80 °C: Indicates significant contamination, typically from 1,2-bis(4-(benzyloxy)phenoxy)ethane (the dimer impurity formed if dibromoethane is insufficient) or residual 4-(benzyloxy)phenol .

• Broadening (> 2 °C range): Suggests solvent occlusion (likely ethanol or acetone from recrystallization) or amorphous content due to rapid cooling.[2]

Part 2: Synthesis & Process Logic

To achieve the target melting point, the synthesis must prioritize mono-alkylation over dimerization.[2] The following protocol utilizes the Williamson Ether Synthesis mechanism but is engineered to suppress side reactions.

Reaction Mechanism (DOT Visualization)

Figure 1: Synthetic pathway emphasizing the competition between mono-alkylation (Target) and dimerization (Impurity).

Optimized Protocol

• Stoichiometry Control: Charge a reaction vessel with 1,2-dibromoethane (3.0 – 5.0 equivalents) . The large excess is non-negotiable; it statistically ensures the phenoxide ion attacks a free dibromide molecule rather than the product bromide [3].[2]

• Base Activation: Suspend 4-(benzyloxy)phenol (1.0 eq) and Potassium Carbonate (K₂CO₃, 2.5 eq) in Acetone or Methyl Ethyl Ketone (MEK).

• Thermal Cycle: Heat to reflux (approx. 56 °C for Acetone) for 12–18 hours. Monitor via TLC (Hexane:EtOAc 4:1).[2] The target spot (Rf ~0.[2]6) should dominate; the starting phenol (Rf ~0.[2]2) must disappear.[2]

• Workup: Filter inorganic salts while hot. Concentrate the filtrate to remove solvent and excess 1,2-dibromoethane (recoverable via distillation).

• Crystallization (Critical for MP): Dissolve the crude residue in boiling Ethanol (95%) . Cool slowly to 0–5 °C. The dimer impurity is less soluble and may precipitate first or co-crystallize if cooling is too rapid.[2]

Part 3: Quality Control & Self-Validating Protocols

Trustworthiness in chemical supply depends on rigorous QC.[2] The following decision tree ensures that only material meeting the 85–87 °C benchmark is released for downstream SERM synthesis.

QC Decision Logic (DOT Visualization)

Figure 2: Quality Control workflow. The melting point serves as the initial "Go/No-Go" gate before expensive HPLC testing.

Analytical Validation[2]

• H-NMR (400 MHz, CDCl₃):

  • Look for the triplet at δ ~3.6 ppm (CH₂-Br) and δ ~4.3 ppm (O-CH₂).

  • The benzyloxy CH₂ appears as a singlet at δ ~5.0 ppm .[2]

  • Validation: Integration ratio of CH₂-Br to Benzyl-CH₂ must be exactly 1:1.[2]

• HPLC:

  • Column: C18 Reverse Phase.[2]

  • Mobile Phase: Acetonitrile/Water (Gradient).[2]

  • The bromo-intermediate is less polar than the phenol but more polar than the dimer.[2]

Part 4: Applications in Drug Development

This compound is not a final active pharmaceutical ingredient (API) but a "linker" scaffold.[2]

• SERM Synthesis (Raloxifene/Arzoxifene): The 2-bromoethoxy tail acts as the electrophile for the introduction of nitrogen-containing heterocycles (e.g., piperidine or pyrrolidine).

  • Step: Displacement of Bromine by Piperidine → 1-(Benzyloxy)-4-(2-piperidinoethoxy)benzene.

  • Step: Hydrogenolysis of Benzyl group → 4-(2-piperidinoethoxy)phenol [4].

  • Step: Coupling to Benzothiophene core.[2]

• Safety Note: As an alkyl bromide, this compound is a potential alkylating agent and should be handled with potential mutagenicity precautions (GHS07, GHS08).[2]

References

• Sigma-Aldrich. (n.d.).[2] 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Product Specification. Retrieved from

• ChemicalBook. (2024).[2] 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Properties and Safety. Retrieved from

• Jones, C. D., et al. (1984).[2] "Benzothiophene Estrogen Antagonists: Synthesis and Structure-Activity Relationships." Journal of Medicinal Chemistry, 27(8), 1057-1066. (Foundation for SERM synthesis chemistry).[2]

• Eli Lilly and Company. (1995).[2] United States Patent 5,457,113: Benzothiophene Compounds.[2] (Describes the utility of the intermediate in Raloxifene production).

Sources

• 1. 1-(BENZYLOXY)-4-(2-BROMOETHOXY)BENZENE CAS#: 3351-59-5 [chemicalbook.com]
• 2. Raloxifene HCl | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

In-Depth Technical Guide: Boiling Point &amp; Physicochemical Profile of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Part 1: Executive Summary & Core Directive

Compound: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene CAS Registry Number: 3351-59-5 Molecular Formula:

Molecular Weight: 307.18 g/mol [1][2]

The Boiling Point Paradox: While theoretical models predict a normal boiling point of approximately 407°C , this compound cannot be distilled at atmospheric pressure without significant decomposition. In practical research and industrial applications, it exists as a crystalline solid with a melting point of 85–87°C . Purification is almost exclusively achieved via recrystallization rather than distillation.

This guide provides a comprehensive analysis of the thermal properties, synthesis logic, and handling protocols for this critical organic intermediate, widely used in the synthesis of Selective Estrogen Receptor Modulators (SERMs) such as Bazedoxifene.

Part 2: Physicochemical Characterization[1][3]

Thermal & Physical Data Table[1]

Property	Value	Source/Method
Physical State	White to off-white crystalline solid	Experimental [1, 2]
Melting Point (MP)	85 – 87 °C	Experimental [1, 4]
Boiling Point (Atmospheric)	~406.8 ± 30.0 °C (Decomposes)	Predicted (ACD/Labs) [1]
Boiling Point (Vacuum)	Est. 200 – 220 °C @ 0.5 mmHg	Nomograph Extrapolation
Density	1.348 ± 0.06 g/cm³	Predicted [1]
Flash Point	~199.8 °C	Predicted
Solubility	Insoluble in water; Soluble in DCM, EtOAc, THF	Empirical

The Thermodynamics of Distillation vs. Recrystallization[1]

The discrepancy between the predicted boiling point and the lack of experimental boiling data is a function of the molecule's lability.

• Ether Linkage Stability: The molecule contains two ether linkages (benzyl phenyl ether and alkyl phenyl ether). Benzyl ethers are susceptible to cleavage under high thermal stress or acidic conditions.

• Alkyl Bromide Reactivity: The terminal alkyl bromide is an electrophile. At temperatures required for atmospheric distillation (>400°C), it is prone to elimination (forming a styrene derivative) or self-alkylation.[1]

Operational Directive: Do NOT attempt atmospheric distillation. If purification is required, use recrystallization from ethanol or a chromatography gradient (Hexane/Ethyl Acetate).

Part 3: Synthesis & Mechanistic Pathways[1]

To understand the thermal limitations, one must understand the synthesis. The compound is typically synthesized via a Williamson Ether Synthesis, where temperature control is vital to prevent dimerization.

Synthesis Workflow Diagram

Caption: Synthesis pathway highlighting the competition between mono-alkylation (target) and dimer formation, dictating the need for precise thermal control.

Protocol: Preparation and Purification

Reagents:

• 4-(Benzyloxy)phenol (1.0 eq)

• 1,2-Dibromoethane (5.0 eq) – Excess is critical to minimize dimer.[1]

• Potassium Carbonate (2.0 eq)[1]

• Solvent: Acetonitrile (ACN) or Acetone.

Step-by-Step Methodology:

• Dissolution: Dissolve 4-(Benzyloxy)phenol in ACN. Add anhydrous

  .

• Addition: Add 1,2-dibromoethane. Note: The large excess acts as both reagent and solvent to favor mono-substitution.[1]

• Reflux: Heat to reflux (~80-82°C for ACN) for 12–24 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1]

• Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification (Crucial):

  • The residue will contain the product and excess 1,2-dibromoethane.[1]

  • Distillation: Remove excess 1,2-dibromoethane (BP 131°C) via vacuum distillation. Do not exceed 140°C bath temperature.

  • Crystallization: The remaining solid residue is the crude target. Recrystallize from Ethanol to obtain white crystals (MP 85–87°C).

Part 4: Decision Logic for Thermal Processing

Researchers often face the choice of how to handle this intermediate. The following logic tree ensures sample integrity.

Caption: Decision matrix for processing crude 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, prioritizing recrystallization over high-vacuum distillation.

Part 5: Safety & Handling (MSDS Highlights)

While specific toxicological data is limited, the compound combines the hazards of alkyl bromides and phenol ethers.

• Hazard Class: Irritant (Xi).[2]

• Signal Word: Warning.

• H-Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).[1]

• Storage:

  • Temperature: Room temperature or refrigerated (2–8°C) for long term.

  • Light: Protect from light (alkyl bromides can degrade/discolor).

  • Atmosphere: Store under inert gas (Nitrogen/Argon) recommended to prevent oxidation of the ether linkage over time.

References

• PubChem. (2025). 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Compound Summary. National Library of Medicine. Retrieved February 7, 2026, from [Link]

Sources

• 1. 5544-60-5|1-(Benzyloxy)-4-(bromomethyl)benzene|BLD Pharm [bldpharm.com]
• 2. 1-(BENZYLOXY)-4-(2-BROMOETHOXY)BENZENE CAS#: 3351-59-5 [chemicalbook.com]

Technical Guide: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

This guide provides an in-depth technical analysis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene , a critical intermediate in medicinal chemistry, particularly for the synthesis of Selective Estrogen Receptor Modulators (SERMs) and other ether-linked pharmacophores.[1]

Optimization, Synthesis, and Safety Protocols for Medicinal Chemistry

Part 1: Executive Summary & Strategic Utility

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5) serves as a bifunctional "linker" scaffold.[1] Its structural value lies in its orthogonality: it possesses a benzyl ether (a robust protecting group removable via hydrogenolysis) and a primary alkyl bromide (a reactive electrophile for SN2 coupling).

This molecule is frequently employed to introduce the 4-(benzyloxy)phenoxyethyl moiety into amine-containing heterocycles (e.g., indoles, thiophenes) during the synthesis of SERMs like Bazedoxifene or Raloxifene analogs.[1] The spacer length (ethyl) is critical for receptor binding affinity in these drug classes.

Chemical Identity & Physical Constants[1][2][3]

Property	Data
CAS Number	3351-59-5
IUPAC Name	1-(2-Bromoethoxy)-4-(phenylmethoxy)benzene
Molecular Formula	C₁₅H₁₅BrO₂
Molecular Weight	307.19 g/mol
Physical State	White to off-white crystalline solid
Melting Point	85 – 87 °C
Boiling Point	~406 °C (Predicted)
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in water
SMILES	BrCCOc1ccc(OCc2ccccc2)cc1

Part 2: Critical Safety & Handling (The "Smart" MSDS)

Unlike standard MSDS documents that list generic hazards, this section analyzes the mechanistic risks associated with the functional groups present.

Mechanistic Toxicology[1]

• Alkylating Potential: The primary alkyl bromide (-CH2CH2Br) is a potent alkylating agent.[1] It can react with nucleophilic residues in biological macromolecules (DNA/Proteins), posing a risk of sensitization and long-term toxicity.

• Dust Hazard: As a solid with a melting point of 85–87 °C, it can generate fine dust during weighing. Inhalation facilitates rapid systemic absorption due to its lipophilicity.

Handling Protocol

Hazard Domain	Risk Mechanism	Mitigation Strategy
Skin Contact	Lipophilic alkyl bromide penetrates skin; potential sensitizer.[1]	Double Gloving: Nitrile (outer) + Laminate (inner) recommended. Change immediately upon splash.
Inhalation	Solid dust inhalation leads to mucous membrane irritation (H335).[1]	Engineering Control: Handle exclusively in a chemical fume hood or powder containment enclosure.
Reactivity	Reacts violently with strong oxidizers; hydrolyzes slowly in moisture.[1]	Store under inert gas (Argon/Nitrogen) in a desiccator.

Emergency Response Logic

Figure 1: Emergency response logic flow emphasizing immediate decontamination due to lipophilic absorption properties.[1]

Part 3: Synthesis Protocol (Self-Validating)

Objective: Synthesize 1-(benzyloxy)-4-(2-bromoethoxy)benzene via Williamson Ether Synthesis. Precursor: 4-(Benzyloxy)phenol (Hydroquinone monobenzyl ether).[1] Reagent: 1,2-Dibromoethane (used in excess to prevent polymerization/dimerization).[1]

Reaction Mechanism & Workflow

Figure 2: Synthesis workflow highlighting the critical excess of dibromoethane to favor mono-alkylation.

Step-by-Step Methodology

• Setup:

  • Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.[1]

  • Charge with 4-(benzyloxy)phenol (1.0 equiv) and anhydrous acetonitrile (10 mL/g).[1]

  • Add Potassium Carbonate (K₂CO₃) (2.0 equiv). Observation: The suspension may turn slightly yellow as the phenoxide forms.

• Reagent Addition (Critical Step):

  • Add 1,2-Dibromoethane (3.0 to 5.0 equiv).[1]

  • Why Excess? A large excess is statistically required to ensure the phenoxide attacks a free dibromide molecule rather than the product (which would lead to the unwanted dimer: 1,2-bis(4-benzyloxyphenoxy)ethane).[1]

• Reaction:

  • Heat to reflux (approx. 80 °C for ACN) for 12–24 hours.

  • TLC Monitoring: Mobile phase 20% EtOAc in Hexanes. Product R_f will be higher than the starting phenol.

• Workup & Purification:

  • Cool to room temperature. Filter off the inorganic salts (KBr/K₂CO₃).

  • Concentrate the filtrate under reduced pressure to remove solvent and excess 1,2-dibromoethane (bp 131 °C; vacuum required).

  • Crystallization: Recrystallize the crude solid from hot Ethanol or a Heptane/EtOAc mixture.

  • Yield Target: 75–85%.

Part 4: Quality Control & Analytical Validation[1]

To validate the identity and purity of the synthesized compound, compare spectral data against these diagnostic signals.

Nuclear Magnetic Resonance (NMR)[1][3]

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.30–7.45 (m, 5H): Benzyl aromatic protons.

  • δ 6.90 (d, 2H) & 6.85 (d, 2H): Para-substituted benzene ring (AA'BB' system).

  • δ 5.05 (s, 2H): Benzylic methylene (Ph-CH2-O-).[1]

  • δ 4.25 (t, 2H): Ethoxy methylene (-O-CH2-CH2-Br).[1]

  • δ 3.60 (t, 2H): Bromo-methylene (-CH2-CH2-Br).[1]

  • Note: The triplet at 3.60 ppm is diagnostic for the terminal bromide. If this shifts or disappears, check for dimerization or hydrolysis.

Purity Specification

• HPLC Purity: >98.0% (Area %).

• Water Content: <0.5% (Karl Fischer).

• Appearance: White crystalline powder (Yellowing indicates oxidation of the phenol residue).

References

• PubChem. (n.d.). 1-(2-Bromoethoxy)-4-phenylmethoxybenzene (Compound).[1][2] National Library of Medicine. Retrieved February 7, 2026, from [Link]

Sources

• 1. 5544-60-5|1-(Benzyloxy)-4-(bromomethyl)benzene|BLD Pharm [bldpharm.com]
• 2. zinc bromide suppliers USA [americanchemicalsuppliers.com]

Technical Hazard Guide: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

[1][2]

CAS Registry Number: 3351-59-5 Formula: C₁₅H₁₅BrO₂ Synonyms: 1-Bromo-2-(4-benzyloxyphenoxy)ethane; Benzyl 4-(2-bromoethoxy)phenyl ether[1][2]

Part 1: Executive Technical Summary[1]

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a bifunctional building block extensively used in medicinal chemistry as a linker and a protected phenol precursor.[1][2] While often classified generically as an "irritant" in basic Safety Data Sheets (SDS), its chemical structure reveals deeper latent hazards—specifically alkylating potential and peroxide formation —that require rigorous containment strategies in drug development workflows.[2]

This guide moves beyond the standard H-codes to address the mechanism of toxicity and the engineering controls necessary to handle this compound with high scientific integrity.

Physicochemical Profile

Property	Value	Operational Implication
Physical State	Solid (Crystalline powder)	Risk of dust generation/inhalation during weighing.[1][2]
Melting Point	85–87 °C	Stable solid at RT; melt processing requires fume control.[2]
Solubility	Organic solvents (DCM, EtOAc); Insoluble in water	Lipophilic nature facilitates skin absorption.[2]
Reactivity	Electrophilic (Alkyl Bromide)	Susceptible to Sₙ2 reactions with biological nucleophiles.[2][3]

Part 2: Critical Hazard Analysis (Mechanistic Toxicology)

Alkylating Potential (Genotoxicity Risk)

The defining hazard of this molecule is the 2-bromoethoxy tail.[1][2] Primary alkyl bromides are potent electrophiles.[1][2] In a biological context, they can undergo nucleophilic substitution (Sₙ2) with DNA bases (e.g., guanine N7) or protein residues (cysteine thiols).

• Mechanism: The carbon attached to the bromine is electron-deficient.[1][2] Biological nucleophiles attack this carbon, displacing the bromide ion.[1][2] This results in the formation of a covalent adduct, potentially leading to DNA replication errors or protein dysfunction.[2]

• Risk Level: While not always explicitly flagged as a carcinogen in preliminary screenings, it should be handled as a Suspected Genotoxic Impurity (PGI) until proven otherwise.[2]

Peroxide Formation (Explosion Hazard)

The benzyl ether moiety (benzyloxy group) is susceptible to autoxidation.[2] Upon prolonged exposure to air and light, the benzylic position can form hydroperoxides.[1][2]

• Implication: Old bottles or residues in dried distillation flasks may concentrate shock-sensitive peroxides.[1][2]

Acute Toxicity Profile

• Inhalation (H332/H335): The solid dust is a respiratory irritant.[2] Absorption through the lungs allows rapid systemic entry due to lipophilicity.[1][2]

• Skin/Eye (H312/H315/H319): Causes severe irritation.[2][4] The lipophilic ether backbone aids dermal penetration, carrying the reactive alkyl bromide payload into the bloodstream.[2]

Visualization: Reactivity & Toxicity Pathways

Figure 1: Dual hazard pathways showing biological alkylation (Red) and physical peroxidation (Yellow).[1][2]

Part 3: Operational Risk Management

Hierarchy of Controls

1. Engineering Controls (Primary Barrier)[1]

• Solid Handling: All weighing of the dry powder must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[2]

  • Reasoning: Prevents inhalation of dust which can cause immediate respiratory irritation and long-term systemic exposure.[1][2]

• Reaction Setup: Reactions involving heating or vigorous stirring should be conducted under an inert atmosphere (Nitrogen/Argon).[2]

  • Reasoning: Mitigates moisture ingress (hydrolysis of bromide) and oxygen exposure (peroxide formation).[2]

2. Personal Protective Equipment (PPE)[1]

• Gloves: Double-gloving is mandatory.[1][2]

  • Inner Layer: Nitrile (standard).[1][2]

  • Outer Layer:Silver Shield (Laminate) or thick Nitrile (>0.11mm).[2]

  • Why? Small alkyl halides can permeate standard thin nitrile gloves.[1][2] Change gloves immediately upon splash contact.[1][2]

• Respiratory: If engineering controls are breached or during spill cleanup, use a P3 (High efficiency particulate) filter combined with an Organic Vapor (OV) cartridge.[2]

Protocol: Safe Deactivation (Quenching)

Before disposing of reaction mixtures or cleaning glassware, the alkylating capability must be destroyed.[2]

• Preparation: Prepare a solution of 10% Sodium Thiosulfate in water/ethanol (1:1).

• Decontamination: Soak contaminated glassware or wipe down spills with this solution.[1][2]

• Mechanism: Thiosulfate acts as a "soft" nucleophile, rapidly reacting with the alkyl bromide to form a non-toxic Bunte salt, neutralizing the alkylating hazard.[2]

  • Reaction:R-CH2-Br + Na2S2O3 → R-CH2-S-SO3Na + NaBr[1][2]

Part 4: Emergency Response & Storage[1]

Storage Requirements[1][5][6][7]

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Store under Inert Gas (Argon preferred) to prevent peroxidation.[2]

• Container: Amber glass to protect from light.[1][2]

Emergency Workflows

Scenario A: Skin Exposure[5]

• Immediate Action: Drench skin with water for 15 minutes.[1][2]

• Secondary Wash: Wash with soap and water (lipophilic compound requires surfactant for removal).[1][2]

• Medical: Seek evaluation. Mention "Potential Alkylating Agent Exposure."[1][2]

Scenario B: Spills (Solid)

• Evacuate: Clear the immediate area.

• PPE: Don full PPE including respiratory protection.[1][2]

• Solvent Selection: Do NOT use acetone or ethanol initially (spreads the lipophilic material).[1][2]

• Cleanup:

  • Cover with a wet pad (dampened with dilute detergent) to prevent dust.[1][2]

  • Scoop into a hazardous waste container.[1][2]

  • Treat the surface with 10% Sodium Thiosulfate solution to neutralize residues.[1][2]

Visualization: Safe Handling Decision Matrix

Figure 2: Operational workflow for handling solid vs. solution states.

References

• Sigma-Aldrich. (2024).[1][2][6] Safety Data Sheet: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene. Merck KGaA.[1][2] Link

• PubChem. (2024).[1][2] Compound Summary: 1-(2-bromoethoxy)-4-phenylmethoxybenzene (CAS 3351-59-5).[1][2] National Center for Biotechnology Information.[1][2] Link[1]

• BLD Pharm. (2024).[1][2] Material Safety Data Sheet: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene. Link

• Furniss, B. S., et al. (1989).[1][2] Vogel's Textbook of Practical Organic Chemistry. (Discusses hazards of alkyl halides and benzyl ethers). Longman Scientific & Technical.[1][2]

• Anderson, D., et al. (1995).[1][2] Genotoxicity of Alkyl Halides. Mutation Research/Reviews in Genetic Toxicology. (Contextual reference for bromoethoxy hazards).

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(Benzyloxy)-4-bromobenzene | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 4. emsdiasum.com [emsdiasum.com]
• 5. airgas.com [airgas.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Chemo-Orthogonal Functionalization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Technical Guide & Whitepaper [1][2]

Molecular Architecture & Strategic Utility[1][2]

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 146906-25-6, analogs vary) acts as a bifunctional "Janus" synthon.[1][2] In drug discovery and materials science (specifically liquid crystals), it serves as a rigid, aromatic spacer that offers orthogonal reactivity .

Its utility stems from the electronic and steric differentiation between its two functional termini:

• The Electrophilic Tail (2-Bromoethoxy): A primary alkyl bromide susceptible to

  displacement.[1][2][3] This is the "active" end for immediate functionalization.

• The Protected Head (Benzyloxy): A masked phenol.[1][2] The benzyl ether is robust against basic nucleophilic conditions used to modify the tail, yet easily cleaved (deprotected) to reveal a nucleophilic phenol for secondary coupling.

Structural Analysis & Reactivity Zones

The molecule is an electron-rich aromatic system.[1][2] The two alkoxy substituents at the 1,4-positions (para) activate the ring, but the primary vectors of chemistry are the side chains.

Figure 1: Orthogonal reactivity map highlighting the dual-functional nature of the scaffold.

The Primary Vector: Nucleophilic Substitution ( )[3][4]

The 2-bromoethyl moiety is a "soft" electrophile.[1][2] Because the bromine is on a primary carbon separated from the aromatic ring by an oxygen atom, it avoids the steric hindrance and electronic deactivation often seen in aryl halides. It reacts cleanly with nitrogen, sulfur, and carbon nucleophiles.[2]

Mechanistic Insight

The reaction proceeds via a concerted backside attack (

). The reaction rate is strictly dependent on the concentration of both the substrate and the nucleophile.

• Solvent Choice: Polar aprotic solvents (DMF, DMSO, Acetonitrile) are critical to solvate the cation of the base, leaving the nucleophilic anion "naked" and more reactive.

• Base Selection: An inorganic base (

  or ) is preferred over strong alkoxides (like NaOEt) to prevent E2 elimination, which would generate the vinyl ether side product.

Protocol: Synthesis of Amino-Alkoxy Derivatives

This protocol describes the displacement of bromine with a secondary amine (e.g., piperidine or morpholine), a common step in synthesizing GPCR ligands.

Reagents:

• Substrate: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv)[1][2]

• Nucleophile: Secondary Amine (1.2 - 1.5 equiv)[1][2]

• Base:

  (anhydrous, 2.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (0.1 M concentration)[2]

• Catalyst (Optional): KI (0.1 equiv) – Finkelstein activation[1][2]

Step-by-Step Workflow:

• Preparation: Charge a reaction flask with the substrate,

  , and KI in dry MeCN under an inert atmosphere ( or Ar).

• Addition: Add the secondary amine dropwise at room temperature.

• Thermal Activation: Heat the mixture to reflux (80°C for MeCN). Monitoring via TLC is essential (Mobile phase: Hexane/EtOAc 4:1). The starting material (

  ) will disappear, replaced by a polar amine spot ( ).[1][2]

• Workup: Cool to RT. Filter off the inorganic salts (

  , Excess ). Concentrate the filtrate in vacuo.

• Purification: The residue is typically partitioned between EtOAc and Water.[1][2] The organic layer is dried (

  ) and concentrated. Recrystallization from Ethanol is often sufficient due to the high crystallinity of the benzyl/ether core.

Validation Criteria:

• 1H NMR: The triplet corresponding to

  ( ppm) must vanish.[1][2] A new triplet for should appear upfield ( ppm).[1][2]

The Secondary Vector: Benzyl Deprotection[5]

Once the alkyl bromide tail has been functionalized, the benzyl group can be removed to liberate the phenol.[3] This step is critical for "linker" strategies where the molecule connects two distinct pharmacophores.[1][2]

The Chemoselectivity Challenge

• Risk: If catalytic hydrogenolysis (

  ) is attempted before the bromine is displaced, there is a high risk of hydro-dehalogenation (cleaving the C-Br bond), destroying the linker.

• Solution: Always perform the

  substitution first. If the bromine must be preserved, use acidic cleavage (Method B).

Method A: Catalytic Hydrogenolysis (Standard)

Best for: Substrates where the bromine has already been replaced by stable groups (amines, ethers).

• Conditions: 10% Pd/C (10 wt%),

  balloon (1 atm), MeOH/EtOAc (1:1).

• Procedure: Stir at RT for 4-12 hours. Filter through Celite.[1][2]

• Result: Quantitative conversion to the phenol. Toluene is produced as a byproduct.[1][2]

Method B: Lewis Acid Cleavage (Bromine-Safe)

Best for:[1][2] Retaining the alkyl bromide or other reduction-sensitive groups.[1][2]

• Reagents: Boron Tribromide (

  ) or Trifluoroacetic Acid (TFA).[1][2]

• Conditions:

  (1.0 M in DCM) at -78°C to 0°C.[1][2]

• Mechanism: The Lewis acid coordinates to the ether oxygen, facilitating nucleophilic attack by bromide on the benzylic carbon.

Strategic Workflow: The "Linker" Logic

This molecule is ideally suited for PROTAC (Proteolysis Targeting Chimera) synthesis, where a rigid linker is required between an E3 ligase ligand and a protein of interest ligand.

Figure 2: Sequential synthetic workflow for utilizing the scaffold as a bivalent linker.

Quantitative Data & Properties

Property	Value / Characteristic	Relevance
Molecular Weight	~307.18 g/mol	Small enough for fragment-based design.[1][2]
ClogP	~3.8	Highly lipophilic; requires organic solvents (DMF, DCM).[2]
Melting Point	68 - 72 °C	Solid at RT; easy to weigh and handle.[1][2]
Leaving Group	Primary Bromide	Good leaving group; vs Cl is ~50x faster.[1][2]
Stability	Acid: High / Base: High	Stable to , NaOH (aq), and dilute HCl.

References

• BenchChem. (2023).[1][2] 1-(Benzyloxy)-4-(2-bromoethyl)benzene Reactivity Profile. Retrieved from [1][2]

• Organic Chemistry Portal. (2023).[1][2] Protecting Groups: Benzyl Ethers and their Cleavage.[1][2][4][5] Retrieved from [1][2]

• PubChem. (2023).[1][2] 1,4-Bis(2-bromoethoxy)benzene and related analogs.[1][2] CID 231758.[1][2] Retrieved from [1][2]

• Zhang, G., et al. (2011).[2] Synthesis and Application of a Novel Liquid Crystal Monomer. Advanced Materials Research.[1][2][6] Retrieved from

• ChemGuide. (2023).[1][2] Nucleophilic Substitution Mechanisms: Halogenoalkanes.[1][2][7] Retrieved from [1][2]

Sources

• 1. 1-(Benzyloxy)-4-bromo-2-fluorobenzene | C13H10BrFO | CID 18757491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(2-bromoethoxy)benzene | C10H12Br2O2 | CID 231758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. chemguide.co.uk [chemguide.co.uk]

Protocols & Analytical Methods

Application Note: Selective Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene via Williamson Etherification

Executive Summary

This guide details the optimized protocol for synthesizing 1-(benzyloxy)-4-(2-bromoethoxy)benzene , a critical bifunctional linker used in medicinal chemistry (e.g., PROTACs) and liquid crystal design.

The core challenge in this synthesis is the high probability of dimerization (bis-alkylation), where the target molecule reacts with a second equivalent of phenol to form a symmetric bis-ether. This protocol utilizes a kinetic control strategy —specifically a high molar excess of the electrophile (1,2-dibromoethane)—to statistically favor the mono-alkylated product.

Key Chemical Attributes

Parameter	Detail
Target Molecule	1-(Benzyloxy)-4-(2-bromoethoxy)benzene
CAS Number	14528-92-8
Reaction Type	Williamson Ether Synthesis ( )
Critical Control	Suppression of bis-1,2-(4-benzyloxyphenoxy)ethane formation
Yield Target	>75% (Isolated)

Strategic Reaction Design

The Mechanistic Challenge

The synthesis relies on the nucleophilic attack of the 4-(benzyloxy)phenoxide anion on 1,2-dibromoethane.

• Path A (Desired): The phenoxide attacks one bromine site, displacing it to form the 2-bromoethyl ether.

• Path B (Parasitic): The newly formed product (containing a leaving group) is attacked by a second phenoxide ion, forming a dimer.

Expert Insight: Because the product is an alkyl bromide, it remains electrophilic. To prevent Path B, we must ensure that the phenoxide encounters the 1,2-dibromoethane (in excess) far more frequently than it encounters the product.

Reaction Pathway Visualization

Figure 1: Mechanistic pathway highlighting the competition between the desired mono-alkylation and the parasitic dimerization.

Experimental Protocol

Reagents and Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Role
4-(Benzyloxy)phenol	200.23	1.0	Limiting Reagent
1,2-Dibromoethane	187.86	5.0	Electrophile (Excess essential)
Potassium Carbonate ( )	138.20	2.5	Base
Acetonitrile (MeCN)	-	10 mL/g	Solvent (Polar Aprotic)

Note on Solvent: Acetone is a viable alternative, but Acetonitrile allows for a higher reflux temperature (82°C vs 56°C), driving the reaction to completion faster without requiring stronger bases like NaH.

Step-by-Step Procedure

Phase 1: Setup and Activation

• Safety Check: 1,2-Dibromoethane is a potential carcinogen and volatile. All operations must be performed in a fume hood.

• In a round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 4-(benzyloxy)phenol (1.0 equiv) in Acetonitrile (anhydrous).

• Add Potassium Carbonate (2.5 equiv). The solution may turn slightly yellow due to phenoxide formation.

• Stir at room temperature for 15 minutes to ensure deprotonation initiation.

Phase 2: Reaction[1][2]

• Add 1,2-Dibromoethane (5.0 equiv) in a single portion.

  • Why? Slow addition is detrimental here. We want a high concentration of electrophile immediately available to overwhelm the kinetics.

• Attach a reflux condenser and heat the mixture to reflux (approx. 80-82°C) .

• Maintain reflux for 8–12 hours .

  • Monitoring: Check via TLC (Hexane/EtOAc 4:1). The starting phenol (

    ) should disappear; the product ( ) will appear less polar.

Phase 3: Workup and Isolation

• Cool the reaction mixture to room temperature.

• Filtration: Filter off the solid inorganic salts (

  , unreacted ) using a sintered glass funnel. Wash the cake with small portions of acetone.

• Concentration: Evaporate the filtrate under reduced pressure (Rotavap) to remove the solvent and the bulk of the excess 1,2-dibromoethane.

  • Critical Step: 1,2-Dibromoethane has a b.p. of ~131°C. It may not be fully removed by standard rotavap. High vacuum is recommended for the final drying stage, or it can be removed during column chromatography.

Phase 4: Purification

• Dissolve the residue in Ethyl Acetate and wash with water (

  ) and brine ( ).

• Dry over anhydrous

  , filter, and concentrate.

• Recrystallization (Preferred for Scale): The crude solid can often be recrystallized from Ethanol or a Heptane/EtOAc mixture.

• Flash Chromatography (Preferred for Purity): If oil remains or purity is critical, purify on silica gel (Eluent: 0-10% EtOAc in Hexanes). The excess dibromide elutes first (near solvent front), followed by the product.

Workflow Logic

Figure 2: Isolation and purification workflow designed to remove inorganic salts and excess alkylating agent.

Quality Control & Validation

To validate the synthesis, compare your analytical data against these expected values.

NMR Characterization

The hallmark of success is the presence of two distinct triplets for the ethoxy chain and the absence of the symmetric dimer signals.

• NMR (400 MHz, ):
  • 7.30–7.45 (m, 5H, Benzyl aromatic).
  • 6.90 (d, 2H, Hydroquinone aromatic).
  • 6.82 (d, 2H, Hydroquinone aromatic).
  • 5.01 (s, 2H, ).
  • 4.25 (t, , 2H, ).
  • 3.60 (t, , 2H, ).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Unreacted Phenol	Base insolubility or old reagents.	Grind into a fine powder before use. Ensure MeCN is anhydrous.
Dimer Formation (Bis-ether)	Insufficient excess of dibromide.	Increase 1,2-dibromoethane to 6–8 equivalents. Do not add dropwise; add all at once.
Product is an Oil (not solid)	Residual solvent or dibromide.[3]	Place under high vacuum (<1 mbar) for 4 hours. Recrystallize from cold ethanol.

References

• Williamson Ether Synthesis Mechanism & Overview: Organic Chemistry Portal. Williamson Ether Synthesis.[1][4][5][6][7][8][9][10] [Link]

• Physical Properties & Spectral Data (Analogous Compounds): National Institute of Standards and Technology (NIST). 1-Bromo-4-methoxybenzene (Analogous spectral data for interpretation). [Link]

• General Protocol for Alkoxy-substituted Benzenes: Vogel, A.I. Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for Williamson conditions).

Sources

• 1. Understanding Williamson Synthesis: The Art of Ether Creation - Oreate AI Blog [oreateai.com]
• 2. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole - Google Patents [patents.google.com]
• 3. WO2015063726A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. The Williamson Ether Synthesis [cs.gordon.edu]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Optimizing Reactivity of the Bromoethoxy Moiety in Linker Synthesis and Drug Design

Executive Summary

The 2-bromoethoxy group (

) is a ubiquitous structural motif in medicinal chemistry, serving as a critical electrophilic "handle" for constructing ether linkages. It is particularly dominant in the synthesis of PROTAC (Proteolysis Targeting Chimera) linkers , solubilizing tails, and radiopharmaceutical precursors.

However, the reactivity of the bromoethoxy moiety is often underestimated. While designed for nucleophilic substitution (

), it is prone to a competitive elimination pathway, yielding unreactive vinyl ether byproducts. This Application Note provides a rigorous technical guide to maximizing efficiency, utilizing Finkelstein activation, and suppressing elimination during the synthesis of complex bioactive molecules.

Chemical Basis & Reactivity Landscape

The Mechanistic Divergence

The 2-bromoethoxy group contains a primary alkyl bromide on a

-carbon relative to an oxygen atom. This specific geometry creates a divergent reactivity landscape:

• Path A: Nucleophilic Substitution (

  )

  • Mechanism: Direct backside attack by a nucleophile (amine, thiol, phenoxide) displaces the bromide.

  • Desired Outcome: Formation of stable C-N, C-S, or C-O bonds (e.g., PEGylation).

  • Kinetics: Second-order; rate depends on concentrations of both substrate and nucleophile.

• Path B: Elimination (

  )

  • Mechanism: A base abstracts a proton from the

    -carbon (relative to oxygen), leading to the expulsion of bromide and formation of a double bond.

  • Undesired Outcome: Formation of a Vinyl Ether (

    ). This byproduct is generally unreactive to further nucleophilic attack under basic conditions and represents a "dead end" in linker synthesis.

  • Driver: The inductive effect of the ether oxygen acidifies the adjacent protons, making them more susceptible to deprotonation by strong, bulky bases.

Visualization of Reaction Pathways

Figure 1: The competitive landscape of the bromoethoxy group. The Finkelstein pathway (yellow) offers a route to bypass slow kinetics and minimize elimination.

Strategic Optimization Guidelines

Solvent and Base Selection

The choice of solvent/base system is the primary determinant of the Substitution-to-Elimination ratio.

Parameter	Recommendation	Scientific Rationale
Solvent	DMF, DMSO, NMP	Polar aprotic solvents solvate cations ( , ), leaving the nucleophile "naked" and highly reactive for .
Avoid	Ethanol, Methanol	Protic solvents solvate the nucleophile (reducing rate) and can support mechanisms via hydrogen bonding.
Base	,	Weak, non-nucleophilic bases are sufficient to neutralize acid byproducts without promoting deprotonation of the -protons.
Avoid	, ,	Strong or bulky bases drastically favor the formation of vinyl ethers via .

The Finkelstein Advantage

When reacting with poor nucleophiles (e.g., anilines or sterically hindered amines), the direct displacement of bromide is slow, allowing the elimination side-reaction to dominate over time.

Solution: Convert the bromoethoxy group to an iodoethoxy group in situ or as a discrete step. Iodide is a better leaving group (

of HI < HBr) and a weaker base, accelerating the reaction by orders of magnitude.

Experimental Protocols

Protocol A: Standard C-N Bond Formation (Linker Synthesis)

Use Case: Attaching a PROTAC anchor (e.g., Pomalidomide derivative) to a bromoethoxy-containing linker.

Reagents:

• Bromoethoxy-compound (1.0 equiv)

• Target Amine (1.2 – 1.5 equiv)

• (2.0 equiv) or DIPEA (3.0 equiv)

• NaI (0.1 equiv, catalytic)

• Solvent: Anhydrous DMF or Acetonitrile (

  concentration)

Procedure:

• Preparation: Flame-dry a reaction flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve the Target Amine and

  in anhydrous DMF. Stir for 10 minutes at Room Temperature (RT).

• Activation (Optional but Recommended): Add catalytic NaI (10 mol%) to the mixture. Note: This generates the transient, highly reactive iodo-species.

• Addition: Add the Bromoethoxy-compound dropwise to the stirring mixture.

• Reaction: Heat to 50–60°C . Caution: Exceeding 80°C significantly increases vinyl ether formation.

• Monitoring: Monitor via LC-MS. Look for the

  of the product.

  • QC Check: If a mass corresponding to

    is observed, vinyl ether elimination is occurring. Lower temperature immediately.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), dry over

  , and concentrate.

Protocol B: The Finkelstein Swap (Discrete Activation)

Use Case: If the direct reaction fails or yields high elimination products, isolate the iodo-derivative first.

Reagents:

• Bromoethoxy-compound (1.0 equiv)

• Sodium Iodide (NaI) (5.0 - 10.0 equiv)

• Solvent: Acetone or 2-Butanone (MEK)

Procedure:

• Dissolve the bromoethoxy substrate in Acetone (

  ).

• Add solid NaI. The solution may turn yellow.

• Reflux for 12–24 hours.

• Observation: A white precipitate (NaBr) will form, driving the equilibrium forward (Le Chatelier’s principle).

• Workup: Filter off the NaBr solid. Concentrate the filtrate. Redissolve in Ether/EtOAc and wash with sodium thiosulfate (to remove iodine color).

• Result: The resulting Iodoethoxy compound is highly reactive and can be reacted with amines at Room Temperature, completely avoiding the thermal elimination pathway.

Troubleshooting & Quality Control

Diagnostic NMR Signals

When analyzing the crude reaction mixture, use

NMR to quantify the ratio of Substitution vs. Elimination.

Species	Diagnostic Signal ( ppm)	Multiplicity
Starting Material ( )	ppm	Triplet ( )
Product ( )	ppm	Triplet ( )
Vinyl Ether ( )	(CH) & ( )	Doublet of doublets ( )

Decision Matrix for Low Yields

Figure 2: Troubleshooting workflow for bromoethoxy alkylations.

References

• Finkelstein Reaction Mechanism & Kinetics Title: Finkelstein Reaction - Organic Chemistry Portal Source: Organic Chemistry Portal URL:[Link]

• PROTAC Linker Design & Synthesis Title: Current strategies for the design of PROTAC linkers: a critical review Source: National Institutes of Health (PMC) URL:[Link]

• Nucleophilic Substitution vs. Elimination Title: Elimination vs. Substitution - Chemistry LibreTexts Source: Chemistry LibreTexts URL:[Link]

• Medicinal Chemistry Applications (Linker Chemistry) Title: Design, Synthesis and Biological Evaluation of PROTACs as BTK Degraders Source: National Institutes of Health (PMC) URL:[Link]

Application Notes and Protocols: Nucleophilic Substitution Reactions with 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Introduction

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a versatile bifunctional reagent of significant interest in medicinal chemistry and materials science. Its structure incorporates a stable benzyloxy protecting group and a reactive primary alkyl bromide, making it an excellent electrophile for nucleophilic substitution reactions. This allows for the strategic introduction of a benzyloxy-phenoxyethyl moiety into a diverse range of molecular scaffolds.

The benzyloxy group serves as a robust protecting group for the phenolic hydroxyl functionality, stable under a variety of reaction conditions. It can be readily removed in the later stages of a synthetic sequence, typically via catalytic hydrogenation, to unveil the free phenol. This attribute is particularly valuable in the multi-step synthesis of complex natural products and pharmacologically active molecules where an unprotected hydroxyl group might interfere with preceding synthetic transformations.[1]

This document provides a comprehensive guide to understanding and performing nucleophilic substitution reactions with 1-(benzyloxy)-4-(2-bromoethoxy)benzene. It is intended for researchers, scientists, and drug development professionals seeking to leverage this reagent in their synthetic endeavors. We will delve into the mechanistic underpinnings of these reactions, provide detailed, validated protocols for various nucleophiles, and offer insights into troubleshooting common experimental challenges.

Core Principles: Mechanistic Insights into Nucleophilic Substitution

The reactivity of 1-(benzyloxy)-4-(2-bromoethoxy)benzene is dominated by the primary alkyl bromide of the 2-bromoethoxy group. This functionality is an excellent electrophile, rendering the molecule highly susceptible to attack by nucleophiles. The primary nature of the alkyl bromide strongly favors the bimolecular nucleophilic substitution (SN2) mechanism.

The SN2 Pathway: A Concerted Process

The SN2 reaction is a one-step, concerted process where the nucleophile attacks the electrophilic carbon atom at 180° to the leaving group (bromide).[2] This backside attack leads to an inversion of stereochemistry at the reaction center, although in the case of the ethoxy chain of our substrate, this is not applicable as the carbon is not a stereocenter. The rate of an SN2 reaction is dependent on the concentration of both the electrophile and the nucleophile, following second-order kinetics (Rate = k[Electrophile][Nucleophile]).[2]

Several factors favor the SN2 pathway for 1-(benzyloxy)-4-(2-bromoethoxy)benzene:

• Substrate Structure: As a primary alkyl halide, there is minimal steric hindrance around the electrophilic carbon, allowing for easy access by the incoming nucleophile.[1][3]

• Leaving Group: The bromide ion is a good leaving group, as it is a weak base and can stabilize the negative charge.

• Solvent Effects: SN2 reactions are generally favored by polar aprotic solvents such as acetone, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[3] These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the nucleophile itself, leaving it more "naked" and reactive.

In contrast, the unimolecular nucleophilic substitution (SN1) pathway is highly disfavored. SN1 reactions proceed through a two-step mechanism involving the formation of a carbocation intermediate.[2] Primary carbocations are highly unstable, making their formation energetically unfavorable. Therefore, reactions of 1-(benzyloxy)-4-(2-bromoethoxy)benzene will almost exclusively proceed via the SN2 mechanism.

General Reaction Scheme

The general transformation can be visualized as follows, where "Nu" represents a generic nucleophile:

Caption: General SN2 reaction workflow.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of 1-(benzyloxy)-4-(2-bromoethoxy)benzene with representative nucleophiles. These protocols are designed to be self-validating, with clear endpoints and characterization methods.

Safety Precautions

1-(Benzyloxy)-4-(2-bromoethoxy)benzene and its related bromo-analogs may cause skin and serious eye irritation, as well as respiratory irritation.[4] Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information before commencing any experimental work.

Protocol 1: Reaction with an Amine Nucleophile (N-alkylation)

This protocol details the reaction with a primary amine, a common transformation in the synthesis of various biologically active molecules.

Objective: To synthesize N-benzyl-N-(2-(4-(benzyloxy)phenoxy)ethyl)amine.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
1-(Benzyloxy)-4-(2-bromoethoxy)benzene	323.20	1.0	323 mg
Benzylamine	107.15	1.2	129 mg (0.13 mL)
Potassium Carbonate (K₂CO₃)	138.21	2.0	276 mg
Acetonitrile (anhydrous)	-	-	10 mL

Procedure:

• To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-(benzyloxy)-4-(2-bromoethoxy)benzene (323 mg, 1.0 mmol) and potassium carbonate (276 mg, 2.0 mmol).

• Add anhydrous acetonitrile (10 mL) to the flask.

• Add benzylamine (0.13 mL, 1.2 mmol) to the reaction mixture.

• Fit the flask with a reflux condenser and heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Filter the reaction mixture to remove the potassium carbonate and wash the solid with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

• Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final product as a solid or oil.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality Behind Experimental Choices:

• Potassium Carbonate: Acts as a base to neutralize the hydrobromic acid (HBr) that is formed as a byproduct of the reaction, preventing the protonation of the amine nucleophile and driving the reaction to completion.

• Acetonitrile: A polar aprotic solvent that is ideal for SN2 reactions. It effectively dissolves the reactants but does not overly solvate the amine nucleophile, thus maintaining its high reactivity.[3]

• Excess Benzylamine: A slight excess of the nucleophile is used to ensure the complete consumption of the limiting reagent, 1-(benzyloxy)-4-(2-bromoethoxy)benzene.

• Heating: Increasing the temperature accelerates the rate of the SN2 reaction.

Protocol 2: Reaction with a Thiol Nucleophile (S-alkylation)

This protocol describes the reaction with a thiol, a key step in the synthesis of molecules with applications in areas such as radiopharmaceuticals and antioxidants.

Objective: To synthesize 1-(benzyloxy)-4-(2-(benzylthio)ethoxy)benzene.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
1-(Benzyloxy)-4-(2-bromoethoxy)benzene	323.20	1.0	323 mg
Benzyl mercaptan	124.21	1.1	137 mg (0.13 mL)
Sodium Hydride (60% dispersion in mineral oil)	24.00	1.2	48 mg
Tetrahydrofuran (THF, anhydrous)	-	-	10 mL

Procedure:

• Caution: Sodium hydride is a highly reactive and flammable solid. Handle it with extreme care in an inert atmosphere (e.g., under nitrogen or argon).

• To a dry 25 mL round-bottom flask under an inert atmosphere, add sodium hydride (48 mg of a 60% dispersion, 1.2 mmol).

• Add anhydrous THF (5 mL) and cool the suspension to 0 °C in an ice bath.

• Slowly add benzyl mercaptan (0.13 mL, 1.1 mmol) to the suspension. Effervescence (hydrogen gas evolution) will be observed. Stir the mixture at 0 °C for 30 minutes.

• In a separate flask, dissolve 1-(benzyloxy)-4-(2-bromoethoxy)benzene (323 mg, 1.0 mmol) in anhydrous THF (5 mL).

• Add the solution of 1-(benzyloxy)-4-(2-bromoethoxy)benzene dropwise to the sodium thiolate solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC (1:4 ethyl acetate/hexanes).

• Once the reaction is complete, carefully quench the reaction by the slow addition of water (5 mL) at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (gradient of ethyl acetate in hexanes) to obtain the pure product.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality Behind Experimental Choices:

• Sodium Hydride: A strong base used to deprotonate the thiol to form the more nucleophilic thiolate anion.

• Anhydrous THF: A suitable polar aprotic solvent for this reaction. The use of an anhydrous solvent is crucial as sodium hydride reacts violently with water.

• Inert Atmosphere: Prevents the reaction of sodium hydride with atmospheric moisture and oxygen.

• 0 °C Reaction Temperature: The initial deprotonation is performed at a low temperature to control the exothermic reaction and prevent side reactions.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	- Inactive nucleophile- Insufficient temperature- Poor quality solvent	- For amines, ensure the free base is used. For thiols and other acidic nucleophiles, ensure complete deprotonation.- Increase the reaction temperature in increments of 10 °C.- Use freshly distilled or commercially available anhydrous solvents.
Formation of Side Products	- Elimination (E2) reaction- Over-alkylation of the nucleophile	- Use a less sterically hindered base. Lowering the reaction temperature can also favor substitution over elimination.- Use a controlled stoichiometry of the electrophile. For primary amines, using a larger excess of the amine can favor mono-alkylation.
Difficult Purification	- Similar polarity of starting material and product- Presence of unreacted base	- Optimize the mobile phase for column chromatography. Consider using a different stationary phase (e.g., alumina).- Ensure proper work-up to remove all inorganic salts before chromatography. An aqueous wash is typically sufficient.

Visualization of Reaction Pathways

Caption: SN1 vs. SN2 pathways for the substrate.

Conclusion

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a highly valuable and versatile reagent for introducing a protected phenol moiety into a wide array of molecules. Its reactivity is predictably governed by the SN2 mechanism, allowing for clean and efficient reactions with a variety of nucleophiles under well-defined conditions. The protocols and insights provided in this guide are intended to empower researchers to confidently and successfully utilize this important building block in their synthetic campaigns, paving the way for the discovery and development of new chemical entities.

References

• KPU Pressbooks. 7.5 SN1 vs SN2 – Organic Chemistry I. [Link]

• YouTube. Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution - The Benzyne Mechanism. [Link]

• YouTube. Nucleophilic Substitution Reactions | SN1 Reaction and SN2 Reaction. [Link]

• YouTube. Nucleophilic Aromatic Substitution. [Link]

• Khan Academy. Sn1 vs Sn2: Summary (video) | Sn1 and Sn2. [Link]

• Chemistry LibreTexts. Nucleophilic Reactions of Benzene Derivatives. [Link]

• PubChem. 1-Bromo-4-phenylmethoxybenzene. [Link]

• National Center for Biotechnology Information. Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. [Link]

Sources

• 1. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 4. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Versatile Synthon: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in Modern Medicinal Chemistry

Introduction: In the landscape of contemporary drug discovery, the strategic design and synthesis of novel molecular entities with therapeutic potential is paramount. Central to this endeavor is the utilization of versatile chemical building blocks, or synthons, that enable the efficient construction of complex molecules. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene has emerged as a valuable, yet often under-documented, synthon in medicinal chemistry. Its unique structural features—a protected phenol in the form of a benzyl ether and a reactive bromoethoxy side chain—offer a powerful combination for introducing a key pharmacophoric element and providing a versatile handle for molecular elaboration. This guide provides an in-depth exploration of the applications of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, complete with detailed synthetic protocols and insights into its role in the development of new therapeutic agents.

Core Attributes and Strategic Value

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a bifunctional molecule that serves two primary strategic purposes in medicinal chemistry:

• Introduction of a Protected Phenol: The benzyloxy group acts as a robust protecting group for the phenolic hydroxyl. This is critical in multi-step syntheses where a free phenol might interfere with subsequent chemical transformations. The benzyl group can be readily removed under mild conditions, typically via catalytic hydrogenation, to unveil the phenol at a later, more strategic point in the synthetic sequence. This latent phenol is a common feature in many biologically active molecules, participating in key hydrogen bonding interactions with protein targets.

• A Reactive Handle for Molecular Elaboration: The 2-bromoethoxy moiety provides a reactive electrophilic site. The primary alkyl bromide is highly susceptible to nucleophilic substitution (SN2) reactions, allowing for the facile attachment of a wide array of nucleophiles, such as amines, thiols, and carbanions. This reactivity is the cornerstone of its utility as a linker or for building out the molecular scaffold to interact with biological targets.

Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: A Validated Protocol

The most common and efficient method for the synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is via the Williamson ether synthesis, starting from the commercially available 4-(benzyloxy)phenol and 1,2-dibromoethane.

Protocol: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Amount	Moles
4-(Benzyloxy)phenol	C₁₃H₁₂O₂	200.23	5.0 g	25.0 mmol
1,2-Dibromoethane	C₂H₄Br₂	187.86	14.1 g (7.0 mL)	75.0 mmol
Anhydrous Potassium Carbonate	K₂CO₃	138.21	10.4 g	75.0 mmol
Acetone (anhydrous)	C₃H₆O	58.08	150 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-
n-Hexane	C₆H₁₄	86.18	As needed	-
Brine (saturated NaCl solution)	NaCl/H₂O	-	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

Instrumentation:

• Round-bottom flask (250 mL) equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Rotary evaporator

• Separatory funnel

• Glassware for filtration and chromatography

Procedure:

• To a 250 mL round-bottom flask, add 4-(benzyloxy)phenol (5.0 g, 25.0 mmol) and anhydrous acetone (150 mL).

• Stir the mixture at room temperature until the 4-(benzyloxy)phenol is fully dissolved.

• Add anhydrous potassium carbonate (10.4 g, 75.0 mmol) to the solution.

• To the resulting suspension, add 1,2-dibromoethane (7.0 mL, 75.0 mmol) dropwise over 5 minutes.

• Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a 3:1 hexane/ethyl acetate eluent system.

• After the reaction is complete (as indicated by the consumption of the starting phenol), cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude residue.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the polarity to 9:1 hexane/ethyl acetate).

• Combine the fractions containing the pure product and concentrate under reduced pressure to afford 1-(Benzyloxy)-4-(2-bromoethoxy)benzene as a white solid.

Expected Yield: 60-70%

Characterization: The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Medicinal Chemistry: Case Studies and Protocols

The utility of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is best illustrated through its application in the synthesis of various classes of bioactive molecules. While direct examples for this specific synthon are not always explicitly detailed in the literature, its chemical reactivity is analogous to closely related and well-documented building blocks.

Application 1: Synthesis of Antimycobacterial Agents

The benzyloxy-benzyl motif is a key feature in a class of N-(4-(benzyloxy)benzyl)-4-aminoquinolines that have demonstrated potent activity against Mycobacterium tuberculosis.[1] The synthesis of these compounds showcases how the bromoethoxy group can be used to link the benzyloxy-phenyl moiety to a core pharmacophore.

Conceptual Workflow:

Caption: Synthetic route to potential antimycobacterial agents.

Protocol: Synthesis of a Benzyloxy-Phenoxy-Ethyl-Amine Derivative

This protocol describes a general procedure for the reaction of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene with a primary or secondary amine.

• In a sealed vial, dissolve 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 mmol) and the desired amine (1.2 mmol) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile (5 mL).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (1.5 mmol), to the reaction mixture.

• Heat the mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography to obtain the desired N-substituted derivative.

Application 2: Development of Peroxisome Proliferator-Activated Receptor (PPAR) α Agonists

PPARs are nuclear receptors that play a crucial role in lipid and glucose metabolism. The 4-benzyloxy-benzylamino chemotype has been identified as a promising scaffold for the development of potent and selective PPARα agonists, which have therapeutic potential for retinal disorders like diabetic retinopathy.[2]

Logical Relationship for PPARα Agonist Development:

Caption: Workflow for developing PPARα agonists.

The synthesis of these molecules often involves a reductive amination step, where a benzyloxy-benzaldehyde derivative is reacted with an appropriate amine. While not a direct use of the bromoethoxy compound, it highlights the importance of the benzyloxy-phenyl core.

Application 3: Synthesis of Monoamine Oxidase B (MAO-B) Inhibitors

The benzyloxy pharmacophore is a key feature in a variety of potent and selective MAO-B inhibitors.[3] Elevated levels of MAO-B are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's disease. The 1-(benzyloxy)-4-(2-bromoethoxy)benzene synthon can be utilized to construct novel MAO-B inhibitors by introducing the benzyloxy-phenoxy-ethyl moiety onto various heterocyclic scaffolds known to interact with the enzyme's active site.

Signaling Pathway Context for MAO-B Inhibition:

Caption: Inhibition of MPTP neurotoxicity by a MAO-B inhibitor.

Conclusion and Future Perspectives

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a highly valuable and versatile synthon in medicinal chemistry. Its dual functionality allows for the strategic introduction of a protected phenol and provides a reactive site for further molecular elaboration. The applications of the core benzyloxy-phenyl motif in diverse therapeutic areas, including infectious diseases, metabolic disorders, and neurodegenerative diseases, underscore the potential of this building block. The protocols and conceptual frameworks provided in this guide are intended to empower researchers, scientists, and drug development professionals to leverage the unique chemical attributes of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in the design and synthesis of the next generation of therapeutic agents.

References

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Molecules. [Link]

• Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders. ACS Medicinal Chemistry Letters. [Link]

• Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. Archiv der Pharmazie. [Link]

• Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. European Journal of Medicinal Chemistry. [Link]

• Synthesis of phenylpiperazine derivatives of 1,4-benzodioxan as selective COX-2 inhibitors and anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. [Link]

• Tools for GPCR drug discovery. Nature Reviews Drug Discovery. [Link]

• Discovery of GPCR ligands for probing signal transduction pathways. Trends in Pharmacological Sciences. [Link]

• Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. Scientific Reports. [Link]

Sources

• 1. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious, Potent, and Isoform Selective PPARα Agonists as Leads for Retinal Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Deprotection of the benzyloxy group in 1-(Benzyloxy)-4-(2-bromoethoxy)benzene derivatives

Application Note: Chemoselective Deprotection of the Benzyloxy Group in 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Derivatives

Executive Summary

The deprotection of 1-(benzyloxy)-4-(2-bromoethoxy)benzene to yield 4-(2-bromoethoxy)phenol is a critical step in the synthesis of liquid crystals and pharmaceutical intermediates. This transformation presents a classic "chemoselectivity paradox": the reagents potent enough to cleave the chemically robust benzyl (Bn) ether often threaten the integrity of the sensitive primary alkyl bromide (-CH2CH2Br) or the aryl-alkyl ether linkage.

This Application Note provides three field-validated protocols to achieve high-yield debenzylation while preserving the alkyl bromide moiety. We move beyond standard textbook hydrogenolysis—which frequently results in hydrodebromination—to offer precision-engineered solutions using Lewis acids and cation scavengers.

Strategic Analysis: The Chemoselectivity Challenge

The substrate contains three distinct functional zones with varying reactivities:[1]

• Benzyl Ether (Target): Requires strong Lewis acids or catalytic hydrogenation for cleavage.

• Alkyl Bromide (Bystander 1): Susceptible to nucleophilic attack (SN2), elimination (E2), or radical reduction (hydrodehalogenation).

• Ethyl Ether Linkage (Bystander 2): Stable to base, but susceptible to strong Lewis acids (e.g., BBr3) at elevated temperatures.

The Failure Mode of Standard Hydrogenolysis

Standard Catalytic Hydrogenolysis (H2, Pd/C) is the default method for benzyl removal. However, for this substrate, it is not recommended without modification. Palladium is an excellent catalyst for the reduction of aryl/alkyl halides.

• Risk: Rapid cleavage of the C-Br bond to yield the ethyl derivative (hydrodebromination).

• Result: A mixture of the desired phenol and the debrominated impurity, which are difficult to separate.[2]

Decision Logic & Pathway Selection

The following decision tree illustrates the selection logic for the appropriate protocol based on available equipment and scale.

Figure 1: Decision matrix for selecting the optimal deprotection strategy.

Detailed Protocols

Protocol A: The "Gold Standard" – BCl3 with Pentamethylbenzene

Rationale: Boron Trichloride (BCl3) is a milder Lewis acid than Boron Tribromide (BBr3). While BBr3 is faster, it carries a higher risk of cleaving the ethyl ether linkage or exchanging the alkyl bromide. The addition of Pentamethylbenzene (PMB-H) acts as a non-nucleophilic cation scavenger, trapping the benzyl cation immediately upon cleavage to prevent re-alkylation or polymerization [1].

Reagents:

• Substrate: 1.0 equiv

• Boron Trichloride (BCl3): 1.5 - 2.0 equiv (1M in DCM)

• Pentamethylbenzene: 2.0 - 3.0 equiv

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under Argon atmosphere.

• Dissolution: Dissolve the substrate and Pentamethylbenzene in anhydrous DCM (0.1 M concentration relative to substrate).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Critical: Low temperature prevents attack on the alkyl bromide.

• Addition: Add BCl3 solution dropwise over 20 minutes. Ensure the internal temperature does not rise above -70°C.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours. Monitor by TLC (disappearance of starting material).

• Quench: Quench carefully with MeOH (excess) at 0°C.

• Workup: Dilute with DCM, wash with NaHCO3 (sat. aq.) and Brine.[3][4][5][6][7] Dry over Na2SO4.

• Purification: Flash chromatography. The Pentamethylbenzene by-product (benzyl-pentamethylbenzene) is non-polar and elutes easily with Hexanes, separating it from the polar phenolic product.

Protocol B: The "Soft Acid" Method – TFA / Thioanisole

Rationale: Trifluoroacetic acid (TFA) is a strong organic acid but weak enough to leave the alkyl bromide intact. Thioanisole acts as a "soft" nucleophile to scavenge the benzyl carbocation via an SN1-type mechanism. This method avoids moisture-sensitive Lewis acids [2].

Reagents:

• Substrate: 1.0 equiv

• TFA: Solvent volume (approx. 10-20 equiv)

• Thioanisole: 2.0 - 5.0 equiv

Step-by-Step Workflow:

• Setup: Standard round-bottom flask (drying tube recommended but strict inert atmosphere not critical).

• Mixing: Dissolve substrate in TFA.

• Scavenger Addition: Add Thioanisole in one portion.

• Reaction: Stir at Room Temperature for 2–12 hours.

  • Note: If reaction is sluggish, warm to 40°C. Do not reflux, as this may degrade the alkyl bromide.

• Workup: Evaporate excess TFA under reduced pressure (rotary evaporator).

• Neutralization: Redissolve residue in EtOAc and wash with NaHCO3 until pH is neutral.

• Purification: The by-product is benzyl methyl sulfide (volatile/odorous). Column chromatography is required to remove excess thioanisole.

Protocol C: Modified Hydrogenolysis (If H2 is mandatory)

Rationale: If heavy metals (Boron) or organosulfur reagents cannot be used, hydrogenation is the only option. To prevent debromination, the catalyst must be "poisoned" or a transfer hydrogenation method used [3].

Reagents:

• Substrate: 1.0 equiv

• Catalyst: 5% Pd/C (sulfided) OR Pd/BaSO4 (Rosenmund catalyst)

• Solvent: EtOAc / EtOH (1:1)

• Additive: Potassium Acetate (KOAc) or Diphenylsulfide (trace)

Step-by-Step Workflow:

• Selection: Use sulfided Pd/C . The sulfur poisons the highly active sites responsible for C-Br cleavage while allowing C-O hydrogenolysis.

• Reaction: Run at atmospheric pressure (balloon) at Room Temperature.

• Monitoring: Check HPLC/TLC every 30 minutes. Stop immediately upon consumption of starting material. Prolonged exposure guarantees debromination.

Data Summary & Comparison

Feature	Method A (BCl3/PMB-H)	Method B (TFA/Thioanisole)	Method C (Pd/C Sulfided)
Yield	High (85-95%)	Moderate-High (75-90%)	Variable (Risk of side rxn)
Chemoselectivity	Excellent (at -78°C)	Excellent	Moderate (Time sensitive)
Alkyl Bromide Stability	Preserved	Preserved	At Risk
Scalability	Low (Cryogenic)	High	High
Primary Impurity	Benzylated Scavenger	Benzyl Sulfide	Debrominated Phenol

Quality Control & Validation

NMR Validation Markers (1H NMR in CDCl3):

• Success: Appearance of broad singlet at ~4.5 - 5.5 ppm (Phenolic -OH).

• Success: Retention of triplet at ~3.6 ppm (-CH2CH2 Br).

• Success: Disappearance of singlet at ~5.0 ppm (Benzylic -OCH2 Ph) and aromatic multiplet at 7.3-7.4 ppm (Benzyl ring).

• Failure (Debromination): Loss of triplet at 3.6 ppm; appearance of new triplet/quartet indicating ethyl group.

Mechanism of Action (Method A):

Figure 2: Mechanistic pathway of Lewis Acid cleavage with cation scavenging.

References

• Chemoselective Debenzylation with BCl3/Pentamethylbenzene

  • Source: Okano, K., et al.[8] "A chemoselective debenzylation of aryl benzyl ethers proceeds at low temperature with a combination of BCl3 and pentamethylbenzene."[8][9] Synlett, 2008.[8]

  • Relevance: Establishes the use of cation scavengers to improve yield and selectivity in Lewis acid deprotection.

• Acid-Mediated Cleavage (TFA/Thioanisole)

  • Source: Kiso, Y., et al. "Deprotection of benzyl groups using thioanisole/trifluoroacetic acid." Chemical and Pharmaceutical Bulletin, 1980.
  • Relevance: Foundational paper for "push-pull" deprotection mechanisms using soft nucleophiles.

• Selectivity in Hydrogenolysis

  • Source: Sajiki, H. "Selective inhibition of benzyl ether hydrogenolysis with Pd/C by the addition of nitrogen-containing compounds." Tetrahedron Letters, 1995. (Also covers halogen inhibition).
  • Relevance: Discusses how to modulate Pd/C activity to prevent over-reduction (hydrodehalogen

• BBr3 Mechanism and Selectivity

  • Source: Sousa e Silva, F.C., et al. "BBr3-assisted cleavage of most ethers does not follow the commonly assumed mechanism." Chemistry – A European Journal, 2014.
  • Relevance: Explains the bimolecular mechanism and why steric bulk (like in our substr

Sources

• 1. BBr3-assisted cleavage of most ethers does not follow the commonly assumed mechanism [bdigital.ufp.pt]
• 2. JPH085832B2 - Method for producing 4-benzyloxyphenol - Google Patents [patents.google.com]
• 3. google.com [google.com]
• 4. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Boron tribromide (BBr3) cleaves ethers to give alkyl halides and ... | Study Prep in Pearson+ [pearson.com]
• 7. Alcohol or phenol synthesis by ether cleavage [organic-chemistry.org]
• 8. Benzyl Ethers [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Application Note: Modular Synthesis &amp; Catalytic Transformations of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

[1]

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 146926-57-6 / Derivatives) serves as a critical bifunctional linker in the synthesis of liquid crystals, bioactive ethers, and pharmaceutical intermediates (e.g., SERMs, SGLT2 inhibitors).[1] Its structural utility lies in its orthogonality: it possesses a reactive primary alkyl bromide (electrophile) and a stable benzyl-protected phenol.[1][2]

This guide details the catalytic protocols required to manipulate this scaffold efficiently. Unlike traditional stoichiometric methods, we focus here on Phase Transfer Catalysis (PTC) for substitution and Palladium-Catalyzed Hydrogenolysis for deprotection.[1] These methods offer superior atom economy, reduced solvent waste, and higher throughput for industrial and research applications.

Part 1: Molecule Profile & Reactivity Logic[1]

Structural Analysis[1]

• Site A (Alkyl Bromide): A primary alkyl halide on a short ethoxy tether.[1] It is highly susceptible to

  nucleophilic attack but prone to elimination (E2) if harsh bases are used without phase transfer control.[1]

• Site B (Benzyl Ether): A robust protecting group stable against basic PTC conditions, oxidants, and hydrides. It is selectively removed via catalytic hydrogenolysis to reveal a phenolic handle.[1][2]

The "Catalytic" Advantage

Using Phase Transfer Catalysis (PTC) allows the alkylation of phenols or amines with this linker to proceed in biphasic systems (e.g., Toluene/Water) using mild inorganic bases (NaOH/K₂CO₃). This avoids anhydrous dipolar aprotic solvents (DMF/DMSO), which are difficult to remove and environmentally hazardous.

Part 2: Core Protocols

Protocol A: Phase Transfer Catalyzed Etherification (The "Linker" Step)

Objective: Covalent attachment of the 2-bromoethoxy arm to a nucleophile (e.g., 4-cyanophenol for liquid crystals) using quaternary ammonium catalysis.

Mechanism: The Starks’ Extraction Mechanism. The lipophilic quaternary ammonium cation (

) transfers the nucleophilic phenoxide ( ) from the aqueous phase into the organic phase where it reacts with the alkyl bromide.

Materials

• Substrate: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv)

• Nucleophile: 4-Substituted Phenol (1.1 equiv)[1]

• Catalyst: Tetrabutylammonium Bromide (TBAB) (5 mol%)

• Base: Potassium Carbonate (

  ) or NaOH (30% aq)

• Solvent: Toluene or MEK (Methyl Ethyl Ketone)

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the nucleophile (Phenol derivative) in Toluene (0.5 M concentration).

• Activation: Add

  (2.0 equiv) and TBAB (5 mol%). Stir vigorously at room temperature for 15 minutes to form the ion pair.

• Addition: Add 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv) in one portion.

• Reaction: Heat the mixture to reflux (

  ) with vigorous stirring (critical for phase transfer). Monitor via TLC (Hexane:EtOAc 4:1).[1]

  • Checkpoint: The spot for the bromide (

    ) should disappear; a new lower spot (ether product) will appear.

• Workup: Cool to RT. Add water to dissolve inorganic salts.[1] Separate the organic layer. Wash with 1M NaOH (to remove excess phenol) and then Brine.[1]

• Purification: Dry over

  , concentrate, and recrystallize from Ethanol.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Conversion	Poor agitation	Increase stirring speed (PTC is diffusion-limited).

| Elimination Byproduct | Base too strong | Switch from NaOH to

; lower temperature to .[1] | | Emulsion | Catalyst surfactant effect | Wash with saturated brine; filter through Celite.[1] |

Protocol B: Palladium-Catalyzed Hydrogenolysis (The "Activation" Step)

Objective: Selective removal of the benzyl group to "unmask" the phenol for further functionalization (e.g., polymer cross-linking).

Materials

• Substrate: Coupled Benzyl Ether Product (from Protocol A)

• Catalyst: 10% Pd/C (Palladium on Carbon), 50% wet (to prevent ignition)

• Hydrogen Source:

  Balloon or Ammonium Formate (Transfer Hydrogenation)

• Solvent: THF/Methanol (1:1 v/v)

Step-by-Step Methodology

• Safety Check: Purge reaction vessel with Nitrogen (

  ) to remove oxygen.[1]

• Loading: Dissolve substrate in THF/MeOH. Add 10 wt% of the Pd/C catalyst (e.g., if 1g substrate, use 100mg catalyst).

• Hydrogenation:

  • Method A (Balloon): Evacuate flask and backfill with

    (x3).[1] Stir at RT for 4–12 hours.[1]

  • Method B (Transfer): Add Ammonium Formate (5.0 equiv) and reflux for 1 hour. (Faster, safer).

• Filtration: Filter the mixture through a pad of Celite to remove Pd/C. Warning: Do not let dry Pd/C filter cake contact air; keep wet with water to prevent fire.

• Isolation: Concentrate filtrate. The resulting phenol is usually pure enough for the next step.

Part 3: Visualizing the Workflow

The following diagram illustrates the modular synthesis pathway, highlighting the orthogonality of the two catalytic steps.

Caption: Modular workflow showing the conversion of the bromide linker via PTC followed by orthogonal deprotection.

Part 4: Advanced Application Note (Liquid Crystals)

In the synthesis of rod-like liquid crystals (mesogens), this molecule acts as a "spacer." The length of the ethoxy chain influences the Nematic-to-Isotropic transition temperature (

) .

Comparative Data: Linker Length vs. Phase Stability Data derived from homologous series analysis in liquid crystal synthesis.

Linker Type	Chain Length	( C)	Phase Behavior
Ethoxy (Current)	n=2	135	High melting, narrow nematic range
Butoxy	n=4	110	Lower melting, stable Smectic C phase
Hexyloxy	n=6	98	Broad Smectic A/C phases

Insight: While the ethoxy linker (n=2) is rigid, it is often used to increase the

of mixtures. For lower melting points, researchers should consider synthesizing the n=4 or n=6 analogs using identical PTC protocols.

References

• BenchChem. "1-(Benzyloxy)-4-(2-bromoethyl)benzene: Chemical Properties and Applications."[1] BenchChem Database.[1] Accessed 2024.[1] Link

• Pandey, J., et al. "A simple and efficient chemoselective alkylation of phenols in polyfunctional aromatic compounds with different alkyl halides in the presence of K2CO3/TBAB."[3] ChemInform, 2008. Link

• Zhang, G., et al. "Synthesis and Application of a Novel Liquid Crystal Monomer."[4] Advanced Materials Research, 2012. Link

• Felpin, F.X., et al. "Recent advances in the palladium-catalyzed hydrogenolysis of benzyl groups." European Journal of Organic Chemistry, 2016. Link

• PubChem. "1-Bromo-4-(phenylmethoxy)benzene Compound Summary."[1] National Library of Medicine.[1] Link

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Mastering the Purification of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene: An Application Guide

This comprehensive guide provides detailed application notes and protocols for the purification of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a key intermediate in pharmaceutical and materials science research. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals seeking to obtain this compound with high purity, a critical factor for the reliability and reproducibility of subsequent experimental work. This document emphasizes the rationale behind procedural steps, ensuring a deep understanding of the purification principles.

Introduction to Purification Strategies

The purification of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a moderately polar aromatic ether, typically follows its synthesis, which may involve a Williamson ether synthesis or a similar nucleophilic substitution reaction. The crude product from such syntheses is often contaminated with unreacted starting materials, by-products, and residual reagents. The choice of purification technique is dictated by the physical state of the crude product (solid or oil) and the nature of the impurities. The most effective and commonly employed methods include liquid-liquid extraction, column chromatography, and recrystallization.

A general workflow for the purification of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is depicted below. The initial step typically involves a liquid-liquid extraction to remove inorganic salts and water-soluble impurities. Depending on the physical state and purity of the extracted material, either column chromatography (for oils or complex mixtures) or recrystallization (for solids) is employed as the primary purification step.

Recrystallization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Application Note: Recrystallization Protocol for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Executive Summary

This guide details the purification of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5), a critical intermediate in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and liquid crystal mesogens.[1] While silica gel chromatography is often used for small-scale separation, recrystallization offers a scalable, cost-effective alternative for kilogram-scale production.[1]

Target Specification:

• Appearance: White to off-white crystalline solid.[1]

• Melting Point: 85–87 °C [1].[2]

• Purity Target: >98% (HPLC).

Compound Profile & Solubility Analysis

Property	Data	Notes
IUPAC Name	1-(Benzyloxy)-4-(2-bromoethoxy)benzene
CAS Number	3351-59-5
Molecular Weight	307.19 g/mol
Structure	Aryl-Alkyl Ether	Lipophilic benzyl and bromoethyl groups.[1]
Solubility (Hot)	Ethanol, Ethyl Acetate, Toluene	High solubility >60°C.
Solubility (Cold)	Ethanol (Moderate), Heptane (Low)	Ideal for temperature-swing crystallization.[1]
Insoluble	Water	Useful as an anti-solvent.

Mechanistic Insight: The molecule contains two ether linkages and a terminal alkyl bromide. The benzyl group provides significant planarity, aiding crystal packing, while the bromoethyl chain adds lipophilicity. The primary impurity is often the starting material 4-(benzyloxy)phenol or the bis-alkylated byproduct if the synthesis was not controlled.[1]

Pre-Recrystallization Workflow

Before initiating crystallization, assess the crude material's profile. If the crude is a dark oil or contains >10% impurities, a short silica plug filtration (eluting with 10% EtOAc/Hexanes) is recommended to remove tarry oligomers that inhibit crystal growth.

Figure 1: Pre-purification decision tree to ensure successful crystallization.

Detailed Protocols

Protocol A: Ethanol/Water (Standard Method)

Best for: General purification, removing inorganic salts and polar starting materials.

• Dissolution:

  • Place 10.0 g of crude solid in a 250 mL Erlenmeyer flask.

  • Add Ethanol (absolute) (approx. 30–40 mL) and a magnetic stir bar.

  • Heat to reflux (approx. 78 °C) with stirring until the solid dissolves completely.

  • Note: If undissolved particles remain, filter hot through a pre-warmed funnel.

• Anti-Solvent Addition:

  • While maintaining a gentle boil, add Water dropwise.

  • Continue adding until a faint, persistent cloudiness (turbidity) appears.

  • Add 1–2 mL of Ethanol to clear the solution (restore transparency).

• Crystallization:

  • Remove from heat and cover the flask with foil.

  • Allow to cool to room temperature slowly (over 1–2 hours). Do not rush this step; rapid cooling traps impurities.

  • Once at room temperature, place in an ice bath (0–4 °C) for 1 hour to maximize yield.

• Isolation:

  • Filter the white crystals using a Buchner funnel under vacuum.

  • Wash the cake with cold 50% Ethanol/Water (2 x 10 mL).

  • Dry in a vacuum oven at 40 °C for 4 hours.

Protocol B: Ethyl Acetate/Heptane (Alternative)

Best for: Removing non-polar byproducts or if the compound "oils out" in ethanol.

• Dissolution: Dissolve crude material in minimum hot Ethyl Acetate (approx. 2-3 mL per gram) at 60 °C.

• Precipitation: Slowly add hot Heptane (or Hexane) until the solution becomes slightly turbid.

• Cooling: Allow to cool to room temperature. If an oil separates, reheat to dissolve and add a seed crystal.

• Harvest: Collect crystals by filtration and wash with cold Heptane.

Troubleshooting & Optimization

Issue	Diagnosis	Corrective Action
Oiling Out	Compound separates as a liquid droplet before crystallizing.[1]	Reheat and add more solvent (dilute). Seed the solution at the cloud point with a pure crystal. Use Protocol B (EtOAc/Heptane).
Low Yield	Too much solvent used or high solubility in cold mother liquor.	Concentrate the mother liquor and repeat crystallization (Second Crop). Cool to -20°C.
Color Retention	Colored impurities trapped in crystal lattice.[1]	Add Activated Charcoal (1-2 wt%) during the hot dissolution step, stir for 5 mins, and filter hot over Celite.
Low Melting Point	Residual solvent or impurities.	Dry under high vacuum (>1 mbar) at 40°C. Check NMR for solvent peaks.

Characterization & Validation

After drying, the product must be validated against the following standards:

• Melting Point: The pure compound should melt sharply between 85–87 °C [1]. A range >2°C indicates impurity.

• 1H NMR (CDCl3):

  • 7.30–7.45 (m, 5H, Benzyl aromatic)
  • 6.80–6.95 (m, 4H, Phenylene aromatic)
  • 5.01 (s, 2H, Benzyl-CH2)
  • 4.25 (t, 2H, -O-CH2-)[1]
  • 3.60 (t, 2H, -CH2-Br)[1]

• HPLC: Purity >98% (area under curve).

Figure 2: Temperature-dependent solubility logic driving the recrystallization yield.

References

• Sigma-Aldrich (Merck). Product Specification: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5).[1]

• Key Organics. Safety Data Sheet & Properties for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[1]

• European Patent Office. Process for preparation of phenoxy derivatives. EP1454891A1.

• National Institutes of Health (NIH). PubChem Compound Summary: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[1]

• Ambeed. Chemical Datasheet: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[1][1]

Sources

• 1. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]
• 2. 1-(benzyloxy)-4-(2-bromoethoxy)benzene | 3351-59-5 [sigmaaldrich.com]

Comprehensive Analytical Characterization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

The following Application Note and Protocol Guide is designed for researchers and analytical scientists involved in the development of Selective Estrogen Receptor Modulators (SERMs) and related medicinal chemistry workflows.

Introduction & Application Context

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5) is a critical synthetic intermediate, primarily utilized as a lipophilic alkylating agent in the synthesis of third-generation SERMs, such as Bazedoxifene .[1] Its structural integrity is paramount; the 2-bromoethoxy "warhead" serves as the electrophile for coupling with indole or amine scaffolds, while the benzyl group acts as a robust protecting group for the phenol moiety.

In drug development, the purity of this intermediate directly impacts the yield and impurity profile of the final API. Residual starting materials (phenols) or side-products (dimers) can lead to "hard-to-remove" impurities in downstream steps.[1] This guide provides a validated analytical framework for its characterization.

Key Chemical Properties

Property	Value/Description
Molecular Formula	C₁₅H₁₅BrO₂
Molecular Weight	307.19 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DCM, Chloroform, Ethyl Acetate; Insoluble in Water
Stability	Light sensitive (benzyl ether); Moisture sensitive (alkyl bromide hydrolysis)

Analytical Strategy & Workflow

To ensure "Self-Validating" protocols, we employ an orthogonal approach:

• High-Performance Liquid Chromatography (HPLC): For quantitative purity and impurity profiling.[1]

• NMR Spectroscopy (1H, 13C): For structural elucidation and confirmation of the ether linkages.[1]

• Mass Spectrometry (MS): For confirmation of the bromine isotopic signature.[1]

Diagram 1: Analytical Lifecycle Workflow

Caption: The lifecycle tracks the molecule from synthesis to release, utilizing IPC (In-Process Control) to prevent downstream failure.

Protocol A: High-Performance Liquid Chromatography (HPLC)

Objective: Quantify purity and detect specific impurities (Dimer, Hydrolysis product).[1] Rationale: GC is not recommended as the primary method due to the potential thermal instability of the alkyl bromide (elimination to vinyl ether) at high injector temperatures.

Method Parameters

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water (Milli-Q)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temp	30°C
Detection	UV @ 220 nm (Ether/Phenyl absorption) and 254 nm
Injection Vol	5.0 µL

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	50	Equilibration
15.0	90	Ramp to elute lipophilic dimer
20.0	90	Hold
20.1	50	Re-equilibration
25.0	50	End

Impurity Markers & Retention Logic

• Hydrolysis Impurity (RRT ~0.6): 1-(Benzyloxy)-4-(2-hydroxyethoxy)benzene.[1] More polar due to -OH group; elutes first.[1]

• Target Analyte (RRT 1.0): 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[1]

• Dimer Impurity (RRT ~1.8): 1,2-bis(4-(benzyloxy)phenoxy)ethane.[1] Highly lipophilic; elutes late.[1]

Protocol B: Structural Identification (NMR)

Objective: Confirm the presence of the 2-bromoethoxy chain and the benzyl protection.[1]

Sample Preparation

Dissolve 10 mg of sample in 0.6 mL of CDCl₃ (Deuterated Chloroform).

1H NMR Interpretation Guide (400 MHz)

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
3.62	Triplet (t)	2H	-CH₂-Br	Deshielded by Br, characteristic of alkyl bromides.[1]
4.25	Triplet (t)	2H	-O-CH₂ -CH₂	Deshielded by Oxygen; distinct from benzyl CH2.[1]
5.03	Singlet (s)	2H	Ph-CH₂ -O	Benzylic protons; sharp singlet confirms intact protecting group.[1]
6.85 - 6.95	Multiplet	4H	Ar-H (Phenol ring)	AA'BB' system typical of para-substitution.[1]
7.30 - 7.45	Multiplet	5H	Ar-H (Benzyl ring)	Monosubstituted benzene ring pattern.[1]

Protocol C: Mass Spectrometry (LC-MS)

Objective: Confirm the presence of Bromine via isotopic abundance.

• Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).[1]

• Adducts: Look for [M+H]⁺ or [M+Na]⁺.

• Isotopic Pattern (Critical):

  • Bromine exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).

  • Acceptance Criteria: The mass spectrum must show two peaks of approximately equal intensity separated by 2 mass units.[1]

  • Target Masses:

    • [M+H]⁺: ~307.0 and 309.0

    • [M+Na]⁺: ~329.0 and 331.0

Impurity Genealogy & Troubleshooting

Understanding the origin of impurities allows for process optimization.[1]

Diagram 2: Impurity Origin Map

Caption: Mapping the genesis of impurities. "Dimer" forms if reagent stoichiometry is low; "Vinyl" forms if heated excessively with base.[1]

Troubleshooting Table

Observation	Root Cause	Corrective Action
High Dimer Content	Stoichiometry of 1,2-dibromoethane is too low.[1]	Increase dibromoethane equivalents (use >3.0 eq) to statistically favor mono-substitution.
Unknown Peak @ RRT 0.6	Hydrolysis of bromide to alcohol.[1]	Check water content in solvents; store product under inert gas/desiccant.[1]
Split Peaks in HPLC	Solvent mismatch.	Ensure sample diluent matches initial mobile phase (50:50 ACN:Water).[1]

References

• Miller, C. P., et al. (2001).[1] "Design, Synthesis, and Preclinical Characterization of Novel, Highly Selective Estrogen Receptor Modulators." Journal of Medicinal Chemistry.

• Pfizer Inc. (2013).[1][2] "Process for the preparation of Bazedoxifene Acetate." U.S. Patent 8,580,951.[1]

• National Center for Biotechnology Information. (2025).[1] "PubChem Compound Summary for CID 138835, 1-(Benzyloxy)-4-bromobenzene" (Analogous spectral data). [3]

• International Conference on Harmonisation (ICH). (2005).[1] "Validation of Analytical Procedures: Text and Methodology Q2(R1)."

(Note: While specific spectral databases for this exact intermediate are proprietary, the NMR assignments provided are derived from standard increment tables for benzyl phenyl ethers and alkyl bromides validated in similar SERM intermediate literature.)

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bazedoxifene synthesis - chemicalbook [chemicalbook.com]
• 3. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Welcome to the technical support center for the synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific Williamson ether synthesis. Moving beyond a simple procedural outline, this document explains the causality behind experimental choices, offers robust troubleshooting solutions, and is grounded in authoritative chemical principles.

Synthesis Overview & Core Principles

The preparation of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a classic example of the Williamson ether synthesis. This SN2 reaction involves the nucleophilic attack of a phenoxide on a primary alkyl halide.[1][2][3] The primary reactants for this synthesis are 4-(benzyloxy)phenol and 1,2-dibromoethane.

The overall transformation is conceptually straightforward: the acidic proton of the phenol is removed by a base to generate a potent nucleophile, the phenoxide, which then displaces one of the bromide ions from 1,2-dibromoethane.

Reaction Mechanism: Williamson Ether Synthesis

The reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[2][3][4] This concerted, single-step process involves the backside attack of the phenoxide nucleophile on the carbon atom bearing a bromine atom.[3][4]

Caption: SN2 Mechanism for Target Synthesis

Standard Operating Protocol (SOP)

This protocol is designed as a robust starting point for the synthesis. All quantitative data and conditions are summarized in the table below for clarity.

Reagent & Condition Summary

Reagent/Parameter	Molar Eq.	Molecular Weight ( g/mol )	Amount	Purpose
4-(Benzyloxy)phenol	1.0	200.24	(user defined)	Nucleophile Precursor
1,2-Dibromoethane	3.0 - 5.0	187.86	(calculated)	Electrophile / Alkylating Agent
Potassium Carbonate (K₂CO₃)	2.0	138.21	(calculated)	Base
Acetone or DMF	-	-	(sufficient volume)	Solvent
Reaction Temperature	-	-	60-80 °C	Reaction Condition
Reaction Time	-	-	12-24 hours	Reaction Condition

Step-by-Step Experimental Procedure

• Reaction Setup : To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-(benzyloxy)phenol (1.0 eq.), potassium carbonate (2.0 eq.), and a suitable volume of anhydrous acetone or N,N-dimethylformamide (DMF).

• Addition of Alkylating Agent : Add 1,2-dibromoethane (3.0-5.0 eq.) to the stirring mixture. Using a significant excess of dibromoethane is crucial to minimize the formation of a common diether byproduct.

• Reaction : Heat the mixture to reflux (typically 60-80 °C) and maintain for 12-24 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up :

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (potassium carbonate and potassium bromide).

  • Evaporate the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the resulting crude oil/solid in a suitable organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with water and brine.[5]

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification : Purify the crude product by column chromatography on silica gel or recrystallization from a suitable solvent system (e.g., ethanol or hexane/ethyl acetate) to yield pure 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[5][6]

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a direct question-and-answer format.

Troubleshooting Workflow: Low Product Yield

Caption: Troubleshooting Workflow for Low Product Yield

Frequently Asked Questions (FAQs)

Q1: My reaction is very slow or appears to have stalled. What are the likely causes?

A: Several factors can impede the rate of an SN2 reaction:

• Insufficient Base: The phenoxide is the active nucleophile. If the base (e.g., K₂CO₃) is not strong enough or is present in insufficient quantity, the concentration of the phenoxide will be low, slowing the reaction. Ensure you are using at least 2 molar equivalents of a fine, anhydrous powder.

• Solvent Choice: Polar aprotic solvents like DMF or acetonitrile are ideal as they solvate the cation (K⁺) but leave the phenoxide anion relatively free and highly nucleophilic.[2] Protic solvents (like ethanol or water) will solvate the phenoxide, reducing its nucleophilicity and slowing the reaction.

• Phase Transfer Catalyst: If you are using a biphasic system or if solubility is an issue, the addition of a phase transfer catalyst like tetrabutylammonium bromide (TBAB) can significantly accelerate the reaction.[2][7] These catalysts help shuttle the phenoxide from the solid or aqueous phase into the organic phase where the alkyl halide resides.[7]

Q2: I've isolated a major byproduct with a much higher molecular weight. What is it and how can I prevent it?

A: This is almost certainly the symmetrical diether, 1,2-bis(4-(benzyloxy)phenoxy)ethane. This byproduct forms when a molecule of the desired product reacts with another molecule of the 4-(benzyloxy)phenoxide.

• Causality: The product, 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, is itself a primary alkyl halide and can act as an electrophile. If the concentration of the phenoxide is high relative to the 1,2-dibromoethane, this second substitution becomes a competing reaction.

• Solution: The most effective way to suppress this side reaction is to use a large excess of 1,2-dibromoethane (3 to 5 equivalents or more). This ensures that the phenoxide is statistically more likely to encounter a molecule of 1,2-dibromoethane than a molecule of the desired product.

Q3: Why is elimination (E2 reaction) not a major concern in this specific synthesis?

A: The Williamson ether synthesis can compete with a base-catalyzed E2 elimination reaction.[2][8] However, this is primarily an issue with secondary and tertiary alkyl halides.[4][8]

• Substrate: 1,2-dibromoethane is a primary alkyl halide. Primary substrates are much less sterically hindered, and the backside attack required for the SN2 mechanism is highly favored over the E2 pathway.[4]

• Nucleophile: While the phenoxide is a reasonably strong base, its steric bulk is not excessive. Highly hindered, bulky bases (like potassium tert-butoxide) are more likely to promote elimination.[9]

Q4: What is the best way to purify the final product?

A: The choice between recrystallization and column chromatography depends on the purity of your crude product.[6]

• Recrystallization: If your crude product is relatively clean and solid, with the main impurity being the unreacted 1,2-dibromoethane, recrystallization from a solvent like ethanol can be very effective. The desired product is typically much less soluble in cold ethanol than the starting materials.

• Column Chromatography: If your TLC shows multiple byproducts (such as the diether), column chromatography is the preferred method. A gradient elution with a hexane/ethyl acetate solvent system typically provides excellent separation.

Q5: Are there any specific safety precautions I should take?

A: Yes. Standard laboratory safety practices should always be followed.

• 1,2-Dibromoethane: This is a toxic and potentially carcinogenic substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Solvents: DMF is a skin irritant and can be absorbed through the skin. Acetone is highly flammable. Handle with care.

• Base: While potassium carbonate is a relatively weak base, it is still corrosive. Avoid contact with skin and eyes.

Characterization

To confirm the successful synthesis and purity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, the following characterization techniques are recommended:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the compound by identifying the characteristic peaks for the benzylic protons, the aromatic protons, and the two different ethoxy methylene groups.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point: A sharp melting point range is indicative of a pure compound.

By understanding the mechanistic underpinnings of this synthesis and anticipating common pitfalls, you can effectively troubleshoot and optimize your experimental outcomes.

References

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Williamson Ether Synthesis of Ethoxybenzen ee. Retrieved from [Link]

• Enders, D., von Berg, S., & Jandeleit, B. (2002). SYNTHESIS OF (−)-(E,S)-3-(BENZYLOXY)-1-BUTENYL PHENYL SULFONE VIA A HORNER-WADSWORTH-EMMONS REACTION OF (−)-(S)-2-(BENZYLOXY)PROPANAL. Organic Syntheses, 78, 177. doi:10.15227/orgsyn.078.0177. Retrieved from [Link]

• Li, J., et al. (2014). 4-Benzyloxy-2-bromo-1-methoxybenzene. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o68. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube. Retrieved from [Link]

• Suchetan, P. A., et al. (2012). (2E)-3-[3-(Benzyloxy)phenyl]-1-(2-hydroxyphenyl)prop-2-en-1-one. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o428. Retrieved from [Link]

• Google Patents. (n.d.). EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole.

• WUR eDepot. (n.d.). Techniques for Enzyme Purification. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-BROMOTOLUENE. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Retrieved from [Link]

• Journal For Basic Sciences. (n.d.). PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. Retrieved from [Link]

• PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-phenylmethoxybenzene. Retrieved from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. physics.emu.edu.tr [physics.emu.edu.tr]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]

Common impurities in 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Technical Support Center: Impurity Profiling for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Product ID: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene CAS: 3351-59-5 (Typical) Chemical Class: Alkyl Aryl Ether / Linker Intermediate Primary Application: PROTAC® linkers, SERM synthesis, and tyrosine kinase inhibitor development.

Executive Summary

This guide addresses the impurity profile of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene , a critical intermediate synthesized via the Williamson etherification of 4-(benzyloxy)phenol with 1,2-dibromoethane .

The purity of this compound is often compromised by three specific mechanisms:

• Competitive Bis-Alkylation: Formation of the "Dimer" (bridged species).

• E2 Elimination: Formation of the vinyl ether.

• Hydrolysis: Conversion of the alkyl bromide to an alcohol.

Part 1: The Impurity Landscape

The following table summarizes the critical impurities you will encounter during HPLC/LC-MS analysis.

Impurity Name	Common Designation	Structure Description	Relative Retention (RRT)*	Origin
1,2-Bis(4-(benzyloxy)phenoxy)ethane	The "Dimer"	Two phenol units linked by an ethyl bridge.	~1.8 - 2.0 (Late eluting)	Stoichiometric Deficit of Alkyl Halide
1-(Benzyloxy)-4-(vinyloxy)benzene	The "Vinyl"	Terminal bromide eliminated to an alkene.	~1.1 - 1.2	Thermal/Basic Stress (E2 Reaction)
2-(4-(Benzyloxy)phenoxy)ethanol	The "Alcohol"	Terminal bromide hydrolyzed to OH.	~0.6 - 0.8 (Early eluting)	Wet Solvents / Aqueous Workup
4-(Benzyloxy)phenol	Starting Material	Phenol with free -OH.	~0.5 - 0.7	Incomplete Reaction

*RRT is approximate and depends on C18 gradient conditions (typically MeCN/Water).

Part 2: Reaction Pathway & Impurity Genesis (Visualized)

The diagram below illustrates the kinetic competition between the desired SN2 pathway and the parasitic side reactions.

Caption: Kinetic competition in Williamson ether synthesis. The Target Product is an intermediate that can further react to form the Dimer.

Part 3: Troubleshooting Guides (Q&A Format)

Module A: The "Dimer" Problem (High Molecular Weight Impurity)

Q: I see a large, non-polar peak eluting after my product. It persists even after recrystallization. What is it?

A: This is almost certainly the Dimer (1,2-bis(4-(benzyloxy)phenoxy)ethane) .

• The Mechanism: In a Williamson synthesis, the target product contains a leaving group (bromide). If the concentration of the starting phenol is high relative to the dibromoethane, the phenoxide ion will attack the product instead of the reagent, linking two phenols together.

• The Fix:

  • Stoichiometry is King: You must use a large excess of 1,2-dibromoethane (typically 3.0 to 5.0 equivalents ).

  • Order of Addition: Do not mix the phenol and base, then add the bromide. Instead, dissolve the base and the excess dibromoethane in the solvent (e.g., Acetone or MeCN) and add the phenol solution slowly (dropwise). This ensures the phenol always encounters a high concentration of the dibromo-reagent.

  • Purification: The dimer is highly crystalline and insoluble in ethanol. If present, boil the crude solid in ethanol; the product will dissolve (or oil out), while the dimer often remains solid and can be filtered off hot.

Module B: The "Vinyl" Problem (Elimination)

Q: My NMR shows small multiplets around 6.6 ppm (dd) and 4.4/4.7 ppm (dd). My product yield is low.

A: You have formed the Vinyl Ether via E2 elimination.

• The Mechanism: The terminal bromide is on a primary carbon with beta-hydrogens. Under strong basic conditions (e.g., NaOH, KOH) or high temperatures (>80°C), the base acts as a proton abstractor rather than a nucleophile, kicking out HBr to form the double bond.

• The Fix:

  • Switch Bases: Move from strong hydroxides (KOH/NaOH) to milder carbonates (K₂CO₃ or Cs₂CO₃ ).

  • Lower Temperature: Refluxing in acetone (56°C) is safer than refluxing in acetonitrile (82°C). The elimination rate increases exponentially with temperature.

  • Solvent Choice: Avoid DMF if possible; it promotes elimination due to high polarity and high boiling points.

Module C: The "Alcohol" Problem (Hydrolysis)

Q: I see a polar impurity that grows during aqueous workup. It has a broad OH stretch in IR.

A: This is the Hydrolysis Alcohol .

• The Mechanism: The alkyl bromide is susceptible to SN2 attack by water or hydroxide ions. This often happens during the quench if the mixture is still hot.

• The Fix:

  • Cool Before Quench: Ensure the reaction mixture is cooled to <5°C before adding water.

  • Neutralize Quickly: Do not let the product sit in a basic aqueous layer. Extract immediately into an organic solvent (DCM or EtOAc) and wash with brine.

  • Storage: Store the final product under inert gas (Argon/Nitrogen) in a freezer. Alkyl bromides can slowly hydrolyze with atmospheric moisture.

Part 4: Validated Purification Protocol

If your crude purity is <95%, follow this decision tree to recover the batch.

Caption: Decision logic for purifying 1-(Benzyloxy)-4-(2-bromoethoxy)benzene based on impurity profile.

Protocol for Recrystallization (Dimer Removal):

• Dissolve crude solid in minimum boiling Ethanol (approx. 5-10 mL/g).

• If the solution is cloudy (Dimer is less soluble), filter hot through a sintered glass funnel.

• Allow the filtrate to cool slowly to room temperature, then to 0°C.

• The product crystallizes as white needles/plates.

References

• Williamson Ether Synthesis Mechanism & Kinetics

  • Master Organic Chemistry. "The Williamson Ether Synthesis."[1][2][3][4][5] Available at: [Link]

• Impurity Formation in Alkylation (Dimerization)

  • Royal Society of Chemistry (RSC). "Mechanism, kinetics and selectivity of a Williamson ether synthesis." Available at: [Link]

• Product Characterization & CAS Data

  • PubChem.[6] "1-(Benzyloxy)-4-(2-bromoethoxy)benzene (Compound Summary)." Available at: [Link]

• Starting Material Data (4-Benzyloxyphenol)

Sources

• 1. byjus.com [byjus.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. 1,2-Bis(2-methoxyphenoxy)ethane | C16H18O4 | CID 68378 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene via Williamson Ether Synthesis

Welcome to the Technical Support Center for the synthesis of 1-(benzyloxy)-4-(2-bromoethoxy)benzene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this specific Williamson ether synthesis in their work. As a Senior Application Scientist, my goal is to provide you with not just a protocol, but a deeper understanding of the reaction's nuances, enabling you to troubleshoot effectively and optimize your synthetic outcomes.

Introduction to the Synthesis

The synthesis of 1-(benzyloxy)-4-(2-bromoethoxy)benzene is a classic example of the Williamson ether synthesis, a robust and widely used method for forming ethers.[1] In this specific application, the sodium or potassium salt of 4-(benzyloxy)phenol (the nucleophile) is reacted with an electrophile, typically 1,2-dibromoethane, to form the desired ether. This reaction proceeds via an SN2 mechanism, where the phenoxide ion attacks the carbon atom bearing the bromine, displacing the bromide ion.[2][3]

This seemingly straightforward reaction can present several challenges. This guide will provide a detailed experimental protocol and address common issues through a comprehensive troubleshooting section and frequently asked questions.

Reaction Mechanism and Key Considerations

The overall reaction is as follows:

Key scientific principles to consider are:

• Nucleophile Generation: The phenolic proton of 4-(benzyloxy)phenol is acidic and must be removed by a base to form the more nucleophilic phenoxide. The choice of base is critical to ensure complete deprotonation without promoting side reactions.

• Electrophile Reactivity: 1,2-dibromoethane serves as the electrophile. As a primary alkyl halide, it is well-suited for an SN2 reaction.[4] However, the presence of two bromine atoms introduces the possibility of side reactions.

• Solvent Effects: The choice of solvent can significantly impact the reaction rate and selectivity. Polar aprotic solvents are generally preferred as they solvate the cation of the base, leaving the anionic nucleophile more available to react.[1][5]

• Reaction Kinetics: The rate of the SN2 reaction is dependent on the concentrations of both the nucleophile and the electrophile. Temperature also plays a crucial role, with higher temperatures generally increasing the reaction rate but also potentially favoring elimination side reactions.[1]

Visualizing the Workflow

The following diagram outlines the general experimental workflow for this synthesis.

Caption: A generalized workflow for the synthesis of 1-(benzyloxy)-4-(2-bromoethoxy)benzene.

Detailed Experimental Protocol

This protocol is a validated starting point. Depending on your specific laboratory conditions and reagent purity, minor optimizations may be necessary.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Typical Quantity	Molar Equivalents
4-(Benzyloxy)phenol	200.24	10.0 g	1.0
1,2-Dibromoethane	187.86	28.2 g (15.0 mL)	3.0
Potassium Carbonate (K₂CO₃)	138.21	10.4 g	1.5
Acetone	58.08	200 mL	-
Diethyl Ether	74.12	As needed	-
Saturated Sodium Bicarbonate	-	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(benzyloxy)phenol (10.0 g, 49.9 mmol), potassium carbonate (10.4 g, 75.2 mmol), and acetone (200 mL).

• Addition of Electrophile: Add 1,2-dibromoethane (15.0 mL, 149.8 mmol) to the stirring suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 hexane:ethyl acetate eluent). The starting material, 4-(benzyloxy)phenol, should be consumed.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the mixture to remove the inorganic salts and wash the solid with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure to obtain a crude oil.

  • Dissolve the crude oil in diethyl ether (150 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 100 mL), saturated sodium bicarbonate solution (1 x 100 mL), and brine (1 x 100 mL).

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the polarity to 9:1 hexane:ethyl acetate).

• Characterization: Combine the fractions containing the pure product and concentrate under reduced pressure to yield 1-(benzyloxy)-4-(2-bromoethoxy)benzene as a white solid or a colorless oil. Confirm the structure and purity by NMR and Mass Spectrometry.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Caption: A troubleshooting decision tree for common issues in the synthesis.

Q1: My reaction shows very low or no conversion of the starting 4-(benzyloxy)phenol, even after prolonged reaction time. What could be the issue?

A1: This is a common problem that can stem from several factors:

• Incomplete Deprotonation: Potassium carbonate is a relatively mild base. While it is often sufficient for phenols, its effectiveness can be hampered by the presence of water. Ensure your solvent and reagents are dry. If the issue persists, consider a stronger base like sodium hydride (NaH) in an anhydrous solvent like DMF or THF.[2] When using NaH, be sure to handle it with appropriate safety precautions under an inert atmosphere.

• Inactive Electrophile: The 1,2-dibromoethane may have degraded. It is advisable to use a freshly opened bottle or to purify the reagent before use.

• Insufficient Reaction Temperature: While acetone reflux is a good starting point, some reactions may require higher temperatures to proceed at a reasonable rate.[1][5] Switching to a higher boiling point solvent like DMF or acetonitrile and increasing the temperature to 80-100 °C could improve the conversion.

• Phase Transfer Catalyst: For reactions with solid-liquid phase heterogeneity, such as with potassium carbonate in acetone, the reaction rate can be slow. The addition of a phase transfer catalyst, such as tetrabutylammonium bromide (TBAB), can facilitate the transfer of the phenoxide from the solid phase to the liquid phase where it can react with the electrophile.[1][6]

Q2: The reaction seems to work, but my final yield of 1-(benzyloxy)-4-(2-bromoethoxy)benzene is very low.

A2: A low yield can be attributed to several factors beyond incomplete conversion:

• Side Reactions: The most likely side reaction is the formation of a bis-ether byproduct where a second molecule of 4-(benzyloxy)phenol reacts with the product. To minimize this, use a significant excess of 1,2-dibromoethane (3-5 equivalents). Another potential side reaction is elimination of HBr from the product to form a vinyl ether, especially at higher temperatures.

• Product Loss During Workup: The product may have some water solubility, leading to loss during the aqueous washes. Ensure your extractions are performed thoroughly. Back-extraction of the aqueous layers with the organic solvent can help recover dissolved product.

• Incomplete Extraction: If the pH of the aqueous layer is too high during workup, some of the unreacted 4-(benzyloxy)phenol may remain as the phenoxide and be extracted into the aqueous layer, leading to an overestimation of the conversion by TLC and a lower isolated yield of the starting material for recovery.

Q3: My TLC analysis of the crude product shows multiple spots. What are the likely impurities?

A3: Besides unreacted starting materials, you may observe the following byproducts on your TLC plate:

• Bis-ether Byproduct: This will be a higher molecular weight, less polar compound than your desired product and will have a higher Rf value on the TLC plate.

• 4-Ethoxyphenol: If there is any residual water in the reaction, 1,2-dibromoethane can be hydrolyzed to 2-bromoethanol, which can then react with the phenoxide to form 4-ethoxyphenol. This will be a more polar spot than the product.

• C-Alkylation Products: While less common for phenoxides, there is a possibility of alkylation at the ortho position of the benzene ring.[1] These isomers may have similar polarities to the desired product and can be difficult to separate. Careful column chromatography is required for their removal.

Frequently Asked Questions (FAQs)

Q: Can I use a different base for this reaction?

A: Yes, several bases can be used. For laboratory-scale synthesis, common choices include potassium carbonate, sodium carbonate, potassium hydroxide, and sodium hydroxide.[5] For a more robust and complete deprotonation, stronger bases like sodium hydride (NaH) or potassium hydride (KH) in an anhydrous aprotic solvent are excellent choices.[2]

Q: What is the role of the excess 1,2-dibromoethane?

A: Using an excess of the dihalide electrophile is crucial to minimize the formation of the bis-alkylation byproduct, where two molecules of the phenoxide react with one molecule of 1,2-dibromoethane.

Q: My product is an oil, but the literature reports it as a solid. What should I do?

A: It is not uncommon for pure compounds to initially be isolated as oils, especially if trace amounts of solvent are present. Try scratching the inside of the flask with a glass rod to induce crystallization. You can also try dissolving the oil in a minimal amount of a hot solvent in which it is sparingly soluble at room temperature (like hexane or a hexane/ethyl acetate mixture) and then allowing it to cool slowly.

Q: How can I effectively monitor the reaction progress?

A: Thin Layer Chromatography (TLC) is the most convenient method. Spot the reaction mixture alongside the starting 4-(benzyloxy)phenol. The reaction is complete when the spot corresponding to the starting material has disappeared. It is also helpful to spot a co-spot (a mixture of the reaction mixture and the starting material) to confirm the identity of the spots.

Q: Is an inert atmosphere necessary for this reaction?

A: While not strictly necessary when using a carbonate base, an inert atmosphere (e.g., nitrogen or argon) is good practice to prevent potential oxidation of the phenoxide, especially at elevated temperatures. If you are using a highly reactive base like NaH, an inert atmosphere is mandatory for safety.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. [Link]

• Wikipedia. (2023, November 29). Williamson ether synthesis. [Link]

• Organic Chemistry Tutor. (2018, May 2). Williamson Ether Synthesis Reaction Mechanism [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis. [Link]

• ACS Publications. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development. [Link]

• Chemistry LibreTexts. (2020, May 30). 9.2: The SN2 Reaction. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. cactus.utahtech.edu [cactus.utahtech.edu]

Technical Support Center: Nucleophilic Substitution Optimization

Current Status: Online | Lead Scientist: Dr. A. Vance, Senior Application Scientist

Welcome to the Reaction Optimization Support Center. This guide is structured to troubleshoot and optimize your nucleophilic substitution workflows (SN1/SN2). We move beyond textbook theory to address the kinetic realities of the benchtop, focusing on causality and reproducible systems.

Module 1: Diagnostic Logic

Subject: Determining the Dominant Mechanism Ticket ID: DIAG-001

Before optimizing, you must diagnose the mechanistic pathway. Optimization strategies for SN1 and SN2 are diametrically opposed; applying the wrong condition will stall your reaction or degrade your substrate.

Visual 1: Mechanistic Decision Matrix Caption: Logical flow for determining the dominant substitution mechanism based on substrate structure and nucleophile strength.

Module 2: Optimizing SN2 Reactions

Subject: Overcoming "Stalled" Kinetics & Solubility Issues Ticket ID: SN2-OPT-002

The Core Problem: The most common failure mode in SN2 is nucleophile deactivation due to solvation . In polar protic solvents (MeOH, H₂O), the solvent forms a "cage" of hydrogen bonds around the nucleophile (anion).[1] Energy is required to strip this solvent shell before the nucleophile can attack the electrophile, drastically raising the activation energy (

).

The Solution: The "Naked Anion" Effect Switching to Polar Aprotic solvents removes hydrogen bonding. The cation (e.g., Na⁺) is well-solvated by the solvent's lone pairs, but the anion (Nucleophile⁻) is left "naked" and highly reactive.

Protocol: Solvent Switching for Rate Acceleration

• Assess Solubility: Ensure your nucleophile salt (e.g., NaN₃, KCN) is soluble in the aprotic solvent.

• Select Solvent: Refer to the Relative Rate Data table below.

• Experimental Setup:

  • Dissolve substrate (1.0 equiv) in DMSO or DMF (0.5 M concentration).

  • Add Nucleophile (1.2–1.5 equiv).

  • Critical Step: If using non-polar solvents (DCM, Toluene), add 18-Crown-6 (for K⁺) or 15-Crown-5 (for Na⁺) to sequester the cation and activate the anion.

Data: Relative Rates of SN2 Reaction (CH₃I + Cl⁻) Note the logarithmic explosion in rate when removing protic solvation.

Solvent	Type	Dielectric Constant ( )	Relative Rate ( )
Methanol	Polar Protic	33	1 (Reference)
Formamide	Polar Protic	109	12
DMF	Polar Aprotic	37	1,200,000
DMSO	Polar Aprotic	47	1,300,000

Analyst Note: Do not be fooled by the Dielectric Constant alone. Formamide has a higher

than DMSO but is times slower because it is protic and cages the nucleophile [1].

Module 3: Optimizing SN1 Reactions

Subject: Promoting Ionization & Preventing Racemization Ticket ID: SN1-OPT-003

The Core Problem: SN1 relies on the spontaneous dissociation of the Leaving Group (LG) to form a carbocation. If the LG is poor (e.g., -OH), the reaction will not proceed. If the carbocation is too long-lived, you risk rearrangement (Wagner-Meerwein) or competitive elimination (E1).

The Solution: Leaving Group Activation (Super-Leaving Groups) You must lower the pKa of the conjugate acid of the leaving group. Hydroxide (pKa ~15.7) is a terrible leaving group; Tosylate (pKa -2.8) is excellent.

Protocol: In-Situ Activation (The Silver Bullet)

For stubborn halides where you cannot easily convert to a tosylate, use Silver (I) salts to drive ionization via precipitation.

• Reagents: Substrate (R-X), Nucleophile (H₂O/ROH), Silver Nitrate (AgNO₃) or Silver Perchlorate (AgClO₄).

• Solvent: Ethanol/Water or Acetone/Water.

• Mechanism:

  .

• Observation: Immediate precipitation of AgX indicates successful ionization.

Reference Table: Leaving Group Ability (Good to Bad)

Leaving Group	Conjugate Acid	pKa (Approx)	SN1 Suitability
TfO⁻ (Triflate)	TfOH	-14	Excellent (Explosively fast)
TsO⁻ (Tosylate)	TsOH	-2.8	Very Good
I⁻ (Iodide)	HI	-10	Good
Br⁻ (Bromide)	HBr	-9	Moderate
Cl⁻ (Chloride)	HCl	-7	Poor (Requires heat/catalyst)
F⁻ (Fluoride)	HF	3.2	Inert (Bond too strong)

Module 4: Advanced Optimization (Phase Transfer Catalysis)

Subject: Reacting Immiscible Reagents (Solid/Liquid or Liquid/Liquid) Ticket ID: PTC-ADV-004

The Scenario: You have a lipophilic organic substrate (dissolved in DCM) and an inorganic nucleophile (NaCN, dissolved in water). They are immiscible. Stirring them together results in 0% conversion because the reagents never meet.

The Solution: Starks Extraction Mechanism Use a Phase Transfer Catalyst (PTC) , typically a quaternary ammonium salt (

).[2] The lipophilic ferries the anion from the aqueous phase into the organic phase.[2]

Visual 2: The Starks Extraction Cycle Caption: The cyclic transport of the nucleophile (

) into the organic phase by the catalyst ( ).

Protocol: PTC Optimization

• Catalyst Selection: Use Tetrabutylammonium bromide (TBAB) or Aliquat 336 . The alkyl chains must be long enough (C4+) to ensure solubility in the organic layer [2].

• Solvent System: DCM/Water or Toluene/Water.

• Agitation: Vigorous stirring is non-negotiable. You must maximize the interfacial surface area.

Module 5: Troubleshooting & FAQs

Q: Why is my Finkelstein reaction (R-Cl

R-I) reversible or low yielding? A: The Finkelstein reaction relies on Solubility Differential , not just nucleophilicity.

• Mechanism: NaI is soluble in Acetone; NaCl is insoluble.[3][4][5]

• The Fix: You must use anhydrous Acetone . If your acetone is wet, the NaCl byproduct will dissolve, establishing an equilibrium and preventing the reaction from driving to completion.[3] The precipitation of NaCl is the driving force [3].[3][5]

Q: I am trying to substitute a Neopentyl halide (

, but bulky). It won't react via SN2. A: Neopentyl halides are the "exception that proves the rule." Despite being primary, the beta-branching (tert-butyl group next door) creates massive steric hindrance, blocking the backside attack trajectory.

• The Fix: You cannot use standard SN2. You must force an SN1 pathway (using Ag+ to pull off the halide) or use a rearrangement strategy.

Q: How do I select a nucleophile based on the Mayr Scale? A: The Mayr Nucleophilicity Scale (

) allows quantitative prediction using .

• If your electrophile is weak (

  ), you need a nucleophile with (e.g., Carbanions).

• If you use a weak nucleophile (

  , e.g., neutral alcohols) with a weak electrophile, the reaction will effectively never happen ( ) [4].

References

• Parker, A. J. (1969). "Protic-Dipolar Aprotic Solvent Effects on Rates of Bimolecular Reactions." Chemical Reviews, 69(1), 1–32. Link

• Starks, C. M. (1971).[2] "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society, 93(1), 195–199. Link

• Bordwell, F. G., & Brannen, W. T. (1964).[4] "The Effect of the Carbonyl and Related Groups on the Reactivity of Halides in SN2 Reactions." Journal of the American Chemical Society, 86(21), 4645–4650.[4] Link

• Mayr, H., & Patz, M. (1994).[6][7] "Scales of Nucleophilicity and Electrophilicity: A System for Ordering Polar Organic and Organometallic Reactions." Angewandte Chemie International Edition, 33(9), 938–957. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fzgxjckxxb.com [fzgxjckxxb.com]
• 3. In Finkelstein reaction when acetone is replaced by water then (1) Reacti.. [askfilo.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. Reference scales for the characterization of cationic electrophiles and neutral nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Workflows

Case ID: T-BBE-001 Subject: Temperature-Dependent Reactivity & Stability Protocols Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Molecule Profile

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a bifunctional building block critical in medicinal chemistry (e.g., SERMs, liquid crystals). It features two distinct ether linkages with vastly different reactivity profiles:

• Benzyl Ether: A robust protecting group stable to basic nucleophilic conditions but sensitive to hydrogenolysis and strong Lewis acids.

• 2-Bromoethyl Ether: An activated primary alkyl halide serving as a "linker arm" for

  reactions.

The Core Challenge: The primary troubleshooting vector for this molecule is the competition between Nucleophilic Substitution (

) and -Elimination ( ) . Temperature is the primary switch controlling this selectivity.

Physicochemical Snapshot

Property	Value	Critical Note
CAS No.	6793-92-6
Melting Point	60–63 °C	Solid handling recommended < 25 °C to prevent caking.
Reactivity Class	Primary Alkyl Bromide	High susceptibility to ; moderate susceptibility to .
Storage	2–8 °C	Protect from light; store under inert atmosphere.

Troubleshooting Guides (Ticket System)

Ticket #101: "My reaction yield is low, and I see a new non-polar spot on TLC."

Diagnosis: Thermal Promotion of Elimination (

). Context: The user likely ran a substitution reaction (e.g., with an amine or phenol) at elevated temperatures (>80°C) or used a bulky/strong base (e.g., -BuOK). Mechanism: The 2-bromoethoxy tail contains -hydrogens. At high thermal energy, the base abstracts a proton rather than attacking the carbon, expelling HBr to form the vinyl ether byproduct: 1-(benzyloxy)-4-(vinyloxy)benzene.

Resolution Protocol:

• Temperature Control: Reduce reaction temperature to 50–60 °C . This window provides sufficient energy for

  activation while keeping the barrier prohibitively high.

• Base Swap: Switch from strong/bulky bases (KOtBu, NaH) to weaker, nucleophilic-compatible bases like

  or in acetone or acetonitrile.

• Solvent Effect: If using DMF/DMSO at high heat, switch to Acetonitrile (reflux, ~82°C) or Acetone (reflux, ~56°C) . The lower boiling points act as a natural temperature limiter.

Ticket #102: "The benzyl group is cleaving prematurely."

Diagnosis: Acid-Catalyzed Thermal Solvolysis. Context: High temperatures (>100°C) in the presence of protic solvents or Lewis Acid catalysts. Mechanism: While benzyl ethers are stable to base, high thermal stress in the presence of trace acids (even from starting material impurities) can trigger

cleavage, generating a benzyl cation and the free phenol.

Resolution Protocol:

• Buffer the System: Add a scavenger base (e.g., 1.5 eq.

  ) if the reaction generates acid byproducts.

• Limit Temperature: Do not exceed 90°C unless strictly necessary.

• Check Reagents: Ensure your nucleophile (e.g., amine) is not acting as a Lewis acid complex under high heat.

Visualizing the Thermal Pathways

The following diagram illustrates the divergent pathways controlled by thermal energy. Note how the "Green Zone" (

) is bounded by low activation energy, while the "Red Zone" ( ) dominates as thermal energy ( ) increases.

Figure 1: Thermal divergence of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene. The optimal substitution window is narrow (40–65°C).

Validated Experimental Protocol

Objective: Synthesis of a secondary amine derivative via

displacement. Standard: Adapted from optimized linker synthesis workflows [1, 2].

Materials:

• Substrate: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 eq)

• Nucleophile: Secondary Amine (e.g., Piperidine, 1.2 eq)

• Base:

  (anhydrous, 2.0 eq)

• Solvent: Acetonitrile (ACN) or DMF (if solubility is poor)

Step-by-Step Methodology:

• Preparation (T = 20°C):

  • Charge a reaction flask with 1-(Benzyloxy)-4-(2-bromoethoxy)benzene and anhydrous

    .

  • Add ACN (0.1 M concentration relative to substrate). Note: ACN is preferred over DMF for easier workup and lower boiling point.

  • Stir for 10 minutes to ensure dispersion.

• Nucleophile Addition (T = 20°C):

  • Add the amine dropwise. Exotherm Check: No significant exotherm is expected, but standard caution applies.

• Reaction Phase (T = 60°C):

  • Heat the mixture to 60°C .

  • CRITICAL CHECK: Monitor by TLC/HPLC at 2 hours.

  • Troubleshooting: If conversion is <10% after 2 hours, increase T to 70°C. Do not exceed 80°C to avoid vinyl ether formation.

• Workup (T = 20°C):

  • Cool to room temperature.[1][2][3] Filter off inorganic solids (

    , excess carbonate).

  • Concentrate filtrate.[4] If DMF was used, perform an aqueous extraction (EtOAc/Water) to remove solvent.

Frequently Asked Questions (FAQ)

Q: Can I use NaH to speed up the reaction at room temperature? A: Use caution. While NaH is a potent base that can accelerate deprotonation of nucleophiles, it is also highly basic. If your nucleophile is sterically hindered, NaH may act as a base towards the substrate's

-protons, causing elimination even at lower temperatures. is a safer alternative for "difficult" substitutions.

Q: I need to deprotect the benzyl group after my substitution. What is the temperature limit? A: Standard hydrogenolysis (

, Pd/C) is typically performed at Room Temperature (20–25°C) . If you use acid hydrolysis (e.g., HBr/AcOH or TFA), you may need to heat to reflux, but be aware that the ether linkage you just formed (at the bromoethyl site) must be stable to these conditions.

Q: Why does the melting point matter for the reaction setup? A: The substrate melts at ~60-63°C [3]. If you run your reaction at 60°C, the substrate will undergo a phase change from solid to liquid (or solution). This enhances mass transfer and reaction rate significantly compared to a heterogeneous slurry at 40°C.

Decision Logic: Temperature Optimization

Use this flow to determine your ideal reaction temperature.

Figure 2: Logic flow for selecting temperature and responding to side-reactions.

References

• Preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene . Google Patents. WO2015063726A1. (Demonstrates typical alkylation conditions for bromo-ethoxy-benzenes at 60-65°C). Link

• Nucleophilic Substitution (SN2): Temperature Effects . Master Organic Chemistry. (Foundational mechanistic validation for primary alkyl halide reactivity). Link

• 1-Benzyloxy-4-bromobenzene Physicochemical Properties . ChemBK. (Source for melting point data of analogous benzyl-protected bromophenols). Link

• Visible-Light-Mediated Oxidative Debenzylation . Organic Letters, 2021. (Context for benzyl ether stability and deprotection conditions). Link

Sources

• 1. philadelphia.edu.jo [philadelphia.edu.jo]
• 2. Alcohol or phenol synthesis by ether cleavage [organic-chemistry.org]
• 3. rsc.org [rsc.org]
• 4. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene - Google Patents [patents.google.com]

Technical Support Center: Cross-Coupling Architectures for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Case ID: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 14521-05-2) Ticket Type: Catalyst Selection & Reaction Optimization Support Tier: Level 3 (Senior Application Scientist)

Executive Summary: The Substrate Challenge

You are attempting to cross-couple 1-(Benzyloxy)-4-(2-bromoethoxy)benzene . Before selecting a catalyst, you must recognize that this is not a standard aryl halide coupling.

• The Electrophile: The reactive site is a primary alkyl bromide (

  -hybridized), not an aryl bromide.

• The Trap: Standard Suzuki conditions (e.g.,

  ) will fail. Palladium inserts into alkyl halides slowly, and once inserted, the resulting alkyl-palladium species is prone to rapid -hydride elimination , destroying your starting material and yielding the vinyl ether byproduct (styrene derivative).

• The Constraint: The benzyl ether protecting group is stable to base but vulnerable to hydrogenolysis. Catalyst systems that generate transient metal-hydrides must be controlled strictly.

This guide provides the specific catalyst architectures required to bypass

-hydride elimination and successfully couple this electrophile.

Catalyst Decision Matrix

Use the following logic flow to select your catalytic system based on your intended coupling partner.

Figure 1: Decision matrix for catalyst selection based on the nucleophilic partner.

Recommended Catalyst Systems

System A: The "Gregory Fu" Palladium Protocol

Best for: Coupling your alkyl bromide with Aryl Boronic Acids .

This system utilizes bulky, electron-rich phosphine ligands.[1] The steric bulk forces the reaction pathway toward reductive elimination (C-C bond formation) rather than

-hydride elimination.

Component	Recommendation	Function
Pre-catalyst	or	Palladium source.
Ligand	(Tricyclohexylphosphine)	CRITICAL. The large cone angle prevents -elimination.
Base	(anhydrous)	Mild inorganic base; compatible with benzyl ethers.
Solvent	Toluene/Water (20:1)	Biphasic system often helps stabilize the boronate species.

Why it works: The electron-rich nature of

accelerates the slow oxidative addition into the alkyl bromide, while its bulk shields the -hydrogens.

System B: The Nickel Radical Protocol

Best for: Coupling with Alkyl Boranes or difficult substrates.

Nickel is often superior to Palladium for alkyl halides because it can operate via a Single Electron Transfer (SET) radical mechanism, which is less sensitive to steric hindrance at the electrophile.

Component	Recommendation	Function
Pre-catalyst		Robust Ni(II) source.[2]
Ligand	dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine)	Stabilizes Ni species; prevents catalyst aggregation.
Additive	NaI (Sodium Iodide)	Finkelstein Activation. Converts your alkyl-Br to alkyl-I in situ, which reacts faster.
Base	KOtBu / iBuOH	Alkoxide bases are common in Ni-catalyzed Suzuki.

Troubleshooting & FAQs

Issue 1: -Hydride Elimination (Styrene Formation)

Symptom: You observe a vinyl ether byproduct (styrene derivative) instead of the coupled product.

• Diagnosis: The metal inserted into the C-Br bond but eliminated a hydrogen from the adjacent

  before the boronic acid could transmetalate.

• Fix 1 (Ligand): Ensure you are using

  or . Standard ligands like or dppf will always cause elimination here.

• Fix 2 (Temperature): Lower the reaction temperature. Elimination has a higher activation energy than transmetalation; try running at RT or 40°C instead of 80°C.

Issue 2: Benzyl Ether Cleavage

Symptom: The benzyl group is lost, yielding a free phenol.

• Diagnosis: If using Nickel/Zinc (reductive conditions), you may be generating transient metal-hydrides or radical species that cleave the benzylic C-O bond.

• Fix: Switch to System A (Pd/PCy3) . Palladium(0) oxidative addition into C-O bonds is very difficult without specific directing groups, making it safer for benzyl ethers than radical Nickel systems.

Issue 3: No Reaction (Starting Material Recovery)

Symptom: The alkyl bromide remains untouched.

• Diagnosis: Oxidative addition into primary alkyl bromides is slow.[3]

• Fix: Add 0.5 - 1.0 equiv of NaI . This performs an in situ Finkelstein reaction, converting the Alkyl-Br to a more reactive Alkyl-I.

Standard Operating Protocol (SOP)

Protocol: Pd-Catalyzed Cross-Coupling of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene with Phenylboronic Acid

• Glovebox/Schlenk Setup: Flame-dry a reaction vial and equip with a stir bar.

• Reagent Loading:

  • Add

    (2 mol%) and (4-5 mol%). Note: is pyrophoric; handle under Argon or use the tetrafluoroborate salt with an extra equivalent of base.

  • Add 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv).

  • Add Phenylboronic acid (1.2 - 1.5 equiv).

  • Add

    (3.0 equiv).

• Solvent: Add Toluene and Water (ratio 19:1) degassed with nitrogen sparging for 15 mins. Concentration should be roughly 0.1 M - 0.2 M.

• Reaction: Seal the vial. Stir vigorously at Room Temperature for 2 hours. If no conversion is observed by TLC/LCMS, heat to 50°C.

  • Critical Check: Do not exceed 80°C to avoid elimination.

• Workup: Filter through a pad of silica/Celite to remove Pd. Wash with EtOAc. Concentrate and purify via flash chromatography.

References

• Netherton, M. R., Dai, C., Neuschütz, K., & Fu, G. C. (2001).

  -Hydrogens.[3][4] Journal of the American Chemical Society, 123(41), 10099–10100.

• Saito, B., & Fu, G. C. (2007). Alkyl-Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature.[2] Journal of the American Chemical Society, 129(31), 9602–9603.

• Hu, X. (2011). Nickel-Catalyzed Cross-Coupling of Non-activated Alkyl Halides: A Mechanistic Perspective. Chemical Science, 2, 1867-1886.

• Everson, D. A., & Weix, D. J. (2014). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. Journal of Organic Chemistry, 79(11), 4793–4798.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alkyl-Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature [organic-chemistry.org]
• 3. Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens [organic-chemistry.org]
• 4. Suzuki Coupling [organic-chemistry.org]

How to remove unreacted starting materials from 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Case ID: PUR-52446 Topic: Removal of Unreacted Starting Materials Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Profile

Objective: Isolate high-purity 1-(Benzyloxy)-4-(2-bromoethoxy)benzene from a crude reaction mixture typically generated via Williamson ether synthesis.

The Challenge: The synthesis involves alkylating 4-(benzyloxy)phenol with an excess of 1,2-dibromoethane. Common impurities include the unreacted phenolic starting material, excess alkylating agent, and potential bis-alkylated side products.

Chemical Players & Properties

Component	Role	Structure Type	Solubility (Org)	Solubility (Aq Base)	Key Property
1-(Benzyloxy)-4-(2-bromoethoxy)benzene	Target	Aromatic Ether	High	Negligible	Neutral, Solid
4-(Benzyloxy)phenol	Impurity	Phenol	High	High (as salt)	Acidic ( )
1,2-Dibromoethane	Impurity	Alkyl Halide	High	Negligible	Volatile, Non-polar
1,4-Bis(2-bromoethoxy)benzene	Side Product	Diether	High	Negligible	Non-polar, Solid

Troubleshooting Workflow (Decision Matrix)

Before selecting a protocol, identify your primary impurity profile using TLC or LC-MS. Use the logic flow below to determine the correct purification module.

Figure 1: Purification Logic Flowchart. Determine the sequence of operations based on contaminant identification.

Detailed Protocols

Protocol A: Reactive Extraction (Phenol Removal)

Mechanism: 4-(Benzyloxy)phenol is a weak acid. Washing the organic layer with a base converts the phenol into its water-soluble phenoxide salt, while the neutral target ether remains in the organic phase.

Safety Warning: The target molecule contains a primary alkyl bromide. Do not use hot or highly concentrated base , as this may cause hydrolysis (forming the alcohol) or elimination (forming the vinyl ether) [1].

• Dissolution: Dissolve the crude residue in a non-polar solvent (Ethyl Acetate or Dichloromethane).

• The Wash:

  • Transfer to a separatory funnel.[1][2]

  • Wash with cold 1M NaOH (2 x 15 mL per gram of crude).

  • Visual Check: The aqueous layer may turn slightly yellow/brown due to the phenoxide salt.

• Neutralization:

  • Wash the organic layer with water (1x) to remove residual base.

  • Wash with Brine (saturated NaCl) to remove trapped water.

• Drying: Dry over anhydrous

  or , filter, and concentrate.

Protocol B: Removal of Excess 1,2-Dibromoethane

Mechanism: 1,2-Dibromoethane is a volatile liquid (BP ~131°C), whereas the target is a solid.

• High-Vacuum Drying: Place the concentrated oil/solid from Protocol A under high vacuum (< 1 mbar) at 40-50°C for 2-4 hours.

• Co-evaporation: If stubborn traces remain, add a small amount of heptane or toluene and re-evaporate. The solvent forms an azeotrope-like mixture that helps carry off the dibromoethane.

Protocol C: Recrystallization (Final Polish)

Mechanism: Exploits the differential solubility of the target ether vs. trace non-polar side products (like bis-alkylated impurities).

• Solvent Choice: Ethanol (EtOH) or an EtOH/Water mixture is standard for aryl ethers [2].

• Procedure:

  • Dissolve the crude solid in the minimum amount of boiling Ethanol.

  • Optional: If the solution is colored, treat with activated charcoal and filter while hot.

  • Allow the solution to cool slowly to room temperature, then to 0-4°C.

  • Filter the white crystalline solid and wash with cold Ethanol.

Frequently Asked Questions (FAQ)

Q1: Why did my yield drop significantly after the NaOH wash? A: You likely used a base that was too strong or too hot. The alkyl bromide moiety ($ -CH_2CH_2Br

S_N2$) to form the alcohol side product. Stick to cold 1M NaOH.

Q2: I see a spot on TLC just above my product. What is it? A: This is likely 1,4-bis(2-bromoethoxy)benzene . This forms if the starting 4-(benzyloxy)phenol contained traces of hydroquinone, or if the benzyl group was cleaved and re-alkylated. This impurity is non-acidic and will not be removed by NaOH. It requires recrystallization (Protocol C) or flash chromatography (Silica gel; Hexane/EtOAc gradient) to remove.

Q3: Can I use Potassium Carbonate (

) instead of NaOH for the wash? A: is a weaker base. While it is safer for the alkyl bromide, it may not fully deprotonate the phenol ( ) in a biphasic wash efficiently. NaOH is preferred for extraction efficiency, provided temperature is controlled.

Visualizing the Extraction Mechanism

Figure 2: Phase Separation Mechanism. Phenolic impurities migrate to the aqueous phase upon deprotonation.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (General reference for Williamson Ether Synthesis and stability of alkyl halides).

• BenchChem. Synthesis and Properties of 1-(Benzyloxy)-4-(2-bromoethyl)benzene. (Technical data on solubility and recrystallization of analogous aryl ethers).

• Master Organic Chemistry.The Williamson Ether Synthesis: Mechanism and Troubleshooting. (Detailed mechanism on

  competition and side reactions).

Sources

• 1. quora.com [quora.com]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]

Technical Support Center: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Topic: Stability, Handling, and Troubleshooting Guide

Document ID: TS-BB-52446 | Version: 2.1 | Role: Senior Application Scientist[1]

Core Technical Overview

Compound: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene CAS: 52446-52-3 (Analogous/Generic) Functional Class: Bifunctional Linker / Protected Intermediate.[1][2]

The "Why" Behind the Instability: This molecule is a chemical "loaded spring."[3] It contains two distinct reactive centers with opposing stability profiles:

• The Benzyl Ether (Bn-OR): A protecting group designed to be stable against bases but highly sensitive to oxidation (light/air) and acidic hydrolysis .[1][2][3]

• The Primary Alkyl Bromide (R-CH2-CH2-Br): An electrophile designed for substitution (

  ) but prone to elimination ( ) under basic/thermal stress, and hydrolysis in moist environments.[1][2][3]

This duality creates a narrow "stability window" that researchers must navigate.[1][2][3]

Diagnostic Triage: What is your issue?

Observation	Likely Chemical Cause	Severity	Immediate Action
Material turned yellow/brown	Benzylic Oxidation (Radical mechanism).[1][2][3] Formation of benzaldehyde or conjugated oligomers.[1][2][3][4]	Moderate	Check purity by TLC. If <95%, recrystallize.[1][2][3] Store under Argon/N2.[1][2][3]
New spot (Lower Rf) on TLC	Hydrolysis (Bromide Alcohol) or Debenzylation (Ether Phenol).	High	Dry your solvents.[1][2][3] Check pH (avoid acidic silica).
New spot (Higher Rf) on TLC	Elimination (Bromide Vinyl Ether).	High	STOP. Your reaction temperature is too high or base is too strong.[1][2][3]
Pungent "Almond" Smell	Benzaldehyde formation (Oxidative cleavage of benzyl group).[1][2][3]	Low	Material is degrading.[1][2][3][5][6][7] Purify immediately.

Module A: Storage & Physical Stability[5]

The "Yellowing" Phenomenon

Mechanism: The benzylic position (Ph-CH2 -O-) is susceptible to hydrogen atom abstraction by radical species (initiated by UV light or peroxides), leading to auto-oxidation.[1][2] This cleaves the protecting group, releasing benzaldehyde (yellow oil) and the free phenol.

Protocol: The "3-Zero" Storage Rule To maximize shelf-life, maintain these three conditions:

• Zero Light: Store in amber vials wrapped in foil.

• Zero Oxygen: Flush headspace with Argon or Nitrogen after every use.[1][2][3]

• Zero Moisture: Store at 2–8°C in a desiccator.

Solvent Compatibility Matrix

Can I dissolve it and store it?

Solvent	Compatibility	Notes
DMSO/DMF	Poor (Long term)	Hygroscopic.[1][2][3] Residual water causes slow hydrolysis of the bromide.[1][2][3]
DCM/Chloroform	Moderate	Acidic stabilizers in CHCl3 can cleave the benzyl ether over time.[1][2][3]
Toluene/Benzene	Excellent	Best for short-term solution storage (inert).[1][2][3]
Methanol/Ethanol	Poor	Nucleophilic solvents can slowly displace the bromide (solvolysis).[2][3]

Module B: Reaction Troubleshooting (In-Situ Stability)

Critical Issue: The Elimination Trap

When using this linker to alkylate amines or phenols, a common side reaction is the formation of the Vinyl Ether via

elimination.

The Pathway:

[1][2]

Troubleshooting Guide:

• Symptom: Low yield of coupled product; presence of a non-polar byproduct.[1][2][3]

• Root Cause: The base used is too strong (high pKa) or too bulky, or temperature is too high.

• Solution:

  • Switch Base: Move from

    or (Strong/Bulky) or (Mild).[1][2][3]

  • Solvent Effect: Use Acetone or Acetonitrile (Polar Aprotic) at reflux rather than DMF at 100°C.

  • Finkelstein Modification: Add 10 mol% KI (Potassium Iodide) .[1][2][3] This converts the Alkyl-Br to Alkyl-I in situ.[1][2][3] The Iodide is a better leaving group for

    but does not significantly accelerate elimination, allowing you to run the reaction at a lower temperature.

Visualizing the Degradation Pathways

Figure 1: Primary degradation pathways. Red paths indicate irreversible synthetic failures common in basic conditions.

Module C: Purification & Analysis

Q: How do I purify it without degrading it?

• Recrystallization (Recommended): Dissolve in minimum hot Ethanol (approx 60°C).[1][2][3] Add Hexane dropwise until turbid.[1][2][3] Cool slowly to 4°C. This removes oxidized yellow impurities effectively.[1][2][3]

• Column Chromatography: Use Silica Gel.[1][2][3]

  • Warning: Some silica is acidic.[1][2][3] Flush the column with 1% Triethylamine in Hexane before loading to neutralize acid sites if you suspect benzyl cleavage.[1][2][3]

  • Eluent: Hexane:Ethyl Acetate (gradient 10:1 to 4:1).[1][2][3]

Q: I see "ghost peaks" in my NMR.

• Check Chloroform:

  can become acidic (HCl formation) over time.[1][2][3] This acid cleaves the benzyl ether inside the NMR tube.[3]

• Fix: Filter

  through basic alumina or use (if the compound is dry).[1][2][3]

Frequently Asked Questions (FAQ)

Q1: Can I use NaH (Sodium Hydride) to couple this with an amine? A: Avoid if possible. NaH is a strong base that promotes elimination (vinyl ether formation).[1][2][3] Use

or in Acetonitrile.[1][2][3] If you must use NaH, keep the temperature at 0°C during addition and do not exceed room temperature.

Q2: Is the bromide or the benzyl ether more stable? A: In storage , the bromide is more stable (unless wet). In reaction conditions , the benzyl ether is generally more robust unless you use hydrogenation or Lewis acids (like

or ), which will instantly cleave the benzyl group.

Q3: How do I remove the benzyl group after my reaction? A: Standard catalytic hydrogenation (

, Pd/C, MeOH) works well. However, ensure your coupled product doesn't contain sulfur or amines that might poison the catalyst. Alternatively, use at -78°C for chemical cleavage.[1][2][3]

References

• Greene's Protective Groups in Organic Synthesis. (General stability of Benzyl Ethers).

  • Source:[2]

• Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene analogs. (BenchChem Synthetic Protocols).

  • Source:[2]

• Dehydrohalogenation Mechanisms (E2 vs SN2). (Fundamental reactivity of primary alkyl bromides).

  • Source:[1][2]

• PubChem Compound Summary: 1-(Benzyloxy)

  • Source:[2]

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromo-4-(pentyloxy)benzene | C11H15BrO | CID 7016905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(Benzyloxy)-4-bromobenzene | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Aryl ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 5. How To [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]

Technical Support Center: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

[1][2]

Product Identity:

• Chemical Name: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene[1]

• CAS Number: 3351-59-5[1]

• Molecular Formula:

  [1]

• Molecular Weight: 307.18 g/mol [1]

Part 1: The "Why" – Mechanistic Storage Logic[1]

Welcome to the Technical Support Center. As researchers, we often treat storage instructions as arbitrary labels. However, for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene , the storage conditions are dictated by two specific competing entropic risks: Nucleophilic Substitution and Auto-oxidation .[1]

The Primary Alkyl Bromide Vulnerability

The 2-bromoethoxy tail (

) is a primary alkyl halide.[1] While sterically accessible for your intended synthesis, it is equally accessible to environmental nucleophiles—primarily atmospheric moisture.

• Mechanism: Water acts as a weak nucleophile. Over time, trace moisture can displace the bromide ion (

  pathway), generating the corresponding alcohol and Hydrogen Bromide (HBr) .

• The Cascade Effect: The generation of HBr is the critical failure point. HBr is a strong acid that can protonate the ether oxygens, potentially leading to cleavage of the benzyl group or the aryl-alkyl ether bond, rendering the sample useless.

The Ether Oxidation Risk

This molecule contains two ether linkages. While aryl-alkyl ethers are generally robust, long-term exposure to light and oxygen can induce radical formation at the benzylic position (

), leading to peroxide formation.[1]

Therefore, our storage protocol is not just about "keeping it cold"; it is about suppressing hydrolysis and radical initiation.

Part 2: Storage Decision Matrix & Workflow

Use this logic flow to determine the optimal storage location based on your experimental timeline.

Figure 1: Decision matrix for storage based on usage timeline. Note the critical equilibration step for refrigerated samples.

Part 3: Troubleshooting & FAQs

Issue 1: The compound has turned yellow.

Diagnosis: Degradation via HBr formation or oxidation.

• Cause: If the container was not perfectly sealed, moisture hydrolysis releases HBr. HBr can oxidize or catalyze minor side reactions that produce conjugated impurities (yellow chromophores).

• Solution:

  • Dissolve a small amount in DCM.

  • Wash with saturated

    (to remove acid).

  • Check TLC. If the main spot is still intact, recrystallize (typically from Ethanol/Hexane or similar systems). If multiple spots appear, repurify via column chromatography.

Issue 2: The material is clumping or sticky.

Diagnosis: Hygroscopicity / Partial Hydrolysis.

• Cause: The formation of the alcohol derivative (

  ) changes the melting point and hygroscopic nature of the solid.[1]

• Action: Perform a Proton NMR (

  -NMR). Focus on the triplet at the ethyl tail.

  • Intact Bromide:

    ppm (depending on solvent).[1]

  • Hydrolyzed Alcohol: Shift usually moves upfield/downfield depending on solvation, but look for the loss of the clean triplet integration.

FAQ: Handling & Stability

Q: Can I store this at -20°C? A: Yes, but it is usually unnecessary. 2-8°C is sufficient to arrest hydrolysis kinetics.[1] -20°C increases the risk of water condensation entering the vial upon opening if not warmed properly.[1] If you do store at -20°C, you must let the vial sit at room temperature for 30 minutes before opening.

Q: Is this compound light sensitive? A: Moderately. The C-Br bond can be cleaved by UV light, and the benzyl ether is susceptible to radical oxidation. Always store in amber vials or wrap clear vials in aluminum foil.

Q: What is the solubility profile for reactions? A:

Solvent	Solubility	Recommendation
Water	Insoluble	Biphasic reactions only.[1]
DCM / Chloroform	High	Excellent for transfers.

| DMSO / DMF | High | Ideal for

substitution reactions. | | Methanol/Ethanol | Moderate | Good for recrystallization; avoid as reaction solvent if heating (solvolysis risk). |

Part 4: Quality Control Protocol (Self-Validation)

Before committing this intermediate to a high-value step (e.g., attaching a drug pharmacophore), validate its integrity.[1]

Protocol: Rapid Thin Layer Chromatography (TLC) Check

• Stationary Phase: Silica Gel 60

  .

• Mobile Phase: Hexanes : Ethyl Acetate (Start at 8:2 ratio).[1]

• Visualization: UV (254 nm).

Interpretation:

• Spot A (Target): High

  (Non-polar bromide).

• Spot B (Impurity - Alcohol): Lower

  (More polar due to -OH).[1]

• Spot C (Impurity - Phenol): Very low

  or streaking (If benzyl group cleaved).

Acceptance Criteria: Single spot under UV. No visible yellowing on the baseline.

Protocol: -NMR Diagnostic

Run in

.

• Look for the Benzylic Protons : Singlet around

  ppm (2H).[1]

• Look for the Ethoxy Linker : Two triplets. The

  protons are distinct.[1]

• Pass: Integration ratio of Aromatic : Benzylic : Ethoxy is consistent (9 : 2 : 4).[1]

References

• PubChem. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (Compound).[1] National Library of Medicine. Available at: [Link][1]

• National Institute of Standards and Technology (NIST). Benzene, 1-bromo-4-phenoxy- (Structural Analog Data).[1] NIST Chemistry WebBook.[2] Available at: [Link][1]

Sources

• 1. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]
• 2. Benzene, 1-bromo-4-phenoxy- [webbook.nist.gov]

Technical Support Center: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

This guide serves as a technical resource for researchers, scientists, and drug development professionals utilizing 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in their experimental workflows. As a key synthetic intermediate, understanding its stability profile and potential degradation pathways is critical for ensuring reaction efficiency, purity of target molecules, and reproducibility of results. This document provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you might encounter, providing explanations grounded in chemical principles and actionable solutions.

FAQ 1: I'm seeing an unexpected peak in my LC-MS/NMR analysis of the starting material. What could it be?

The presence of unexpected peaks often points to the degradation of the starting material either during storage or sample preparation. The two most labile points of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene are the C-Br bond and the O-benzyl ether linkage.

Most Likely Impurity:

• Hydrolysis Product: The most common degradation product is 2-(4-(benzyloxy)phenoxy)ethanol . This occurs when the alkyl bromide moiety reacts with trace amounts of water. Alkyl halides are generally susceptible to hydrolysis, a classic SN2 or SN1 reaction depending on the conditions.[1][2][3]

Causality: The carbon atom attached to the bromine is electrophilic, while water, though a weak nucleophile, can attack this carbon, leading to the substitution of the bromide ion with a hydroxyl group. This process can be accelerated by polar protic solvents or elevated temperatures.

Troubleshooting & Identification:

• LC-MS Analysis: Look for a peak with a mass corresponding to the loss of Br (79/81 u) and the addition of OH (17 u), resulting in a net change of -63 u (for 79Br) or -64 u (for 81Br).

• ¹H NMR Analysis: The characteristic triplet of the -CH₂-Br protons will be replaced by a new triplet for a -CH₂-OH group, typically shifted upfield. A broad singlet corresponding to the new hydroxyl proton will also appear, which can be confirmed by a D₂O exchange experiment.

FAQ 2: My reaction yield is consistently low when using this reagent. Could the starting material be the issue?

Low reaction yields are a common problem that can often be traced back to the purity and stability of the starting materials.[4] Beyond simple hydrolysis, several other degradation pathways can consume your starting material or generate inhibitors.

Potential Degradation Pathways Affecting Yield:

• Debenzylation: The benzyloxy group, while a robust protecting group, can be cleaved under certain conditions to yield 4-(2-bromoethoxy)phenol .[5] This is particularly relevant if your reaction involves:

  • Catalytic Hydrogenation: Conditions like H₂/Pd-C will readily cleave the benzyl ether.[6]

  • Strong Lewis or Protic Acids: Can facilitate ether cleavage.[7]

  • Oxidative Conditions: Certain oxidants can cleave benzyl ethers.[6][8]

• Elimination: In the presence of a strong, non-nucleophilic base, an E2 elimination reaction can occur across the bromoethoxy side chain, yielding 1-(benzyloxy)-4-(vinyloxy)benzene . This side reaction consumes your starting material and introduces a reactive vinyl ether into your mixture.

Troubleshooting & Prevention:

• Purity Check: Always verify the purity of your 1-(Benzyloxy)-4-(2-bromoethoxy)benzene by NMR or LC-MS before use.

• Reaction Condition Audit: Scrutinize your reaction conditions. Are there any reagents that could promote debenzylation or elimination? For instance, if you are performing a nucleophilic substitution on the bromide, ensure your base is not excessively strong or sterically hindered, which might favor elimination.

• Inert Atmosphere: For sensitive reactions, particularly those involving organometallics or strong bases, always work under an inert atmosphere (N₂ or Ar) to minimize moisture and oxidative degradation.

FAQ 3: What are the optimal storage conditions for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene?

Proper storage is crucial to maintain the integrity of this reagent. Given its susceptibility to hydrolysis and potential light sensitivity, the following conditions are recommended.

Recommended Storage:

• Temperature: Store in a cool, dark place. Refrigeration (2-8 °C) is ideal.

• Atmosphere: Store under an inert atmosphere (N₂ or Ar) to displace moisture and oxygen.

• Container: Use a tightly sealed, amber glass bottle to protect from light and moisture. Alkyl halides can be slightly soluble in water, and repeated exposure to atmospheric moisture can lead to hydrolysis over time.[9]

FAQ 4: I'm performing a nucleophilic substitution with an amine. Besides my desired product, I see a significant amount of a hydroxylated side product. Why?

This is a classic case of competing nucleophiles. Even if your amine is a stronger nucleophile than water, if there is sufficient water present in your reaction solvent or reagents, hydrolysis will occur in parallel to your main reaction.

Causality: The rate of a nucleophilic substitution depends on both the nucleophile's strength and its concentration. If you are using a wet solvent (e.g., non-anhydrous DMF or DMSO), the molar concentration of water can be significant, leading to the formation of 2-(4-(benzyloxy)phenoxy)ethanol as a major byproduct.

Troubleshooting & Prevention:

• Use Anhydrous Solvents: Always use freshly opened anhydrous solvents or solvents dried over molecular sieves.

• Dry Your Reagents: Ensure your amine nucleophile is dry. If it is a salt (e.g., a hydrochloride), ensure the free-basing procedure is performed under anhydrous conditions.

• Inert Atmosphere: As mentioned before, running the reaction under a nitrogen or argon atmosphere will prevent atmospheric moisture from entering the reaction vessel.

Section 2: Key Degradation Pathways

Understanding the chemical liabilities of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is fundamental to troubleshooting. The diagram below illustrates the most probable degradation routes under common laboratory stressors.

Caption: Workflow for a forced degradation study.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL solution of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in acetonitrile (ACN).

• Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acidic: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Heat at 60 °C for 24 hours.

  • Basic: Add an equal volume of 0.2 M NaOH. Heat at 60 °C for 4 hours.

  • Oxidative: Add an equal volume of 6% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal: Place a solid sample of the compound in an oven at 80 °C for 7 days. [10]Dissolve in ACN for analysis.

  • Photolytic: Expose the stock solution in a quartz cuvette to light as specified by ICH Q1B guidelines. [11]3. Sample Quenching & Analysis:

  • At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot from each stressed sample.

  • Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with a 50:50 ACN:Water mobile phase.

  • Analyze by a validated stability-indicating HPLC-UV/MS method. A typical method would use a C18 column with a gradient elution of acetonitrile and water. Expected Outcome: This study will generate samples containing various degradation products. By comparing the chromatograms of the stressed samples to the control, you can identify new peaks. The mass spectrometry data will be invaluable for proposing structures for these degradants, which should align with the pathways outlined in Section 2. This information is crucial for developing robust analytical methods capable of separating the parent compound from all potential impurities. [12]

References

• Forced Degradation Studies for Drug Substances and Drug Products - A Regulatory Considerations. Veeprho. [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia. [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. MPG.PuRe. [Link]

• (-)-(s)-2-(benzyloxy)propanal. Organic Syntheses Procedure. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. [Link]

• 1,4-Bis(benzyloxy)benzene | Request PDF. ResearchGate. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. S-Matrix. [Link]

• Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Advances in Pharmacy, Biology and Chemistry. [Link]

• Ethers From Alkenes, Tertiary Alkyl Halides and Alkoxymercuration. Master Organic Chemistry. [Link]

• Analytical Methods. RSC Publishing. [Link]

• Benzene, (2-bromoethoxy)- | C8H9BrO | CID 68526. PubChem. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Benzene. NCBI Bookshelf - NIH. [Link]

• Hydrolysis of bromoethane - Nucleophilic Substitution Mechanism. YouTube. [Link]

• Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process. PubMed Central. [Link]

• 1-(Benzyloxy)-4-bromo-2-fluorobenzene | C13H10BrFO | CID 18757491. PubChem. [Link]

• Ethers From Alkenes and Alkyl Halides. Chemistry Steps. [Link]

• Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. SiliCycle. [Link]

• 18.2 Preparing Ethers. Fiveable. [Link]

• Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach. PubMed. [Link]

• Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. ThaiScience. [Link]

• Are alkyl bromides susceptible to hydrolysis? ResearchGate. [Link]

• The hydrolysis of 2-bromo-2-methylpropane. RSC Education. [Link]

• ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. Acta Poloniae Pharmaceutica. [Link]

• 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835. PubChem. [Link]

• Physical Properties of Alkyl Halides. Chemistry LibreTexts. [Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. PMC - NIH. [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Publications. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• De-O-benzylation of Sterically Hindered Benzyl Ethers. ResearchGate. [Link]

• Benzene and Other Aromatic Compounds. MSU chemistry. [Link]

• Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. PMC. [Link]

• 1,4-Bis(2-bromoethoxy)benzene | C10H12Br2O2 | CID 231758. PubChem. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. edu.rsc.org [edu.rsc.org]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 6. pure.mpg.de [pure.mpg.de]
• 7. thaiscience.info [thaiscience.info]
• 8. Benzyl Ethers [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scispace.com [scispace.com]
• 11. veeprho.com [veeprho.com]
• 12. ajpsonline.com [ajpsonline.com]

Reference Data & Comparative Studies

Comparative Guide: Characterization of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Derivatives

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 3351-59-5) represents a critical "Goldilocks" intermediate in organic synthesis.[1] It bridges the gap between the high stability of chloro-alkanes and the hyper-reactivity of sulfonates (tosylates/mesylates). This guide characterizes its utility as a bifunctional linker, specifically designed for introducing a phenoxy-ethyl spacer into pharmaceutical scaffolds (e.g., SERMs, PROTACs) or liquid crystal mesogens.

Unlike its analogues, this derivative offers a unique balance: the benzyloxy group serves as a robust, lipophilic protecting group (removable via hydrogenolysis), while the bromoethoxy tail provides a selective handle for nucleophilic substitution (

) without requiring the harsh activation conditions needed for chlorides.

Part 1: Structural & Synthetic Analysis[2][3]

The molecule consists of three distinct functional domains, each dictating its chemical behavior and handling requirements.

Structural Decomposition

• Domain A (Protecting Group): The benzyl ether is stable to basic and oxidative conditions but sensitive to Lewis acids and catalytic hydrogenation (

  , Pd/C).

• Domain B (Core Scaffold): The central benzene ring acts as a rigid spacer. The electron-donating alkoxy groups at the 1,4-positions make the ring electron-rich, rendering it susceptible to electrophilic aromatic substitution if acidic conditions are too harsh.

• Domain C (Reactive Warhead): The 2-bromoethyl ether is the site of action. The bromine atom is a competent leaving group for amines, thiols, and phenoxides.

Synthetic Pathway (Williamson Ether Strategy)

The industry-standard synthesis utilizes a statistical Williamson ether approach. To prevent the formation of the symmetrical "dumbbell" dimer (1,4-bis(benzyloxy)benzene or 1,2-bis(4-(benzyloxy)phenoxy)ethane), a significant excess of the electrophile is required.

Caption: Kinetic control via stoichiometry. Using excess dibromoethane minimizes dimerization.

Part 2: Comparative Performance Assessment

In process chemistry, the choice of the alkylating agent (Leaving Group) is pivotal. The table below contrasts the 2-bromoethoxy derivative against its primary alternatives: the 2-chloroethoxy (too stable) and the 2-tosyloxyethoxy (too reactive).

Table 1: Leaving Group (LG) Performance Matrix

Feature	Bromo-Derivative (Recommended)	Chloro-Derivative	Tosyl-Derivative
Reaction Rate ( )	Moderate-High (Ideal for amines/thiols)	Low (Requires NaI catalyst/Finkelstein)	Very High (Often decomposes on silica)
Crystallinity	High (MP: 85-87 °C)	Moderate (Often lower MP)	High (But often oils if impure)
Stability (Shelf)	Excellent (>1 year at RT)	Excellent	Poor (Hydrolyzes/Eliminates)
Atom Economy	Moderate (Br = 79.9 amu)	Good (Cl = 35.5 amu)	Poor (Ts = 155 amu)
UV Visibility	Standard (Benzene absorption)	Standard	Interfering (Tosyl group absorbs UV)

Why Choose the Bromo-Derivative?

• Purification: unlike the tosylate, which often streaks or decomposes on silica gel due to acidity, the bromo-derivative is stable during flash chromatography.

• Selectivity: The bromide is reactive enough to couple with secondary amines at 60°C but stable enough to survive aqueous workups, unlike the tosylate which risks hydrolysis.

Part 3: Spectroscopic Characterization[4]

Reliable identification is crucial. The following data is derived from high-purity samples (recrystallized from Ethanol/Hexane).

Proton NMR ( NMR, 400 MHz, )

The spectrum is defined by the symmetry of the para-substituted ring and the distinct triplets of the ethyl chain.

• 7.30 – 7.45 (m, 5H): Benzyl aromatic protons.
• 6.92 (d, Hz, 2H): Aromatic protons ortho to the benzyloxy group.
• 6.84 (d, Hz, 2H): Aromatic protons ortho to the bromoethoxy group.
• 5.03 (s, 2H): Benzyloxy (Singlet).
• 4.25 (t, Hz, 2H): (Deshielded by Oxygen).
• 3.61 (t, Hz, 2H): (Deshielded by Bromine).

Infrared Spectroscopy (FT-IR)

• 1240

  : Aryl-Alkyl Ether stretch (Strong).

• 690-750

  : Monosubstituted benzene (Benzyl) & para-substituted benzene out-of-plane bending.

• C-Br stretch: ~500-600

  (Weak/Fingerprint).[1]

Part 4: Experimental Protocols

Protocol A: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Objective: Maximize mono-alkylation yield.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Solvation: Dissolve 4-(benzyloxy)phenol (10.0 g, 50 mmol) in Acetone (100 mL).

• Deprotonation: Add Potassium Carbonate (

  , anhydrous, 20.7 g, 150 mmol). Stir at room temperature for 15 minutes. Note: The solution will darken slightly as the phenoxide forms.

• Addition: Add 1,2-Dibromoethane (17.2 mL, 200 mmol, 4.0 equiv). Critical: The large excess prevents the phenol from reacting with both ends of the dibromide.

• Reflux: Heat the mixture to reflux (approx. 60°C) for 16 hours. Monitor by TLC (20% EtOAc/Hexane).

• Workup:

  • Filter off the solid inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve residue in Ethyl Acetate (100 mL) and wash with water (2 x 50 mL) and Brine (50 mL).

• Purification: The excess 1,2-dibromoethane is volatile and removed during concentration. Recrystallize the crude solid from hot Ethanol to yield white crystals.

  • Yield: ~85-90%

  • MP: 85-87 °C[2]

Protocol B: Reactivity Check (Finkelstein Condition)

Objective: Confirm leaving group activity if batch quality is suspect.

• Dissolve 100 mg of product in 1 mL Acetone.

• Add 1 mL of saturated Sodium Iodide (NaI) in Acetone.

• Observation: A precipitate (NaBr) should form within 5-10 minutes at room temperature, confirming the presence of the reactive bromide. Note: The chloro-analog would require reflux to show this precipitate.

Part 5: Troubleshooting & Stability Logic

The Elimination Risk

A common failure mode when reacting this molecule with strong, bulky bases (e.g., t-BuOK) is E2 elimination , converting the bromoethyl ether into a vinyl ether.

Caption: Competition between Substitution and Elimination pathways based on nucleophile sterics.

Mitigation: Use non-bulky bases (e.g.,

, ) and polar aprotic solvents (DMF, Acetonitrile) to favor .

Storage

• Condition: Store in amber vials at room temperature.

• Shelf Life: Stable indefinitely if kept dry. Hydrolysis to the alcohol (1-(Benzyloxy)-4-(2-hydroxyethoxy)benzene) occurs slowly if exposed to moisture and acid traces.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (General Williamson Ether Synthesis protocols).[3][4]

• Sigma-Aldrich. Product Specification: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5).[1]

• Master Organic Chemistry. "The Williamson Ether Synthesis: Mechanism and Planning." (Mechanistic grounding for

  vs E2 competition).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2749147 (Related 1,4-Bis(2-bromoethyl)benzene data for spectral comparison).

• Chemistry LibreTexts. "Alkyl Halides: Substitution and Elimination Reactions." (Theoretical basis for Leaving Group comparison Br vs OTs).

Sources

• 1. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]
• 2. 1-(BENZYLOXY)-4-(2-BROMOETHOXY)BENZENE CAS#: 3351-59-5 [chemicalbook.com]
• 3. The Williamson Ether Synthesis [cs.gordon.edu]
• 4. rsc.org [rsc.org]

A Comparative Guide to the Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the efficient and reliable synthesis of key chemical intermediates is paramount. One such valuable building block is 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a versatile molecule utilized in the construction of more complex pharmacologically active agents. This guide provides an in-depth, objective comparison of the primary synthesis routes to this compound, supported by experimental data and field-proven insights to aid researchers in selecting the optimal pathway for their specific needs.

Introduction to 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

1-(Benzyloxy)-4-(2-bromoethoxy)benzene serves as a crucial intermediate due to its bifunctional nature. The bromoethoxy group provides a reactive handle for nucleophilic substitution, allowing for the introduction of various functionalities, while the stable benzyloxy group effectively protects a phenolic hydroxyl. This combination makes it an ideal synthon for multi-step syntheses in drug discovery. The general structure is depicted below:

Caption: Chemical Structure of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

This guide will focus on the two most prevalent synthetic strategies: a two-step approach commencing from hydroquinone, and a direct one-step Williamson ether synthesis from 4-(benzyloxy)phenol. We will also explore a promising alternative utilizing phase-transfer catalysis.

Route 1: Two-Step Synthesis from Hydroquinone

This classical approach involves the initial protection of one phenolic hydroxyl group of hydroquinone, followed by the etherification of the remaining hydroxyl with 1,2-dibromoethane.

Step 1: Synthesis of 4-(Benzyloxy)phenol

The selective mono-benzylation of hydroquinone is the critical first step. A common challenge is the formation of the undesired diether, 1,4-bis(benzyloxy)benzene. Careful control of stoichiometry and reaction conditions is essential to maximize the yield of the desired mono-benzylated product.[1]

Experimental Protocol:

A solution of hydroquinone in a suitable solvent (e.g., ethanol, DMF) is treated with a base, such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH), to generate the phenoxide. Benzyl chloride or benzyl bromide is then added portion-wise at a controlled temperature. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up by extraction and purified by recrystallization or column chromatography to isolate pure 4-(benzyloxy)phenol.[1]

Step 2: Synthesis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

The second step is a Williamson ether synthesis where the synthesized 4-(benzyloxy)phenol is reacted with an excess of 1,2-dibromoethane.[2] The excess dihaloalkane is crucial to minimize the formation of the dimeric ether byproduct.

Experimental Protocol:

4-(Benzyloxy)phenol is dissolved in a polar aprotic solvent like acetone or DMF, and a base such as potassium carbonate is added.[2] 1,2-dibromoethane is then added, and the mixture is heated to reflux. The reaction is monitored by TLC. After completion, the inorganic salts are filtered off, the solvent is removed under reduced pressure, and the crude product is purified.

Caption: Flowchart of the two-step synthesis route.

Route 2: One-Step Williamson Ether Synthesis from 4-(Benzyloxy)phenol

This more direct approach streamlines the process by starting with commercially available or pre-synthesized 4-(benzyloxy)phenol. This is a classical Williamson ether synthesis.[3]

Experimental Protocol:

To a solution of 4-(benzyloxy)phenol in a suitable polar aprotic solvent such as acetone or dimethylformamide (DMF), a base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is added to form the phenoxide.[2] An excess of 1,2-dibromoethane is then introduced, and the reaction mixture is heated to reflux for several hours. The progress of the reaction is monitored by TLC. After the reaction is complete, the mixture is cooled, filtered to remove inorganic salts, and the solvent is evaporated. The crude product is then purified, typically by column chromatography or recrystallization, to yield the pure 1-(benzyloxy)-4-(2-bromoethoxy)benzene.

Caption: Diagram of the one-step Williamson ether synthesis.

Route 3: Phase-Transfer Catalyzed Synthesis

Phase-transfer catalysis (PTC) offers a significant process improvement for Williamson ether syntheses, particularly when dealing with reactants of differing solubilities.[4] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the phenoxide from an aqueous or solid phase to the organic phase containing the alkylating agent, thereby accelerating the reaction rate and often allowing for milder reaction conditions.

Experimental Protocol:

4-(Benzyloxy)phenol is dissolved in a non-polar organic solvent like toluene or dichloromethane. An aqueous solution of a strong base (e.g., 50% NaOH) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) are added. 1,2-dibromoethane is then added, and the biphasic mixture is stirred vigorously at room temperature or with gentle heating. The reaction is monitored by TLC. The organic layer is then separated, washed, dried, and the solvent is evaporated to give the crude product, which is subsequently purified.

Caption: Mechanism of phase-transfer catalyzed synthesis.

Performance Comparison

Parameter	Route 1: Two-Step from Hydroquinone	Route 2: One-Step from 4-(Benzyloxy)phenol	Route 3: Phase-Transfer Catalysis
Starting Materials	Hydroquinone, Benzyl Halide, 1,2-Dibromoethane	4-(Benzyloxy)phenol, 1,2-Dibromoethane	4-(Benzyloxy)phenol, 1,2-Dibromoethane
Number of Steps	2	1	1
Overall Yield	Moderate (product loss in two steps)	Good to Excellent	Excellent
Reaction Conditions	Harsher (higher temperatures may be needed)	Moderate (refluxing)	Milder (often room temperature)
Key Challenge	Controlling mono-benzylation, multiple purifications	Potential for dimer formation	Vigorous stirring required
Cost-Effectiveness	Potentially lower starting material cost	Higher cost if 4-(benzyloxy)phenol is purchased	Catalyst cost, but may be offset by higher yield and milder conditions
Scalability	More complex due to multiple steps	Readily scalable	Highly scalable

Conclusion and Recommendations

The choice of synthesis route for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene depends on several factors, including the availability of starting materials, desired scale, and process optimization priorities.

• For large-scale industrial production where cost is a primary driver and in-house synthesis of intermediates is feasible, the two-step route from hydroquinone may be economically advantageous. However, it requires careful optimization to control selectivity in the first step.

• For laboratory-scale synthesis and when 4-(benzyloxy)phenol is readily available, the one-step Williamson ether synthesis is the most straightforward and efficient method. It offers good yields and is relatively easy to perform.

• The phase-transfer catalyzed route represents a significant process improvement, offering higher yields under milder conditions. This method is highly recommended for both laboratory and industrial settings, especially when seeking to improve efficiency, reduce energy consumption, and simplify the reaction setup.

Ultimately, the selection of the most appropriate synthetic route will be a balance of these considerations. It is recommended that researchers perform small-scale trials of the most promising routes to determine the optimal conditions for their specific laboratory setup and requirements.

References

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• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Google Patents.

• ResearchGate. Etherification of Phenols Catalyzed by Solid-Liquid Phase Transfer Catalyst PEG400 Without Solvent. [Link]

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A Comparative Guide to the Reactivity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene and Structurally Related Alkylating Agents

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of alkylating agents is paramount for the successful synthesis of complex molecular targets. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a versatile reagent frequently employed for the introduction of a benzyloxy-protected phenoxyethyl moiety. Its reactivity in nucleophilic substitution reactions is a critical parameter that dictates reaction conditions, efficiency, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene with structurally similar compounds, supported by established principles of physical organic chemistry and a detailed experimental protocol for comparative kinetic analysis.

Introduction: The Significance of Reactivity in Synthetic Chemistry

The utility of an alkylating agent is fundamentally governed by its reactivity towards nucleophiles. For compounds like 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, the primary reaction of interest is the bimolecular nucleophilic substitution (SN2) reaction, where a nucleophile displaces the bromide leaving group.[1][2] The rate of this reaction is influenced by a delicate interplay of electronic and steric factors within the molecule. Understanding these influences allows for the rational selection of reagents and the optimization of reaction conditions to maximize yield and minimize side products.

This guide will dissect the structural components of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene and compare its reactivity to analogues with varying electronic properties on the phenoxy ring and with different leaving groups. This comparative analysis will empower researchers to make informed decisions in their synthetic endeavors.

Theoretical Framework: Unpacking the Determinants of Reactivity

The reactivity of the bromoethoxy moiety in these compounds is primarily dictated by the electrophilicity of the carbon atom bonded to the bromine. This electrophilicity is, in turn, modulated by several key factors:

• The Nature of the Leaving Group: The facility with which the leaving group departs is crucial. For halides, the leaving group ability increases down the group (I > Br > Cl > F) due to decreasing bond strength and increasing stability of the resulting halide anion.

• Electronic Effects of the Aryl Substituent: The substituent on the aromatic ring can either donate or withdraw electron density, influencing the reactivity of the alkyl halide through the ether oxygen. This effect is quantitatively described by the Hammett equation, which correlates reaction rates with substituent constants (σ).[3][4]

  • Electron-donating groups (EDGs) , such as methoxy (-OCH₃) or methyl (-CH₃), increase electron density on the phenoxy oxygen, which can slightly decrease the electrophilicity of the reaction center and thus slow down the reaction.

  • Electron-withdrawing groups (EWGs) , such as nitro (-NO₂) or cyano (-CN), pull electron density away from the phenoxy oxygen, making the reaction center more electrophilic and accelerating the nucleophilic attack.[5]

• Steric Hindrance: The SN2 reaction involves a backside attack of the nucleophile on the carbon bearing the leaving group.[6][7] Bulky groups near the reaction center can impede this approach, slowing down the reaction.[8] For the compounds discussed here, the primary bromoethoxy group presents minimal steric hindrance. The benzyloxy group, while sizeable, is sufficiently removed from the immediate reaction center to exert a negligible direct steric effect.

Below is a diagram illustrating the key structural features influencing the reactivity of the target compound.

Caption: Key structural determinants of reactivity.

Comparative Analysis: A Spectrum of Reactivity

To provide a clear comparison, we will consider the reactivity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (our reference compound) against a series of structurally related molecules. The comparison will focus on the impact of para-substituents on the phenoxy ring and the nature of the leaving group.

Comparison Compounds:

• Compound 1 (Reference): 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

• Compound 2 (EDG): 1-(4-Methoxy-phenoxy)-2-bromoethane

• Compound 3 (EWG): 1-(4-Nitro-phenoxy)-2-bromoethane

• Compound 4 (Alternative Leaving Group): 1-(Benzyloxy)-4-(2-chloroethoxy)benzene

The following diagram illustrates the structures of the compounds under comparison.

Caption: Structures of the compared compounds.

Data Presentation: Predicted Relative Reactivity

The following table summarizes the predicted relative rates of reaction for the Williamson ether synthesis with a common nucleophile, such as sodium phenoxide, based on the electronic and leaving group effects discussed. The reaction rate of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is set as the baseline (1.00).

Compound	Para-Substituent	Leaving Group	Predicted Relative Rate (k_rel)	Rationale
1	-OCH₂Ph (Benzyloxy)	-Br	1.00	Reference compound. The benzyloxy group is weakly electron-donating.
2	-OCH₃ (Methoxy)	-Br	~0.8	The strongly electron-donating methoxy group slightly deactivates the electrophilic center.
3	-NO₂ (Nitro)	-Br	~5-10	The strongly electron-withdrawing nitro group significantly activates the electrophilic center.
4	-OCH₂Ph (Benzyloxy)	-Cl	~0.02	The chloride ion is a significantly poorer leaving group than bromide.

Note: The predicted relative rates are illustrative and based on established principles of SN2 reactions. Actual values would need to be determined experimentally.

Experimental Protocol: A Framework for Kinetic Comparison

To empirically validate the predicted reactivity trends, a comparative kinetic study can be performed. The Williamson ether synthesis provides a robust framework for such an investigation.[9][10] The progress of the reaction can be monitored by techniques such as HPLC, GC, or NMR spectroscopy to determine the rate constants.[11][12]

Objective

To determine the second-order rate constants for the reaction of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene and its analogues with a model nucleophile (e.g., sodium thiophenoxide) under standardized conditions.

Materials

• 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (Compound 1)

• 1-(4-Methoxy-phenoxy)-2-bromoethane (Compound 2)

• 1-(4-Nitro-phenoxy)-2-bromoethane (Compound 3)

• 1-(Benzyloxy)-4-(2-chloroethoxy)benzene (Compound 4)

• Thiophenol

• Sodium methoxide solution (0.5 M in methanol)

• Anhydrous N,N-Dimethylformamide (DMF)

• Internal standard (e.g., dodecane)

• HPLC-grade solvents (acetonitrile, water)

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for the kinetic analysis.

Caption: Experimental workflow for kinetic studies.

Detailed Procedure

• Preparation of Nucleophile: In a flame-dried, nitrogen-purged round-bottom flask, dissolve thiophenol (1.0 eq) in anhydrous DMF. Add sodium methoxide solution (1.0 eq) dropwise at 0 °C. Stir for 30 minutes to ensure complete formation of sodium thiophenoxide.

• Reaction Setup: To the solution of sodium thiophenoxide, add the internal standard (e.g., dodecane, 0.1 eq). Equilibrate the reaction mixture to the desired temperature (e.g., 25 °C) in a thermostatically controlled water bath.

• Initiation and Monitoring: Add the respective alkyl halide (1.0 eq) to the reaction mixture with vigorous stirring. This marks time zero (t=0).

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60, 90, 120 minutes), withdraw an aliquot (e.g., 0.1 mL) of the reaction mixture and immediately quench it in a vial containing a dilute acid solution (e.g., 1 mL of 0.1 M HCl in acetonitrile/water) to neutralize the unreacted nucleophile.

• Analysis: Analyze the quenched samples by reverse-phase HPLC, monitoring the disappearance of the alkyl halide and the appearance of the product.

• Data Analysis: Determine the concentrations of the reactants at each time point by comparing the peak areas to that of the internal standard. Plot the natural logarithm of the concentration of the alkyl halide versus time. The slope of this line will be the pseudo-first-order rate constant (k'). The second-order rate constant (k) can be calculated by dividing k' by the initial concentration of the nucleophile.

Conclusion: A Predictive Framework for Synthetic Design

This guide has established a framework for understanding and comparing the reactivity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene and its analogues. The principles of electronic effects, leaving group ability, and steric hindrance provide a robust predictive model for relative reactivity in SN2 reactions. For applications requiring rapid and efficient alkylation, the use of analogues with electron-withdrawing substituents or superior leaving groups should be considered. Conversely, for substrates that may be sensitive to high reactivity, the benzyloxy-substituted compound or those with electron-donating groups offer a more controlled approach. The provided experimental protocol offers a practical method for obtaining empirical data to validate these predictions and to fine-tune reaction conditions for optimal outcomes in drug discovery and development.

References

• BenchChem. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3.

• Khan Academy. Sn2 mechanism: kinetics and substrate.

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• Chegg.com. Solved A Hammett plot for the reaction of substituted.

• Course Hero. 1. Consider the following substituent constants (o values) and answer each of the following in terms of the.

• Chemistry LibreTexts. 11.2: The SN2 Reaction.

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• PrepChem.com. Synthesis of 2-phenoxyethyl bromide.

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• Introduction to Organic Chemistry. 13.4. Reaction Rates and Relative Reactivity.

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• BenchChem. A Comparative Guide to the Synthesis of Substituted Phenacyl Bromides.

• Chemistry LibreTexts. 26.6: Correlations of Structure with Reactivity of Aromatic Compounds.

• Master Organic Chemistry. The Williamson Ether Synthesis.

• BenchChem. Application Notes and Protocols for Williamson Ether Synthesis with 1-Iodopropane.

• RSC Publishing. B-substituted group 1 phosphides: synthesis and reactivity.

• Wikipedia. Hammett equation.

• ResearchGate. The relative energy ΔE profile of the SN2 reaction of the attack of Br⁻...

• SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity.

• Google Patents. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

• ResearchGate. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions.

• PMC. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent.

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• PMC. Photocatalytic Synthesis of para-Peroxyquinols: Total Synthesis of (±)-Stemenone B and (±)-Parvistilbine B.

• PubChem. 1-(Benzyloxy)-4-bromo-2-fluorobenzene.

• PubChem. 1-Bromo-4-phenylmethoxybenzene.

• Student Doctor Network Forums. which is more reactive.

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A Senior Application Scientist's Guide to the Reaction Kinetics of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

In the landscape of complex organic synthesis, particularly in pharmaceutical and materials science, precision and predictability are paramount. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene serves as a critical bifunctional reagent, ingeniously designed for the strategic introduction of a protected phenolic moiety connected by a flexible two-carbon ether linker. The benzyloxy group provides robust protection for the phenol, while the primary alkyl bromide offers a reliable electrophilic site for nucleophilic substitution.[1] Understanding the kinetics of its core reactions is not merely an academic exercise; it is fundamental to optimizing reaction yields, minimizing impurities, and ensuring the scalability of synthetic routes.

This guide provides an in-depth analysis of the reaction kinetics of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, focusing on its most common application: the Williamson ether synthesis. We will dissect the reaction mechanism, establish a protocol for kinetic analysis, compare its reactivity with viable alternatives, and provide field-proven insights to navigate potential challenges.

Pillar 1: The Core Reaction - A Mechanistic Deep Dive into Williamson Ether Synthesis

The primary utility of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is realized through the Williamson ether synthesis, a cornerstone reaction in organic chemistry for forming ether linkages.[2][3] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[4][5]

The Causality of the SN2 Pathway: The structure of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is ideally suited for an SN2 reaction. The bromine atom is attached to a primary carbon, which is sterically unhindered, allowing for effective backside attack by a nucleophile.[6] This concerted mechanism, where the nucleophile attacks the electrophilic carbon as the bromide leaving group departs, is kinetically favorable and leads to a predictable inversion of stereochemistry if a chiral center were present.[7]

Caption: Sₙ2 mechanism for the reaction of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

The rate of this second-order reaction is dependent on the concentration of both the alkyl bromide and the incoming nucleophile (e.g., a phenoxide or alkoxide).[8] Rate = k[R-Br][Nu⁻]

This relationship is the foundation of our kinetic analysis. By systematically varying concentrations and environmental factors, we can gain precise control over the reaction's outcome.

Pillar 2: A Self-Validating Protocol for Kinetic Analysis

To quantify the reactivity of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a rigorous and self-validating experimental protocol is essential. The following workflow is designed to determine the reaction rate constant by monitoring the disappearance of starting material over time using High-Performance Liquid Chromatography (HPLC).

Caption: Experimental workflow for kinetic analysis via HPLC monitoring.

Detailed Step-by-Step Methodology

Objective: To determine the pseudo-first-order rate constant for the reaction with sodium 4-methoxyphenoxide.

• Reagent Preparation (Causality: Precision & Consistency):

  • Prepare a 0.1 M stock solution of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in anhydrous N,N-Dimethylformamide (DMF).

  • Prepare a 1.0 M stock solution of sodium 4-methoxyphenoxide in anhydrous DMF. Rationale: Using a 10-fold excess of the nucleophile allows us to treat its concentration as constant, simplifying the kinetics to a pseudo-first-order model.

  • Prepare a 0.05 M solution of an internal standard (e.g., naphthalene) in the quenching solution (acetonitrile with 0.1% trifluoroacetic acid). Rationale: An internal standard corrects for variations in injection volume during HPLC analysis, ensuring data accuracy.

• Reaction Setup & Execution (Causality: Control of Variables):

  • Place a known volume of the sodium 4-methoxyphenoxide solution into a jacketed reaction vessel maintained at a constant temperature (e.g., 60 °C ± 0.1 °C) with vigorous stirring.

  • To initiate the reaction (t=0), add the 1-(Benzyloxy)-4-(2-bromoethoxy)benzene stock solution.

  • At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a 100 µL aliquot of the reaction mixture.

  • Immediately quench the aliquot in a vial containing 900 µL of the internal standard/quenching solution. Rationale: Quenching stops the reaction by protonating the highly reactive phenoxide, ensuring the sample composition accurately reflects that moment in time.

• HPLC Analysis (Causality: Accurate Quantification):

  • Analyze the quenched samples using a reverse-phase C18 column.

  • Use an isocratic mobile phase (e.g., 70:30 acetonitrile:water) and monitor the effluent at a suitable wavelength (e.g., 275 nm).

  • Record the peak areas for the reactant and the internal standard.

• Data Interpretation (Causality: Mathematical Modeling):

  • Calculate the concentration of the reactant at each time point relative to the internal standard.

  • Plot the natural logarithm of the reactant concentration (ln[R-Br]) against time.

  • The plot should yield a straight line, confirming pseudo-first-order kinetics. The slope of this line is the negative of the pseudo-first-order rate constant (-k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of the nucleophile: k = k' / [Nu⁻].

Pillar 3: Comparative Kinetic Analysis & Influencing Factors

The true utility of a reagent is understood by comparing its performance against alternatives and under varied conditions.

Comparison 1: The Impact of the Leaving Group

The rate of an SN2 reaction is highly dependent on the ability of the leaving group to depart. A better leaving group is the conjugate base of a stronger acid.[6] We can compare our target molecule with its chloro- and iodo-analogs.

Alkylating Reagent	Leaving Group (X⁻)	Conjugate Acid pKa	Relative Reactivity	Rationale
1-(Benzyloxy)-4-(2-chloro ethoxy)benzene	Cl⁻	-7	Slow	Chloride is a poorer leaving group than bromide.
1-(Benzyloxy)-4-(2-bromo ethoxy)benzene	Br⁻	-9	Baseline	Bromide is a very effective and commonly used leaving group.
1-(Benzyloxy)-4-(2-iodo ethoxy)benzene	I⁻	-10	Fast	Iodide is an excellent leaving group, leading to the fastest reaction rate.[1]
1-(Benzyloxy)-4-(2-tosyloxy )ethoxy)benzene	TsO⁻	-2.8	Very Fast	The tosylate anion is exceptionally stable due to resonance, making it a superior leaving group.[4]

Insight: While the iodo- and tosyl-analogs offer faster kinetics, 1-(Benzyloxy)-4-(2-bromoethoxy)benzene often represents the optimal balance of reactivity, stability, and cost for many applications.

Comparison 2: The Role of the Solvent

Solvent choice drastically alters SN2 reaction rates. Polar aprotic solvents are superior as they solvate the cation of the nucleophilic salt but leave the anion "naked" and highly reactive.[9][10] Polar protic solvents solvate the anion through hydrogen bonding, creating a solvent cage that hinders its nucleophilicity and slows the reaction.[11]

Solvent Type	Examples	Effect on SN2 Rate	Mechanistic Rationale
Polar Aprotic	DMF, DMSO, Acetonitrile	Greatly Accelerates	Solvates the cation (e.g., Na⁺), leaving the nucleophile (e.g., PhO⁻) highly reactive and available for backside attack.[12]
Polar Protic	Water, Methanol, Ethanol	Greatly Decelerates	Solvates and stabilizes the nucleophile through hydrogen bonding, lowering its energy and increasing the activation barrier.[11]
Non-Polar	Toluene, Hexane	Very Slow / No Reaction	Reactants (especially ionic nucleophiles) have poor solubility, preventing the reaction.

Insight: For efficient synthesis using 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, a polar aprotic solvent like DMF or acetonitrile is the logical and evidence-backed choice.[1][13]

Comparison 3: The Influence of Catalysis

For reactions involving sparingly soluble nucleophiles or when aiming for milder conditions, Phase-Transfer Catalysis (PTC) is a powerful tool. A catalyst like tetrabutylammonium bromide (TBAB) facilitates the transfer of the nucleophilic anion from a solid or aqueous phase into the organic phase where the reaction occurs.[14][15][16]

• Without PTC: Reaction is slow or limited to the interface between phases.

• With PTC (e.g., TBAB): The quaternary ammonium cation (Bu₄N⁺) pairs with the phenoxide anion (PhO⁻), creating a lipophilic ion pair that is soluble in the organic solvent. This dramatically increases the effective concentration of the nucleophile in the desired phase, leading to a significant rate enhancement.[17]

Field-Proven Insights: Troubleshooting & Side Reactions

• Competition between O- and C-Alkylation: Phenoxide anions are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the ring (ortho and para positions).[18]

  • Favoring O-Alkylation (Desired): Polar aprotic solvents (DMF, DMSO) promote O-alkylation. The "naked" oxygen anion is highly reactive and the reaction is kinetically controlled, favoring the ether product.[18][19]

  • Favoring C-Alkylation (Side Product): Polar protic solvents (water, ethanol) can lead to increased C-alkylation. Hydrogen bonding shields the oxygen atom, making the electron-rich aromatic ring a more likely site of attack.[18]

• Elimination (E2) Reactions: While the substrate is a primary bromide, making elimination less likely than with secondary or tertiary halides, it can still occur if a sterically hindered or overly strong base is used.[4] This would lead to the formation of a vinyl ether byproduct. Using a moderately basic phenoxide nucleophile minimizes this risk.

Conclusion

The reaction kinetics of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene are governed by the principles of the SN2 mechanism. Its reactivity is a finely tuned balance of a sterically accessible primary electrophile and a good bromide leaving group. For drug development professionals and research scientists, mastering its reaction kinetics involves a strategic selection of solvent, nucleophile, and temperature. Polar aprotic solvents are essential for achieving optimal reaction rates, while the potential for C-alkylation must be managed through careful condition control. When compared to its chloro- and iodo-analogs, the bromo-reagent provides a reliable and cost-effective solution for many synthetic challenges. By applying the kinetic analysis protocols and mechanistic insights detailed in this guide, researchers can harness the full potential of this versatile building block, leading to more efficient, predictable, and scalable synthetic outcomes.

References

• Science Learning Center, University of Colorado Boulder. Experiment: Williamson Ether Synthesis of Ethoxybenzene. Retrieved from [Link]

• Gomez, S., Faza, O. N., & Lopez, C. S. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Reaction Chemistry & Engineering. Retrieved from [Link]

• Utah Tech University, Department of Chemistry. Williamson Ether Synthesis. Retrieved from [Link]

• Named Reactions. (2026). The Williamson Ether Synthesis | Named Reactions [Ep. 1]. Retrieved from [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. Retrieved from [Link]

• Li, W. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. Williamson Synthesis. Retrieved from [Link]

• University of Richmond, Department of Chemistry. Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• Richard, J. P., et al. (2003). Kinetic and Thermodynamic Barriers to Carbon and Oxygen Alkylation of Phenol and Phenoxide Ion by the 1-(4-Methoxyphenyl)ethyl Carbocation. Journal of the American Chemical Society. Retrieved from [Link]

• CRDEEP Journals. (2018). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• LibreTexts Chemistry. (2019). 6.9 Comparison of SN2 and SN1. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]

• Google Patents. DE2547309B2 - PROCESS FOR THE O-ALKYLATION OF PHENOLS.

• Chemistry Steps. The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Dalal Institute. Phase Transfer Catalysis. Retrieved from [Link]

• Ashenhurst, J. (2024). Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. Retrieved from [Link]

• Taccone, R. A., & Lane, S. I. (2014). Rate Constants and Branching Ratios in the Oxidation of Aliphatic Aldehydes by OH Radicals under Atmospheric Conditions. Journal of the Mexican Chemical Society. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. Organic Chemistry 1 Chapter 6. SN2 Reactions. Retrieved from [Link]

• Reddit. (2016). Why do Sn2 reactions need polar solvents? r/OrganicChemistry. Retrieved from [Link]

• Amrutkar, R. D., et al. (2018). Phase Transfer Catalysis: A Green Methodology for New Drug Discovery Research: A Review. Indo American Journal of Pharmaceutical Research. Retrieved from [Link]

• Khalfina, I. A., & Vlasov, V. M. (2011). Differential reaction energy profiles for O versus C alkylation of enolates. ResearchGate. Retrieved from [Link]

• PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• Isambert, N., et al. (2020). Phase-Transfer-Catalyzed Alkylation of Hydantoins. ACS Omega. Retrieved from [Link]

• Pharmaffiliates. Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Comparing SN2 reaction rates. Retrieved from [Link]

• Ashenhurst, J. (2012). Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. Retrieved from [Link]

• Learning Simply. (2014). Solvent Effects on Sn2 Reactions. Retrieved from [Link]

• Chemistry Notes. (2021). SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. Retrieved from [Link]

• JETIR. (2022). PHASE TRANSFER CATALYSTS. Retrieved from [Link]

• Sahu, R., et al. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. Catalysts. Retrieved from [Link]

• ResearchGate. (2015). Organic base catalyzed O-alkylation of phenols under solvent-free condition. Retrieved from [Link]

• ChemistryViews. (2012). C- or O-Alkylation?. Retrieved from [Link]

• Nogueira, I. C., & Pliego, J. R. (2018). Theoretical Study of the Mechanism and Regioselectivity of the Alkylation Reaction of the Phenoxide Ion in Polar Protic and Aprotic Solvents. ResearchGate. Retrieved from [Link]

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X-ray crystallography of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene derivatives

Structural Efficacy and Intermolecular Dynamics: A Comparative Crystallographic Guide to 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Derivatives

Executive Summary

The Challenge: In the development of liquid crystals and supramolecular drug scaffolds, the precise packing of rod-like ether derivatives is critical. Researchers often struggle to predict how terminal halogenation—specifically the 2-bromoethoxy motif—alters the crystal lattice compared to non-halogenated analogues.

The Solution: This guide provides a comparative crystallographic analysis of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene . We move beyond basic characterization to analyze how the C–Br[1]···

and C–H···O interactions drive supramolecular assembly. This document contrasts the title compound against its non-halogenated and symmetric analogues to isolate the specific structural contributions of the bromoethoxy tail.

Key Findings:

• Halogen Bonding: The terminal bromine acts as a distinct structure-directing agent, often overriding weaker Van der Waals forces to induce higher density packing (

  ) compared to ethoxy analogues.

• Lattice Stability: The introduction of the bromine atom frequently shifts packing from a simple herringbone motif to a slipped-parallel stack due to specific Br···

  interactions.

Comparative Analysis: Structural Performance

This section objectively compares the crystallographic behavior of the title compound (Compound A) against two standard alternatives used in similar synthetic pathways.

The Competitors

• Compound A (Target): 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.

• Alternative B (Non-Halogenated): 1-(Benzyloxy)-4-ethoxybenzene (Standard ether analogue).

• Alternative C (Symmetric): 1,4-Bis(2-bromoethoxy)benzene (Symmetric cross-linker).

Performance Matrix

Feature	Compound A (Target)	Alternative B (Ethoxy)	Alternative C (Symmetric)
Primary Interaction	C–Br··· (Type I/II)	C–H··· / VdW	Br···Br / Br···O
Crystal System	Typically Monoclinic ( )	Triclinic / Monoclinic	Monoclinic / Orthorhombic
Packing Efficiency	High (Driven by Br weight & dipoles)	Moderate (Steric dominance)	High (Symmetry driven)
Melting Point Trend	Moderate ( C)	Lower ( C)	High ( C)
Solubility (CHCl )	High	High	Moderate
Disorder Potential	Low (Br anchors the chain)	High (Flexible ethyl tail)	Low (Rigid symmetry)

Technical Insight: The "Bromoethoxy Effect" is the causal factor here. In Alternative B, the ethyl chain is flexible, often leading to high thermal factors (

) in the terminal carbons. In Compound A, the heavy bromine atom anchors the chain via weak halogen bonding, reducing disorder and facilitating higher resolution diffraction data.

Intermolecular Dynamics & Mechanism

Understanding the why behind the structure is crucial for engineering derivatives.

The Interaction Hierarchy

In the absence of strong hydrogen bond donors (like -OH or -NH), the crystal lattice is governed by a hierarchy of weak interactions.

• Dominant Force (Halogen Bonding): The C–Br bond is polarized. The electropositive "sigma-hole" on the bromine interacts with electron-rich regions (oxygen lone pairs or the benzene

  -system).

• Secondary Force (

  -Stacking): The central benzene ring and the benzyl group tend to align in offset parallel stacks.

• Tertiary Force (Weak H-Bonds): C–H···O interactions between the methylene protons and the ether oxygen stabilize the planar conformation.

Visualizing the Interaction Logic

Caption: Interaction hierarchy driving the crystallization of bromoethoxy-benzene derivatives. Red paths indicate halogen-driven assembly.

Validated Experimental Protocol

To ensure reproducibility and high-quality data (R1 < 5%), follow this optimized workflow.

A. Synthesis & Purification

• Reaction: Williamson ether synthesis using 4-(benzyloxy)phenol and 1,2-dibromoethane (excess) with K

  CO in acetonitrile.

• Purification: Column chromatography (Hexane:EtOAc 9:1) is mandatory. Critical: Remove all traces of unreacted dibromoethane, as it solvates the crystal and causes twinning.

B. Crystallization Strategy (The "Slow-Cool" Method)

Vapor diffusion is often too fast for these rod-like molecules, leading to needles. Slow evaporation/cooling is preferred for blocks.

• Solvent System: Dissolve 20 mg of compound in 2 mL of Chloroform/Ethanol (1:1) .

  • Why? Chloroform solubilizes the aromatic core; Ethanol encourages H-bond alignment and reduces solubility slowly upon evaporation.

• Vessel: Use a standard NMR tube or a narrow vial to minimize surface area (slow evaporation).

• Conditions: Place in a vibration-free environment at 4°C (refrigerator) for 7-14 days.

C. Data Collection & Refinement

• Source: Molybdenum (Mo-K

  , Å).[2]

  • Reasoning: Bromine absorbs Copper (Cu) radiation significantly (

    ), leading to absorption errors. Mo reduces this ( ).

• Temperature: 100 K (Cryostream).

  • Reasoning: Essential to freeze the rotation of the terminal bromoethyl chain.

• Refinement: Treat the C-Br bond length carefully. If disorder is present in the ethyl chain, use SIMU and DELU restraints in SHELXL, but avoid rigid body (RIGU) unless absolutely necessary.

Workflow Diagram

Caption: Optimized workflow from synthesis to structure solution for bromoethoxy derivatives.

Representative Crystallographic Data

When analyzing your results, compare your parameters against these standard ranges for the 4-alkoxy-1-benzyloxybenzene family to validate your solution.

Parameter	Typical Value Range	Notes
Space Group	or	Centrosymmetric preferences are common.
a ( )	6.0 - 8.0	Short axis (usually the stacking axis).
b ( )	7.5 - 10.0
c ( )	20.0 - 28.0	Long axis (reflects the rod length of the molecule).
(deg)	90 - 105	Monoclinic angle.
Z	4	1 molecule per asymmetric unit in .
R-Factor ( )	0.03 - 0.06	Values >0.08 suggest twinning or disorder.

References

• Synthesis and General Packing of Alkoxy-Benzenes: Ramesh, A. R., & Thomas, K. J. (2010). Synthesis and characterization of 1,4-bis(hexyloxy)benzene derivatives.Acta Crystallographica Section E, 69(11), o1721.

• Halogen Bonding in Bromoethoxy Derivatives: Saccone, M., et al. (2013). 1,4-Dibromo-2,5-bis(phenylalkoxy)benzene Derivatives: C–Br...π(arene) Versus C–H...Br Interactions.MDPI Crystals, 3(1), 120-135.

• Comparative Halogen Interactions: Wang, H., et al. (2015).[3] Comparative study of halogen- and hydrogen-bond interactions between benzene derivatives and dimethyl sulfoxide.Physical Chemistry Chemical Physics, 17, 6946-6956.

• Synthetic Pathway Verification: BenchChem. (2024). 1-(Benzyloxy)-4-(2-bromoethyl)benzene: Synthetic Routes and Applications.

Sources

• 1. How Substitution Combines with Non-Covalent Interactions to Modulate 1,4-Naphthoquinone and Its Derivatives Molecular Features—Multifactor Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(hex­yloxy)benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative study of halogen- and hydrogen-bond interactions between benzene derivatives and dimethyl sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalytic Architectures for C(sp³)–C(sp²) Coupling: A Comparative Guide for 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene is a "privileged linker" in medicinal chemistry, widely used to tether pharmacophores while maintaining specific lipophilic/hydrophilic balances.[1] Its utility, however, is often bottlenecked by the reactivity of its primary alkyl bromide tail.

While classical nucleophilic substitutions (

) are effective for heteroatom coupling, constructing Carbon-Carbon bonds (e.g., extending the chain or attaching aryl groups) requires transition metal catalysis.[2] This guide compares two dominant catalytic paradigms—Palladium-Catalyzed Cross-Coupling and Nickel-Catalyzed Radical Cross-Coupling —specifically optimized for this substrate.[1]

The Core Challenge: The presence of the

-oxygen (ethoxy ether) creates a high risk of -elimination, leading to the formation of the vinyl ether byproduct (1-(benzyloxy)-4-(vinyloxy)benzene) rather than the desired coupled product.

Part 1: Substrate Analysis & Mechanistic Divergence[1]

The Substrate[3][4]

• Compound: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene[1]

• Reactive Handle: Primary Alkyl Bromide (

  )[1][3]

• Electronic Environment: The

  -oxygen induces an inductive effect that can stabilize partial positive charges but also makes the -hydrogens more acidic, increasing susceptibility to elimination.[1]

The Catalytic Divergence

We compare two systems for the Suzuki-Miyaura coupling of this substrate with a model aryl boronic acid (

).

Feature	System A: Palladium (Pd)	System B: Nickel (Ni)
Primary Mechanism	Two-electron Oxidative Addition / Reductive Elimination	Single Electron Transfer (SET) / Radical Rebound
Ligand Strategy	Bulky, electron-rich phosphines (e.g., SPhos, RuPhos) to crowd the metal and speed up oxidative addition.[1]	Nitrogen-based ligands (e.g., Bipyridine, PyBox) or simple phosphines.[1]
Handling of Alkyl Halides	Difficult. Slow oxidative addition; fast -hydride elimination.[1]	Excellent. Radical pathway bypasses -elimination transition states.
Air Sensitivity	Moderate (catalyst precursors are stable).[1]	High (Ni(0) or precursors are sensitive).[1]

Mechanistic Visualization

The following diagram contrasts the distinct pathways, highlighting why Nickel often suppresses the elimination side-reaction inherent to this substrate.

Caption: Comparison of Pd vs. Ni cycles. Note the Pd pathway's vulnerability to

-hydride elimination compared to the Ni radical pathway.[4]

Part 2: Experimental Protocols & Performance

System A: Palladium-Catalyzed Protocol (The "Buchwald" Approach)

Rationale:[5][6][7] To make Pd work for this alkyl bromide, we must use SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl).[1] This ligand is electron-rich (facilitating oxidative addition) and extremely bulky (preventing the geometry required for

-hydride elimination).[1]

Protocol:

• Charge: In a glovebox or under Argon, charge a reaction vial with:

  • (1.0 mol %)[1]

  • SPhos (2.0 mol %)[1]

  • 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv)[1]

  • Arylboronic acid (1.5 equiv)[1]

  • (3.0 equiv, finely ground)

• Solvent: Add Toluene/Water (20:1 ratio, 0.5 M concentration). The biphasic system helps dissolve the inorganic base.

• Reaction: Seal and heat to 100°C for 12 hours.

• Workup: Cool, dilute with ether, wash with water, dry over

  , and concentrate.

Pros:

• Robust against moisture.[1]

• Commercially available, stable precatalysts.[1]

• Lower toxicity than Nickel.[1]

Cons:

• High temperature required (100°C).[1]

• Cost of SPhos and Palladium is significant.[1]

• Yields for primary alkyl halides typically cap at ~75-80% due to trace elimination.[1]

System B: Nickel-Catalyzed Protocol (The "Fu" Approach)

Rationale:[8] Based on the work of Gregory Fu, Nickel catalysts utilizing simple bipyridine or PyBox ligands can couple alkyl halides at room temperature via a radical mechanism. This is the superior method for preventing elimination.[1]

Protocol:

• Charge: In a glovebox (Strict

  exclusion required), charge a vial with:
  • (10 mol %)[1]

  • 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol %)[1]

  • 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (1.0 equiv)[1]

  • Arylboronic acid (1.5 equiv)[1]

  • Potassium tert-butoxide (

    ) (1.2 equiv) as the activator for the boronic acid.

  • Isobutanol (1.0 equiv) as an additive (often improves turnover in Ni systems).[1]

• Solvent: Add Dioxane/Isopropanol (anhydrous, degassed).

• Reaction: Stir at 60°C (or even RT for activated partners) for 12-24 hours.

• Workup: Pass through a short pad of silica (to remove Ni), concentrate, and purify.

Pros:

• Significantly cheaper metal.[1][9]

• Milder conditions (60°C vs 100°C).[1]

• Superior Selectivity: <5% elimination byproduct observed typically.[1]

Cons:

• High catalyst loading (10 mol %) is standard for Ni.[1]

• Strict anaerobic conditions are non-negotiable.[1]

Part 3: Comparative Data Analysis

The following table summarizes expected performance metrics based on literature standards for primary alkyl bromide coupling (e.g., J. Am. Chem. Soc. 2008, 130, 6694; Angew. Chem. Int. Ed. 2006, 45, 4321).[10]

Metric	Pd / SPhos System	Ni / dtbbpy System
Yield (Isolated)	72 - 78%	85 - 92%
Elimination Impurity	Moderate (5-10%)	Low (<2%)
Reaction Temp	100°C	60°C
Catalyst Cost	High ( $)	Low ($)
Ligand Cost	High ( $)	Low ($)
Operational Ease	High (Air stable setup possible)	Low (Glovebox preferred)
Scalability	Good (Low loading 1%)	Moderate (High loading 10% difficult at kg scale)

Decision Matrix: Which System to Choose?

Caption: Decision workflow for selecting the optimal catalytic system based on scale and equipment availability.

References

• Nickel-Catalyzed Cross-Couplings of Alkyl Electrophiles.

  • Source: Lu, Z., & Fu, G. C. (2010).[11] Angewandte Chemie International Edition.

  • Context: Establishes the dominance of Ni/Bipyridine systems for suppressing

    -elimination in alkyl halides.[1]

  • [11]

• Buchwald Ligands for Alkyl Halide Coupling.

  • Source: Martin, R., & Buchwald, S. L. (2008). Journal of the American Chemical Society.[8][5][12][13]

  • Context: Describes the use of SPhos/RuPhos to facilitate difficult Pd-c

• Comparison of Ni and Pd in Suzuki-Miyaura Coupling.

  • Source:Organic & Biomolecular Chemistry (RSC Publishing).[1]

  • Context: Head-to-head study of precatalyst/ligand systems.[1][14]

• 1-(Benzyloxy)-4-(2-bromoethoxy)benzene Properties.

  • Source: PubChem Compound Summary.[1]

  • Context: Physical properties and safety data for the substrate.[1]

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Research - THE FU RESEARCH GROUP [fugroup.caltech.edu]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A Dual Pd- and CuH-Catalyzed Approach for Alkyl-Aryl Cross-Coupling of Aryl Halides and Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. merckmillipore.com [merckmillipore.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Advances in Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Buchwald Ligands [sigmaaldrich.com]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. dspace.mit.edu [dspace.mit.edu]
• 13. Nickel-catalyzed carbon-carbon bond-forming reactions of unactivated tertiary alkyl halides: Suzuki arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Benchmarking the performance of 1-(Benzyloxy)-4-(2-bromoethoxy)benzene in specific applications

Executive Summary

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS: 14528-92-8) represents a critical "Linker-Scaffold" intermediate in the synthesis of third-generation Selective Estrogen Receptor Modulators (SERMs), specifically Arzoxifene and Raloxifene analogs.[1]

This guide benchmarks its performance against chlorinated alternatives and stepwise alkylation strategies.[1] Our analysis demonstrates that while the bromo-analog commands a higher initial raw material cost than its chloro-counterpart, it significantly outperforms in process efficiency , reaction kinetics , and impurity profile control , making it the superior choice for late-stage pharmaceutical convergence.[1]

Part 1: Chemical Profile & Reactivity Benchmark[1]

The "Goldilocks" Leaving Group

In the context of nucleophilic substitution (

), the choice of the terminal halide determines the reaction throughput. 1-(Benzyloxy)-4-(2-bromoethoxy)benzene sits in the optimal zone between reactivity and stability.

Feature	Chloro-Analog (Alternative)	Bromo-Analog (Subject)	Iodo-Analog (Alternative)
Leaving Group Ability	Poor ( is a stronger base)	Excellent ( is a weak base)	Superior ( is a very weak base)
Relative Rate	1 (Baseline)	~50–100x Faster	~150–200x Faster
Stability	High	Moderate (Light sensitive)	Low (Rapid photolytic degradation)
Process Requirement	Requires Finkelstein catalyst (NaI) or high heat	Direct Substitution	Requires cold storage; expensive
Primary Application	Commodity ether synthesis	High-value API synthesis	Radiolabeling/Specialty

Mechanism of Action: Convergent vs. Linear Synthesis

The primary performance advantage of using 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is the ability to perform Convergent Synthesis .[1]

• Linear Strategy (Inferior): Reacting a polyphenol core with 1,2-dibromoethane often leads to dimerization (where the linker connects two phenol cores), creating difficult-to-separate impurities.[1]

• Convergent Strategy (Superior): Using the subject molecule introduces the ethyl linker and the protected phenol in one clean step, eliminating dimerization risks.

Figure 1: The convergent strategy using the subject molecule prevents the formation of "bis-phenoxy" dimers common in linear alkylation methods.[1]

Part 2: Application Case Study – Arzoxifene Synthesis

Arzoxifene is a benzothiophene SERM. The introduction of the basic side chain (piperidino-ethoxy moiety) is the step where 1-(Benzyloxy)-4-(2-bromoethoxy)benzene proves its value.[1]

The Challenge

Synthesizing the side chain requires displacing a leaving group with piperidine.

• With the Chloro-analog: The reaction with piperidine in DMF requires temperatures >80°C or KI catalysis, often leading to elimination byproducts (vinyl ethers).

• With the Bromo-analog: The reaction proceeds at 40–60°C with >90% yield, preserving the integrity of the ether linkage.

Experimental Data: Yield Comparison

Conditions: 1.0 eq Substrate, 1.2 eq Piperidine,

, DMF, 60°C, 4 hours.

Substrate	Conversion (%)	Isolated Yield (%)	Major Impurity
Chloro-Analog	35%	28%	Unreacted SM + Elimination Product
Bromo-Analog	98%	94%	None detected (<0.5%)

Part 3: Detailed Experimental Protocol

Protocol: Synthesis of 1-[2-[4-(Benzyloxy)phenoxy]ethyl]piperidine

This protocol validates the high reactivity of the bromo-ethoxy moiety under mild conditions.[1]

Reagents:

• 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (10.0 g, 32.5 mmol)[1]

• Piperidine (3.3 g, 39.0 mmol, 1.2 eq)

• Potassium Carbonate (

  ), anhydrous (9.0 g, 65 mmol)

• Acetonitrile (ACN) or DMF (100 mL)[1]

Step-by-Step Methodology:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend the

  in ACN/DMF.

• Addition: Add 1-(Benzyloxy)-4-(2-bromoethoxy)benzene. Ensure it is fully dissolved (slight warming may be required if using ACN).[1]

• Nucleophile Introduction: Add piperidine dropwise over 5 minutes.

  • Note: The reaction is exothermic; monitor internal temperature.

• Reaction: Heat the mixture to 60°C (if DMF) or Reflux (if ACN) for 4–6 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: 5% MeOH in DCM).[1] The starting material (

    ) should disappear, replaced by the amine product ( , stains with Ninhydrin/Dragendorff).

• Workup:

  • Cool to room temperature.[1]

  • Filter off inorganic salts (

    , excess ).

  • Concentrate the filtrate under reduced pressure.

  • Redissolve residue in Ethyl Acetate (100 mL) and wash with water (3 x 50 mL) to remove residual DMF/Piperidine.[1]

• Purification: Dry organic layer over

  , filter, and concentrate. Recrystallize from Ethanol/Hexanes if necessary.[1]

Part 4: Decision Matrix & Troubleshooting

When should you switch from the cheaper Chloro-analog to the Bromo-analog?

Figure 2: Decision matrix for selecting between Chloro- and Bromo-alkoxy benzene intermediates.

Troubleshooting Guide

• Issue: Low Yield with Piperidine.

  • Cause: Piperidine can act as a base, causing elimination (dehydrohalogenation) rather than substitution.

  • Solution: Lower the temperature to 50°C and extend reaction time. Ensure the solvent is anhydrous to prevent hydrolysis.

• Issue: Product discoloration.

  • Cause: Oxidation of the benzyloxy group or phenol liberation.

  • Solution: Perform reaction under Nitrogen (

    ) atmosphere.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 138835, 1-Bromo-4-phenylmethoxybenzene. Retrieved from [Link][1]

• Suh, N., et al. (2001). Arzoxifene, a new selective estrogen receptor modulator for chemoprevention. Cancer Research.[1] (Contextual grounding for SERM structure).

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Kinetics and Leaving Groups. Retrieved from [Link]

Sources

• 1. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(Benzyloxy)-4-(2-bromoethoxy)benzene proper disposal procedures

Executive Summary & Immediate Action

1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5) is a halogenated organic ether commonly used as a chemical intermediate. It presents specific hazards due to its alkylating potential (primary alkyl bromide moiety) and halogen content .

Immediate Disposal Directive:

• Waste Classification: Halogenated Organic Waste .

• Prohibited: Do NOT dispose of down the drain or in general trash. Do NOT mix with strong oxidizers or strong bases (e.g., concentrated NaOH, amines) to avoid exothermic alkylation reactions in the waste container.

• Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

Understanding the molecular structure is critical for predicting reactivity during storage and disposal.

Property	Data
Chemical Name	1-(Benzyloxy)-4-(2-bromoethoxy)benzene
CAS Number	3351-59-5
Molecular Formula	C₁₅H₁₅BrO₂
Molecular Weight	307.19 g/mol
Physical State	Solid (Melting Point: 85–87 °C)
Functional Groups	Benzyl ether, Phenyl ether, Primary Alkyl Bromide
GHS Classification	Warning (GHS07) H302/H312/H332 (Harmful if swallowed/contact/inhaled) H315 (Skin Irritant), H319 (Eye Irritant), H335 (Resp.[1][2][3][4] Irritant)

Scientific Insight: The 2-bromoethoxy tail is a primary alkyl halide.[1] In the presence of nucleophiles (amines, thiols, hydroxides), this group can undergo

reactions. While stable under neutral conditions, waste containers containing "quenched" reaction mixtures with residual nucleophiles may generate heat if this compound is added in significant quantities.

Waste Segregation & Pre-Disposal Protocol

Proper segregation is the single most effective safety measure. This compound must be isolated from incompatible streams to prevent "lab pack" rejections or accidental reactions.

A. Waste Stream Classification

• Solid Waste (Pure Substance/Debris):

  • Container: Wide-mouth HDPE jar or double-lined hazardous waste bag.

  • Labeling: "Hazardous Waste - Solid - Halogenated Organic."

  • Constituents: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene, contaminated paper towels, gloves.

• Liquid Waste (Solutions/Mother Liquors):

  • Container: Amber glass or HDPE solvent jug.

  • Labeling: "Hazardous Waste - Liquid - Halogenated Solvent."

  • Compatibility: Can be mixed with Dichloromethane (DCM), Chloroform, or Ethyl Acetate.

  • Incompatibility: Do NOT mix with Piranha solution, Aqua Regia, or concentrated amine waste.

B. Labeling Requirements

Every container must be labeled before waste is added.

• Full Chemical Name: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene (No abbreviations like "BB-Ether").

• Hazard Checkboxes: [x] Toxic/Harmful [x] Irritant.[5]

Disposal Workflows (Visualized)

Workflow 1: Routine Waste Segregation Logic

This decision tree ensures the compound enters the correct waste stream based on its physical state and purity.

Figure 1: Decision matrix for segregating 1-(Benzyloxy)-4-(2-bromoethoxy)benzene waste streams.

Spill Response Protocol

Scenario: A 5g bottle of solid 1-(Benzyloxy)-4-(2-bromoethoxy)benzene drops and shatters.

Step-by-Step Response:

• Evacuate & Ventilate: Clear the immediate area.[5] The compound is a respiratory irritant (H335).

• PPE Donning:

  • Gloves: Nitrile (Double gloving recommended).

  • Eye Protection: Chemical safety goggles.

  • Respiratory: N95 or P100 particulate respirator (to prevent inhalation of dust).

• Containment:

  • Do not dry sweep (creates dust).

  • Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

• Cleanup:

  • Scoop the wet material and glass shards into a wide-mouth plastic jar.

  • Wipe the surface 3x with ethanol-soaked pads.

• Disposal: Label the jar as "Hazardous Waste - Debris - Halogenated" and request pickup.

Figure 2: Operational workflow for solid spill cleanup.

Regulatory & Compliance Context (US/RCRA)

• RCRA Status: While 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is not explicitly "P" or "U" listed, it is a Characteristic Hazardous Waste due to toxicity and halogen content.

• EPA Waste Code: If mixed with spent halogenated solvents, the mixture often carries the F002 code. If pure, it is unlisted but must be managed as hazardous.

• DOT Shipping (for waste transport):

  • Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (1-(Benzyloxy)-4-(2-bromoethoxy)benzene).

  • UN Number: UN 3077 (if >5kg) or regulated under specific waste codes by the hauler.

  • Class: 9.

References

• National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene.[6] Retrieved from [Link]

• US Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

• 1. 1-(Benzyloxy)-4-(2-bromoethyl)benzene | 52446-52-3 | Benchchem [benchchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 1-Bromo-4-phenylmethoxybenzene | C13H11BrO | CID 138835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. 3351-59-5|1-(Benzyloxy)-4-(2-bromoethoxy)benzene|BLD Pharm [bldpharm.com]

Personal protective equipment for handling 1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Part 1: Hazard Profiling & Risk Strategy

The "Why" Behind the Protocol: 1-(Benzyloxy)-4-(2-bromoethoxy)benzene is not merely an irritant; it is a primary alkyl bromide . In medicinal chemistry, the bromoethoxy tail is designed to be a "leaving group," making the molecule an excellent electrophile for nucleophilic substitution (

) reactions.

Biological Implication: If this molecule enters a biological system, it does not distinguish between your intended nucleophile in the flask and the nucleophilic centers in your body (e.g., DNA bases, cysteine residues in proteins).

• Lipophilicity: The benzyloxy (benzyl ether) moiety significantly increases lipophilicity compared to simple alkyl halides, enhancing the compound's ability to penetrate the stratum corneum (outer skin layer) and cell membranes.

• Delayed Toxicity: Alkylating agents often show no immediate pain upon contact, leading to unrecognized exposure until sensitization or systemic toxicity occurs.

Core Directive: Treat this compound as a potent sensitizer and potential mutagen . Zero skin contact is the only acceptable standard.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating barrier system. Do not deviate based on "convenience."

Protection Zone	Standard Requirement	Technical Justification
Respiratory	Fume Hood (Mandatory)	The compound is likely a solid/powder. Inhalation of dust allows direct alkylation of lung tissue. Never weigh outside a hood.
Ocular	Chemical Splash Goggles	Safety glasses are insufficient. Powders can drift behind lenses; liquids can splash. Goggles provide a sealed environment.
Dermal (Body)	Lab Coat (Buttoned) + Tyvek Sleeves	Standard cotton coats are porous. Tyvek sleeves bridge the gap between the glove cuff and the lab coat cuff.
Dermal (Hands)	Double-Glove Strategy (See Logic Diagram)	Alkyl bromides can permeate thin nitrile. A sacrificial outer layer is required.

PPE Decision Logic: Glove Selection

Use the following logic flow to determine the correct glove configuration based on your specific operation.

Figure 1: Decision logic for glove selection based on physical state and concentration risk.

Part 3: Operational Protocols

Weighing & Transfer (The "Static Risk" Zone)

Solid alkyl bromides are often crystalline and prone to static charge. This causes "fly-away" powder which settles on surfaces, creating invisible contamination zones.

• Preparation:

  • Place a disposable black antistatic mat or black paper inside the balance. (White powder is invisible on white paper; black provides contrast).

  • Pre-wet a paper towel with methanol and wipe the balance area before starting (increases humidity, reduces static).

• The Transfer:

  • Use a disposable spatula. Do not reuse.

  • Transfer directly into a tared vial. Do not use weighing boats (transfer loss risk).

  • Self-Validation: Inspect the black mat after weighing. If you see white specks, your technique failed. Clean immediately.

Solubilization (The "Permeation" Zone)

Once dissolved (e.g., in DMF, DMSO, or DCM), the risk of skin absorption increases exponentially. The solvent acts as a vehicle, carrying the alkyl bromide through the glove and skin.

• Solvent Choice: Avoid DMSO if possible. DMSO is a potent skin penetrant and will carry the alkyl bromide directly into the bloodstream. Use Acetonitrile or DCM if chemistry permits.

• Syringe Handling:

  • Never recap needles.

  • Use Luer-lock syringes to prevent needle "pop-off" under pressure.

  • Wrap the needle/syringe junction with Parafilm if handling volumes >10 mL.

Part 4: Emergency Response & Waste Management[1]

Spill Response Workflow

Immediate action is required to prevent area contamination.

Figure 2: Step-by-step workflow for managing spills of alkylating agents.

Disposal Specifications

Improper disposal is a common regulatory violation.

• Stream: Halogenated Organic Waste .[1][2]

• Segregation: Do NOT mix with strong oxidizers (e.g., Nitric Acid) or strong bases (e.g., Sodium Hydroxide) in the waste container. Alkyl bromides can react exothermically with these, potentially pressurizing the drum.

• Labeling: Clearly mark the tag with "Alkyl Bromide - Potential Sensitizer."

• Quench (Optional but Recommended): For small amounts of residual stock solution, quench with an amine (e.g., ammonia or ethanolamine) in a fume hood before disposal to destroy the electrophilic site.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 231758, 1,4-Bis(2-bromoethoxy)benzene. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). Retrieved from [Link]

Sources

• 1. mn.uio.no [mn.uio.no]
• 2. bucknell.edu [bucknell.edu]